(R)-4-Amino-4-phenylbutanoic acid

• CAS: 201863-97-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of (R)-4-Amino-4-phenylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

(R)-4-Amino-4-phenylbutanoic acid, the pharmacologically active enantiomer of phenibut, is a compound of significant interest in neuroscience and drug development. As a gamma-aminobutyric acid (GABA) analogue, its unique chemical structure, characterized by a phenyl ring at the β-position, allows it to readily cross the blood-brain barrier, a feat not achieved by GABA itself. This guide provides a comprehensive technical overview of the chemical properties of (R)-4-Amino-4-phenylbutanoic acid, delving into its stereoselective pharmacology, physicochemical characteristics, synthesis, and analysis. By synthesizing technical data with practical insights, this document aims to serve as a valuable resource for researchers and professionals engaged in the study and application of this intriguing molecule.

Introduction: The Significance of Stereochemistry

(R)-4-Amino-4-phenylbutanoic acid is a chiral molecule, existing as one of two non-superimposable mirror images, or enantiomers. In the context of pharmacology, stereochemistry is paramount, as the three-dimensional arrangement of atoms can dramatically influence a molecule's interaction with biological targets. In the case of phenibut, the racemic mixture has been used clinically; however, research has unequivocally demonstrated that the pharmacological activity resides almost exclusively in the (R)-enantiomer.[1][2] The (S)-enantiomer is largely inactive at the primary therapeutic target.[1][2] This stereoselectivity underscores the importance of understanding the distinct chemical and pharmacological properties of the (R)-isomer for any rational drug design or research application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (R)-4-Amino-4-phenylbutanoic acid is fundamental for its handling, formulation, and interpretation in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃NO₂	[3]
Molecular Weight	179.22 g/mol	[3]
CAS Number	201863-97-0	[3]
Appearance	White crystalline powder	[4]
Melting Point	190-191 °C; 193-194 °C	[5]
Solubility	Free Base: Soluble in water.[4] 35 mg/mL in DMSO at 25 °C.[5] Hydrochloride Salt: 25 mg/mL in DMF; 20 mg/mL in DMSO; 14 mg/mL in ethanol; 10 mg/mL in PBS (pH 7.2).[5]	[4][5]
pKa (Predicted)	4.10 ± 0.10	[6]
LogP (Predicted)	-1.6	[3]

Note: Experimental data for the (R)-enantiomer is limited. Some values are for the racemic mixture or are predicted.

Pharmacological Profile: A Stereoselective GABAergic Agent

The primary mechanism of action of (R)-4-Amino-4-phenylbutanoic acid is its activity as a full agonist at the GABA-B receptor.[1] This interaction is highly stereoselective, with the (R)-enantiomer possessing a significantly higher affinity than the (S)-enantiomer.[1]

GABA-B Receptor Binding Affinity

Radioligand binding studies have quantified the affinity of the enantiomers of phenibut for the GABA-B receptor, providing a clear basis for the observed stereoselectivity of its pharmacological effects.

Compound	GABA-B Receptor Affinity (Ki, µM)
(R)-Phenibut	92 ± 3
(S)-Phenibut	>1000
Racemic Phenibut	177 ± 2
Baclofen	6.0 ± 1

Data from Dambrova et al. (2008)[2]

The data clearly indicates that (R)-4-Amino-4-phenylbutanoic acid is the active enantiomer responsible for the GABA-B agonist activity of racemic phenibut. While its affinity is lower than that of baclofen, a structurally similar GABA-B agonist, it is still significant and accounts for its therapeutic effects.[2][7]

Interaction with Voltage-Gated Calcium Channels

In addition to its action at GABA-B receptors, (R)-4-Amino-4-phenylbutanoic acid also binds to the α2δ subunit of voltage-gated calcium channels (VGCCs), a mechanism shared with gabapentinoids like gabapentin and pregabalin.[1][8] This interaction contributes to its analgesic and anxiolytic effects. The affinity for the α2δ subunit is also stereoselective, with the (R)-enantiomer being the more potent binder.[8]

Mechanism of Action of (R)-4-Amino-4-phenylbutanoic acid.

Synthesis and Chiral Resolution

The preparation of enantiomerically pure (R)-4-Amino-4-phenylbutanoic acid can be achieved through two primary strategies: asymmetric synthesis or chiral resolution of the racemic mixture.

Chiral Resolution of Racemic 4-Amino-4-phenylbutanoic acid

A common and established method for resolving racemic mixtures of amino acids is through the formation of diastereomeric salts with a chiral resolving agent. For a carboxylic acid like 4-Amino-4-phenylbutanoic acid, a chiral amine base is typically employed.

Experimental Protocol: Chiral Resolution using a Chiral Amine

• Protection of the Amino Group: The amino group of racemic 4-Amino-4-phenylbutanoic acid is first protected, for example, as an N-carbobenzyloxy (Cbz) derivative. This is a crucial step to prevent unwanted side reactions and to allow for the formation of a salt with the carboxylic acid group.

• Diastereomeric Salt Formation: The N-protected racemic acid is dissolved in a suitable solvent (e.g., ethanol, methanol, or a mixture). An equimolar amount of a chiral amine resolving agent, such as (R)-(+)-α-methylbenzylamine or cinchonidine, is added to the solution.

• Fractional Crystallization: The resulting diastereomeric salts will have different solubilities in the chosen solvent. By carefully cooling the solution, the less soluble diastereomer will selectively crystallize out. The progress of the resolution can be monitored by measuring the optical rotation of the mother liquor.

• Isolation and Purification: The crystallized diastereomeric salt is isolated by filtration. It can be further purified by recrystallization to achieve high diastereomeric purity.

• Deprotection and Liberation of the Free Amino Acid: The purified diastereomeric salt is then treated with an acid (e.g., HCl) to protonate the chiral amine, making it water-soluble. The N-protected amino acid can then be extracted into an organic solvent. Finally, the protecting group is removed (e.g., by catalytic hydrogenation for a Cbz group) to yield the enantiomerically pure (R)-4-Amino-4-phenylbutanoic acid.

Workflow for Chiral Resolution.

Analytical Characterization

The identity and purity of (R)-4-Amino-4-phenylbutanoic acid must be confirmed using a combination of spectroscopic and chromatographic techniques.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the definitive method for determining the enantiomeric purity of (R)-4-Amino-4-phenylbutanoic acid.

Experimental Protocol: Chiral HPLC Analysis

• Column: A chiral stationary phase (CSP) is essential. Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralcel OD-H, Chiralpak AD), are often effective for separating the enantiomers of amino acids and their derivatives.

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent like hexane and a polar modifier such as isopropanol or ethanol. For basic compounds, a small amount of an amine additive (e.g., diethylamine) may be necessary to improve peak shape. For acidic compounds, an acidic additive (e.g., trifluoroacetic acid) may be used.

• Detection: UV detection is commonly used, typically at a wavelength where the phenyl group absorbs (around 210 nm).

• Method Development: The separation is optimized by adjusting the ratio of the non-polar and polar solvents in the mobile phase. A systematic approach involves screening different chiral columns and mobile phase compositions to achieve baseline separation of the enantiomers.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons of the phenyl group, as well as the aliphatic protons of the butanoic acid chain. The chemical shifts and coupling patterns provide confirmation of the molecular structure.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for each unique carbon atom in the molecule, further confirming its structure.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the functional groups present:

  • A broad O-H stretch from the carboxylic acid group (typically around 3000 cm⁻¹).

  • A C=O stretch from the carboxylic acid (around 1700-1725 cm⁻¹).

  • N-H stretching vibrations from the amino group (around 3300-3500 cm⁻¹).

  • Aromatic C-H and C=C stretching vibrations from the phenyl ring.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. Under electron ionization (EI), the molecular ion peak (M+) may be observed, along with characteristic fragment ions resulting from the loss of functional groups.

Safety and Handling

As with any chemical, (R)-4-Amino-4-phenylbutanoic acid should be handled with appropriate safety precautions in a laboratory setting.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated area, preferably in a chemical fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[9]

• Toxicology: While specific toxicological data for the (R)-enantiomer is not extensively available, phenibut itself can cause a range of side effects, including sedation, dizziness, and nausea.[10] At high doses, it can lead to more severe central nervous system depression.[10] Chronic use can lead to dependence and withdrawal symptoms.[10][11] It is prudent to handle the (R)-enantiomer with the same level of caution as the racemic mixture.

Conclusion

(R)-4-Amino-4-phenylbutanoic acid is a molecule of considerable scientific interest due to its stereoselective pharmacological activity. A thorough understanding of its chemical properties, from its physicochemical characteristics to its synthesis and analysis, is essential for researchers and drug development professionals. This guide has provided a detailed technical overview, synthesizing available data and outlining key experimental considerations. As research into GABAergic systems and novel therapeutics continues, a comprehensive knowledge of the chemical intricacies of molecules like (R)-4-Amino-4-phenylbutanoic acid will be indispensable for advancing the field.

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A Comprehensive Spectroscopic Guide to (R)-4-Amino-4-phenylbutanoic Acid for Researchers and Drug Development Professionals

An in-depth analysis of the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data essential for the characterization of the chiral compound (R)-4-Amino-4-phenylbutanoic acid. This guide provides detailed experimental protocols, data interpretation, and insights into the structural elucidation of this important molecule.

Introduction

(R)-4-Amino-4-phenylbutanoic acid is a chiral derivative of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system. The presence of a phenyl group and a defined stereocenter at the C4 position imparts specific pharmacological properties, making it a molecule of significant interest in neuroscience research and drug development. Accurate and comprehensive spectroscopic characterization is paramount for confirming its chemical identity, purity, and stereochemistry, which are critical aspects for any scientific investigation or pharmaceutical application. This technical guide offers a detailed exploration of the key spectroscopic techniques used to characterize (R)-4-Amino-4-phenylbutanoic acid, providing researchers and drug development professionals with the foundational knowledge for its analysis.

Molecular Structure and Key Spectroscopic Features

The chemical structure of (R)-4-Amino-4-phenylbutanoic acid, with the IUPAC name (4R)-4-amino-4-phenylbutanoic acid, is presented below. Its molecular formula is C₁₀H₁₃NO₂ and it has a molecular weight of 179.22 g/mol .[1][2] The key structural features to be identified by spectroscopy are the phenyl ring, the butanoic acid backbone, the amino group at the chiral center (C4), and the carboxylic acid group.

Caption: Molecular formula of (R)-4-Amino-4-phenylbutanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For a chiral molecule like (R)-4-Amino-4-phenylbutanoic acid, NMR is essential for confirming the connectivity of atoms. While standard NMR does not directly determine the absolute configuration, it provides the necessary structural information that, in combination with other techniques, can establish the enantiomeric purity.

¹H NMR Spectroscopy

The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

Expected ¹H NMR Data:

Protons	Chemical Shift (ppm)	Multiplicity	Integration
Phenyl-H	~7.2 - 7.4	Multiplet	5H
H4 (CH-N)	~4.0 - 4.2	Triplet or Multiplet	1H
H2 (CH₂-COOH)	~2.3 - 2.5	Triplet	2H
H3 (CH₂-CH)	~1.9 - 2.1	Multiplet	2H
NH₂	Broad singlet	2H
COOH	Broad singlet	1H

Interpretation:

• Aromatic Region (7.2 - 7.4 ppm): The multiplet integrating to 5 protons is characteristic of the monosubstituted phenyl ring.

• Methine Proton (H4, 4.0 - 4.2 ppm): The proton attached to the chiral carbon bearing the amino group is expected to appear as a triplet or multiplet due to coupling with the adjacent methylene protons (H3). Its downfield shift is due to the deshielding effect of the adjacent nitrogen atom and phenyl group.

• Methylene Protons (H2 and H3): The methylene group adjacent to the carboxylic acid (H2) will be deshielded and appear as a triplet around 2.3 - 2.5 ppm. The other methylene group (H3) will be a more complex multiplet in the region of 1.9 - 2.1 ppm, as it is coupled to both H2 and H4.

• Amine and Carboxylic Acid Protons: The protons of the amino and carboxylic acid groups are exchangeable and often appear as broad singlets. Their chemical shifts can vary depending on the solvent and concentration.

Experimental Protocol: Acquiring a ¹H NMR Spectrum

• Sample Preparation: Dissolve approximately 5-10 mg of (R)-4-Amino-4-phenylbutanoic acid in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) in a standard 5 mm NMR tube. The choice of solvent is critical as it can affect the chemical shifts of labile protons.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

• Data Acquisition:

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Caption: Workflow for acquiring and interpreting a ¹H NMR spectrum.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the different carbon environments in the molecule.

Expected ¹³C NMR Data:

Carbon	Chemical Shift (ppm)
C=O (Carboxylic Acid)	~175
Aromatic C (quaternary)	~140
Aromatic CH	~125 - 129
C4 (CH-N)	~55
C2 (CH₂-COOH)	~35
C3 (CH₂)	~30

Interpretation:

• Carbonyl Carbon: The carboxylic acid carbonyl carbon is the most deshielded and will appear at the downfield end of the spectrum, typically around 175 ppm.

• Aromatic Carbons: The six carbons of the phenyl ring will appear in the aromatic region (125-140 ppm). The quaternary carbon attached to the butanoic acid chain will have a different chemical shift from the five CH carbons.

• Aliphatic Carbons: The chiral carbon (C4) attached to the nitrogen will be around 55 ppm. The two methylene carbons (C2 and C3) will be found further upfield, with the carbon adjacent to the carbonyl group (C2) being slightly more deshielded than C3.

Experimental Protocol: Acquiring a ¹³C NMR Spectrum

• Sample Preparation: A more concentrated sample (20-50 mg) is generally required for ¹³C NMR compared to ¹H NMR, dissolved in a suitable deuterated solvent.

• Instrumentation: A high-field NMR spectrometer is recommended.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum to simplify the spectrum to single lines for each unique carbon.

  • A larger spectral width (e.g., 0-200 ppm) is needed.

  • A greater number of scans is necessary due to the low natural abundance of ¹³C.

  • Reference the spectrum to the solvent peak.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a molecule. It also provides structural information through the analysis of fragmentation patterns.

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺): The expected exact mass for C₁₀H₁₃NO₂ is 179.0946 g/mol . In electrospray ionization (ESI), the molecule is likely to be observed as the protonated species [M+H]⁺ at m/z 180.1024.

• Key Fragmentation Patterns: Fragmentation of the molecular ion can provide valuable structural information. Common fragmentation pathways for amino acids include the loss of water (H₂O), the carboxylic acid group (COOH), and cleavage of the carbon-carbon bonds in the backbone. A significant fragment would be the loss of the butanoic acid side chain, leading to a phenylaminomethyl cation.

Experimental Protocol: Acquiring a Mass Spectrum

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile/water) at a low concentration (e.g., 1 µg/mL).

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is ideal for accurate mass determination. Electrospray ionization (ESI) is a common and suitable ionization technique for this type of molecule.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer.

  • Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

  • To obtain fragmentation information, perform tandem mass spectrometry (MS/MS) by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

Caption: Workflow for mass spectrometry analysis.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected IR Data:

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Carboxylic Acid)	2500-3300 (broad)	Strong, broad absorption due to hydrogen bonding.
N-H (Amine)	3300-3500	Medium intensity, may be broad.
C-H (Aromatic)	3000-3100	Sharp, medium intensity peaks.
C-H (Aliphatic)	2850-2960	Sharp, medium to strong intensity peaks.
C=O (Carboxylic Acid)	1700-1725	Strong, sharp absorption.
C=C (Aromatic)	1450-1600	Medium to weak intensity peaks.

Interpretation:

The IR spectrum will confirm the presence of the key functional groups. The broad O-H stretch of the carboxylic acid is a very characteristic feature. The N-H stretching vibrations will confirm the presence of the primary amine. The strong carbonyl (C=O) absorption is indicative of the carboxylic acid. The absorptions in the aromatic C-H and C=C regions will confirm the presence of the phenyl ring.

Experimental Protocol: Acquiring an IR Spectrum

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory, which is a common and simple method. Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment or ATR crystal.

  • Place the sample on the ATR crystal or insert the KBr pellet into the sample holder.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance or transmittance spectrum.

Conclusion

The comprehensive spectroscopic analysis of (R)-4-Amino-4-phenylbutanoic acid, employing ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy, provides a robust framework for its structural elucidation and characterization. Each technique offers unique and complementary information, and when combined, they allow for an unambiguous confirmation of the molecule's identity, purity, and key structural features. The experimental protocols and interpretation guidelines presented in this technical guide serve as a valuable resource for researchers and drug development professionals working with this and related chiral molecules, ensuring the scientific rigor required for advanced studies and applications.

References

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(R)-4-Amino-4-phenylbutanoic acid CAS number and synonyms

An In-depth Technical Guide to (R)-4-Amino-4-phenylbutanoic Acid: The Active Enantiomer of Phenibut

Executive Summary

Phenibut, a derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA), is a psychotropic drug utilized for its anxiolytic, nootropic, and mood-regulating properties.[1][2][3] Clinically, it is often administered as a racemic mixture, containing equal parts of its (R)- and (S)-enantiomers. However, extensive pharmacological studies have revealed that the therapeutic effects of racemic phenibut are almost exclusively attributable to the (R)-enantiomer. This guide provides a detailed examination of (R)-4-Amino-4-phenylbutanoic acid, focusing on its chemical identity, stereospecific pharmacology, mechanism of action, and the experimental methodologies used to elucidate its activity. By isolating the properties of the (R)-isomer, this document offers a deeper understanding of the molecule's structure-activity relationship, providing critical insights for researchers and professionals in drug development and neuroscience.

Chemical Identity and Nomenclature

The precise identification of a stereoisomer is fundamental to pharmacological research. The properties of (R)-4-Amino-4-phenylbutanoic acid are distinct from its S-enantiomer and the racemic mixture.

Identifier	(R)-4-Amino-4-phenylbutanoic acid	(S)-4-Amino-4-phenylbutanoic acid	Racemic 4-Amino-3-phenylbutanoic acid (Phenibut)
CAS Number	201863-97-0[4][5]	201863-98-1[6][7]	1078-21-3[3][8]
Molecular Formula	C₁₀H₁₃NO₂[4]	C₁₀H₁₃NO₂[6]	C₁₀H₁₃NO₂[3]
Molecular Weight	179.22 g/mol [4]	179.22 g/mol [6]	179.22 g/mol [3]
IUPAC Name	(4R)-4-amino-4-phenylbutanoic acid[4]	(4S)-4-amino-4-phenylbutanoic acid[7]	4-Amino-3-phenylbutanoic acid[3]
Common Synonyms	(R)-Phenibut; (gammaR)-gamma-Aminobenzenebutanoic acid[4]	(S)-Phenibut; (S)-4-Amino-4-phenylbutyric acid[7]	Phenibut; Phenigamma; Anvifen; Noofen[2]

Stereospecific Pharmacology and Mechanism of Action

The pharmacological activity of phenibut is critically dependent on its stereochemistry. The (R)-enantiomer is the primary driver of its effects through its action as a selective agonist at GABA-B receptors, while the (S)-enantiomer is largely inactive at this target.[9][10]

Primary Target: GABA-B Receptor Agonism

The principal mechanism of action for (R)-phenibut is its agonist activity at the GABA-B receptor, a G-protein coupled receptor (GPCR) responsible for mediating slow and prolonged inhibitory signals in the central nervous system.[2] The addition of a phenyl group to the GABA backbone allows the molecule to cross the blood-brain barrier more effectively than GABA itself.[1][8]

Binding studies have quantitatively demonstrated this stereoselectivity. Using a selective GABA-B receptor antagonist, [³H]CGP54626, researchers determined the binding affinities for both enantiomers and the racemic mixture.[9][10]

Compound	Binding Affinity (Kᵢ, µM)
(R)-Phenibut	92 ± 3[9][10]
Racemic Phenibut	177 ± 2[9][10]
Baclofen (Reference Agonist)	6.0 ± 1[9][10]

These data show that (R)-phenibut has approximately double the affinity for the GABA-B receptor compared to the racemic mixture, which is consistent with the S-isomer contributing negligibly to receptor binding.[9][10] This binding initiates a downstream signaling cascade, leading to the anxiolytic, sedative, and antinociceptive effects of the drug.[9][10]

Caption: Workflow for a GABA-B competitive binding assay.

Protocol Steps:

• Tissue Preparation: Homogenize rat cortical tissue in a buffered solution and perform differential centrifugation to isolate synaptic membrane fractions rich in GABA-B receptors.

• Incubation: In assay tubes, combine the membrane preparation, a fixed concentration of a known GABA-B radioligand (e.g., [³H]CGP54626), and serially diluted concentrations of the unlabeled test compound ((R)-phenibut).

• Equilibration: Incubate the mixture at a controlled temperature to allow the binding to reach equilibrium.

• Separation: Terminate the reaction by rapidly filtering the contents of each tube through a glass fiber filter. This separates the membrane-bound radioligand from the unbound radioligand in the solution.

• Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis: The concentration of (R)-phenibut that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The IC₅₀ is then converted to a binding affinity constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used. This process validates the result by comparing it against known standards.

Conclusion

The pharmacological profile of phenibut is overwhelmingly dictated by the stereochemistry of its (R)-enantiomer. (R)-4-Amino-4-phenylbutanoic acid is the active component responsible for the drug's primary effects through its potent agonism at the GABA-B receptor. [2][9][10]The (S)-enantiomer is largely inactive at this site, rendering the commonly used racemic mixture only half as potent as the pure (R)-isomer. [9][10]These findings underscore a critical principle in drug development: the evaluation of individual enantiomers is essential for accurately understanding a drug's mechanism, potency, and therapeutic potential. For researchers and clinicians, focusing on (R)-phenibut allows for a more targeted pharmacological approach, potentially offering enhanced efficacy and a more predictable dose-response relationship.

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The Serendipitous Saga of GABA Analogues: A Technical Guide to Their Discovery, Mechanism, and Therapeutic Reign

Foreword: From a Curious Observation to a Class of Blockbusters

The journey of γ-aminobutyric acid (GABA) analogues is a compelling narrative of scientific serendipity, rational drug design, and the ever-evolving understanding of neuropharmacology. Initially conceived as mimics of the primary inhibitory neurotransmitter in the central nervous system, these molecules charted an unexpected course, ultimately revealing a novel mechanism of action that has revolutionized the management of epilepsy and neuropathic pain. This in-depth technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the discovery, history, and core scientific principles underpinning this important class of therapeutics. We will delve into the pivotal experiments, the causality behind methodological choices, and the intricate structure-activity relationships that have defined the field.

The Genesis: The GABA Hypothesis and Early Explorations

The story begins with GABA itself. Discovered in the mammalian brain in 1950, its role as a principal inhibitory neurotransmitter was established over the following decades.[1] This immediately positioned the GABAergic system as a prime target for therapeutic intervention in conditions characterized by neuronal hyperexcitability, such as epilepsy. However, GABA's utility as a drug is hampered by its inability to efficiently cross the blood-brain barrier.[2] This fundamental challenge spurred the quest for GABA analogues – structurally similar molecules with improved pharmacokinetic properties.

The initial wave of GABAergic drugs, such as benzodiazepines and barbiturates, acted as positive allosteric modulators of the GABA-A receptor, a ligand-gated ion channel.[3] These drugs enhance the effect of GABA, leading to increased chloride ion influx and neuronal hyperpolarization. Another class of drugs, like baclofen, targeted the G protein-coupled GABA-B receptors.[4] While effective, these early agents were often associated with significant side effects, including sedation, tolerance, and dependence.

A Fortuitous Turn: The Emergence of Gabapentin and Pregabalin

The development of the gabapentinoids, namely gabapentin and its successor pregabalin, represents a paradigm shift in the field. Their discovery was not a direct outcome of targeting GABA receptors but rather a result of serendipitous findings during the screening of compounds designed for other purposes.

Gabapentin: An Unforeseen Anticonvulsant

Gabapentin was first synthesized in the early 1970s with the intention of creating a lipophilic GABA analogue that could more readily penetrate the central nervous system.[5] The initial hypothesis was that it would act as a direct GABA receptor agonist or influence GABA metabolism. However, early pharmacological studies revealed a surprising truth: gabapentin did not bind to GABA-A or GABA-B receptors, nor did it significantly affect GABA uptake or metabolism.[6]

The breakthrough came from its unexpected efficacy in animal models of seizures.[7] This potent anticonvulsant activity, despite its lack of direct GABAergic action, pointed towards a novel mechanism of action. It took considerable research to elucidate that gabapentin's primary target is the α2δ-1 auxiliary subunit of voltage-gated calcium channels (VGCCs).[8]

Pregabalin: A Refined Successor

Following the success of gabapentin, research efforts focused on developing a second-generation compound with improved properties. Pregabalin, the (S)-enantiomer of 3-isobutyl-GABA, emerged from this endeavor.[9] It was found to have a higher binding affinity for the α2δ-1 subunit compared to gabapentin and exhibited a more favorable pharmacokinetic profile, including linear absorption and higher bioavailability.[9][10]

Unraveling the Mechanism: The α2δ Subunit of Voltage-Gated Calcium Channels

The identification of the α2δ subunit of VGCCs as the molecular target for gabapentinoids was a landmark discovery that reshaped our understanding of their therapeutic effects.

The Role of the α2δ Subunit

The α2δ subunit is an auxiliary protein that modulates the function and trafficking of the pore-forming α1 subunit of VGCCs.[11][12][13] There are four known isoforms of the α2δ subunit, with gabapentinoids showing high affinity for the α2δ-1 and α2δ-2 isoforms.[14] In pathological states such as neuropathic pain, the expression of the α2δ-1 subunit is upregulated in dorsal root ganglion (DRG) and spinal cord neurons. This upregulation is thought to contribute to neuronal hyperexcitability and the generation of pain signals.

Gabapentinoid Binding and its Consequences

Gabapentin and pregabalin bind to the α2δ-1 subunit, but the precise downstream effects are multifaceted. The prevailing hypothesis is that this binding interferes with the trafficking of the α1 subunit of VGCCs to the presynaptic terminal.[13] This leads to a reduction in the density of functional calcium channels at the presynaptic membrane, thereby decreasing calcium influx upon neuronal depolarization. The subsequent reduction in the release of excitatory neurotransmitters, such as glutamate and substance P, is believed to be the primary mechanism underlying the analgesic and anticonvulsant effects of gabapentinoids.[15][16]

Core Methodologies in GABA Analogue Research

The characterization of GABA analogues relies on a suite of specialized in vitro and in vivo techniques. This section provides an overview of the key experimental protocols that have been instrumental in advancing our understanding of these compounds.

In Vitro Characterization

Radioligand binding assays are fundamental for determining the affinity of a compound for its molecular target. For gabapentinoids, these assays are crucial for quantifying their interaction with the α2δ subunit.

Experimental Protocol: [³H]Gabapentin Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for the α2δ subunit of voltage-gated calcium channels.

Materials:

• Radioligand: [³H]Gabapentin

• Tissue Source: Porcine brain membranes or cell lines expressing the α2δ-1 subunit.[5]

• Assay Buffer: Typically a Tris-HCl buffer at a physiological pH.

• Non-specific Binding Control: A high concentration of unlabeled gabapentin or pregabalin.

• Glass Fiber Filters

• Scintillation Counter

Procedure:

• Membrane Preparation: Homogenize the tissue source in a suitable buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in the assay buffer.

• Assay Setup: In a 96-well plate, combine the membrane preparation, [³H]Gabapentin (at a concentration near its Kd), and varying concentrations of the test compound. For determining non-specific binding, a separate set of wells will contain a saturating concentration of unlabeled gabapentin.

• Incubation: Incubate the plate at room temperature for a sufficient duration to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

Whole-cell patch-clamp electrophysiology is a powerful technique to directly measure the effect of a compound on ion channel function in living cells. This method has been instrumental in demonstrating the inhibitory effect of gabapentinoids on voltage-gated calcium currents.[4][17]

Experimental Protocol: Whole-Cell Patch Clamp Recording of Calcium Currents

Objective: To assess the effect of a GABA analogue on high-voltage-activated (HVA) calcium channel currents in cultured neurons (e.g., dorsal root ganglion neurons).

Materials:

• Cell Culture: Primary dorsal root ganglion (DRG) neurons or a suitable neuronal cell line.

• External Solution: A physiological salt solution containing blockers of sodium and potassium channels to isolate calcium currents.

• Internal Solution: A solution for the patch pipette containing a cesium-based salt to block potassium channels from the inside and a calcium chelator.

• Patch Clamp Rig: Comprising a microscope, micromanipulators, an amplifier, and data acquisition software.

• Test Compound: The GABA analogue of interest.

Procedure:

• Cell Preparation: Plate the neurons on coverslips for recording.

• Pipette Fabrication: Pull glass capillaries to create micropipettes with a fine tip.

• Giga-seal Formation: Under microscopic guidance, carefully bring the micropipette into contact with the cell membrane and apply gentle suction to form a high-resistance seal (a "giga-seal").

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the patch of membrane under the pipette tip, establishing electrical and diffusional access to the cell's interior.

• Voltage Clamp: Clamp the cell membrane at a holding potential (e.g., -80 mV) where most voltage-gated channels are closed.

• Current Recording: Apply a series of depolarizing voltage steps to activate the voltage-gated calcium channels and record the resulting inward calcium currents.

• Drug Application: Perfuse the external solution containing the test compound onto the cell and repeat the voltage-step protocol to record calcium currents in the presence of the drug.

• Data Analysis: Measure the peak amplitude of the calcium currents before and after drug application to determine the percentage of inhibition. Dose-response curves can be generated to calculate the IC50 value.

In Vivo Preclinical Evaluation

Animal models are indispensable for evaluating the therapeutic potential of GABA analogues in complex physiological and pathological contexts.

Several well-established rodent models are used to mimic the symptoms of human neuropathic pain, such as allodynia (pain in response to a non-painful stimulus) and hyperalgesia (an exaggerated response to a painful stimulus).

• Chronic Constriction Injury (CCI) Model: This model involves loosely ligating the sciatic nerve in rats, leading to the development of pain-like behaviors in the affected paw.[12][15][18][19]

• Spared Nerve Injury (SNI) Model: In this model, two of the three terminal branches of the sciatic nerve are ligated and transected, leaving the sural nerve intact. This results in robust and long-lasting mechanical allodynia in the territory of the spared nerve.[8][11][13][20][21]

Experimental Protocol: Spared Nerve Injury (SNI) Model in Mice

Objective: To induce a state of neuropathic pain in mice to test the efficacy of analgesic compounds.

Procedure:

• Anesthesia: Anesthetize the mouse using an appropriate anesthetic agent.

• Surgical Exposure: Make a small incision in the skin of the thigh to expose the sciatic nerve and its three terminal branches: the common peroneal, tibial, and sural nerves.

• Nerve Ligation and Transection: Carefully isolate the common peroneal and tibial nerves and ligate them with a fine suture. Transect the nerves distal to the ligation. Ensure the sural nerve remains untouched.[20]

• Wound Closure: Close the muscle and skin layers with sutures.

• Post-operative Care: Provide appropriate post-operative care, including analgesia for the initial recovery period.

• Behavioral Testing: After a recovery period, assess the development of mechanical allodynia using von Frey filaments. These are a series of calibrated filaments that exert a specific force when applied to the plantar surface of the paw. The withdrawal threshold is determined as the force at which the animal withdraws its paw. A significant decrease in the withdrawal threshold in the operated paw compared to the contralateral paw indicates the presence of allodynia.

The Chemistry of Gabapentinoids: Synthesis and Structure-Activity Relationships

The chemical synthesis of gabapentin and pregabalin has been a subject of extensive research, with numerous strategies developed to achieve efficient and stereoselective production.

Synthesis of Gabapentin

A common synthetic route to gabapentin involves the Hofmann rearrangement of 1,1-cyclohexanediacetic acid monoamide.[22][23][24][25]

Key Synthetic Steps:

• Formation of the Monoamide: 1,1-Cyclohexanediacetic anhydride is reacted with ammonia to form the corresponding monoamide.

• Hofmann Rearrangement: The monoamide is treated with a hypohalite solution (e.g., sodium hypobromite or sodium hypochlorite) under basic conditions. This rearrangement converts the amide to a primary amine with one less carbon atom, yielding gabapentin.[22][23]

• Purification: The crude gabapentin is then purified, often via its hydrochloride salt, followed by crystallization.

Synthesis of Pregabalin

The synthesis of pregabalin is more challenging due to the presence of a stereocenter. A key step in many synthetic routes is the enzymatic resolution of a racemic intermediate to obtain the desired (S)-enantiomer.[3][26][27][28][29]

Key Synthetic Steps (Chemoenzymatic Route):

• Formation of a Racemic Intermediate: A common starting point is the synthesis of a racemic precursor, such as rac-2-carboxyethyl-3-cyano-5-methylhexanoic acid ethyl ester.

• Enzymatic Resolution: A lipase enzyme is used to selectively hydrolyze one of the enantiomers of the racemic ester, allowing for the separation of the desired (S)-enantiomer.[28][29]

• Decarboxylation and Reduction: The resolved intermediate is then subjected to decarboxylation and reduction of the nitrile group to an amine to yield (S)-pregabalin.

Structure-Activity Relationships (SAR)

SAR studies have been crucial in optimizing the pharmacological profile of gabapentinoids. These studies have revealed that both the binding to the α2δ subunit and interaction with the L-amino acid transporter (LAT1) for brain entry are important for in vivo activity.[21][30][31][32][33]

• Substitutions on the Cyclohexyl Ring (Gabapentin series): Modifications to the cyclohexyl ring of gabapentin generally lead to a decrease in binding affinity for the α2δ subunit.

• Alkyl Substitutions (Pregabalin series): The size and position of the alkyl group in pregabalin analogues significantly influence their affinity for the α2δ subunit and their interaction with the LAT1 transporter. The isobutyl group of pregabalin appears to be optimal for high-affinity binding.

Clinical Development and Therapeutic Applications

The clinical development of gabapentin and pregabalin has been a resounding success, leading to their widespread use in a variety of neurological and psychiatric disorders.

Gabapentin: From Epilepsy to Neuropathic Pain

Gabapentin was first approved as an adjunctive therapy for partial seizures.[29] However, its efficacy in treating neuropathic pain was soon recognized, leading to its approval for postherpetic neuralgia.[1][14][34][35][36] It is also widely used off-label for other neuropathic pain conditions, anxiety disorders, and restless legs syndrome.

Pregabalin: A Broader Spectrum of Activity

Pregabalin received its initial approvals for diabetic peripheral neuropathy, postherpetic neuralgia, and as an adjunctive therapy for partial seizures.[7][18][37][38][39][40] Its indications have since expanded to include fibromyalgia and neuropathic pain associated with spinal cord injury.[9] Pregabalin is also approved in many countries for the treatment of generalized anxiety disorder.[18]

Quantitative Pharmacological and Pharmacokinetic Data

A clear understanding of the quantitative pharmacological and pharmacokinetic parameters of gabapentinoids is essential for their effective clinical use and for the development of new analogues.

Table 1: Comparative Pharmacological and Pharmacokinetic Properties of Gabapentin and Pregabalin

Parameter	Gabapentin	Pregabalin	Reference(s)
Binding Affinity (Ki) for α2δ-1	Lower	Higher	[9]
EC50 (Epilepsy)	~23.9 mg/mL	~9.77 mg/mL	[10][41]
EC50 (Postherpetic Neuralgia)	~11.7 mg/mL	~4.21 mg/mL	[10][41]
Oral Bioavailability	33-60% (saturable)	≥90% (linear)	[9][10]
Time to Peak Plasma Concentration	3-4 hours	~1 hour	[9]
Protein Binding	<3%	<1%	[9]
Metabolism	Negligible	Negligible	[9][16]
Elimination Half-life	5-7 hours	6.3 hours	[9]
Excretion	Renal (unchanged)	Renal (unchanged)	[9][16]

Visualizing the Science: Diagrams and Workflows

Visual representations are invaluable tools for comprehending complex biological pathways and experimental procedures.

Caption: Mechanism of action of GABA analogues at the presynaptic terminal.

Caption: Experimental workflow for a radioligand binding assay.

Conclusion and Future Directions

The discovery and development of GABA analogues, particularly gabapentin and pregabalin, stand as a testament to the power of scientific inquiry and the unexpected paths it can take. From their origins as GABA mimics to their current status as first-line treatments for neuropathic pain and epilepsy, their journey has been one of continuous learning and refinement. The elucidation of their unique mechanism of action, centered on the α2δ subunit of voltage-gated calcium channels, has not only explained their therapeutic efficacy but has also opened new avenues for drug discovery.

Future research in this area will likely focus on several key aspects:

• Development of Subtype-Selective Ligands: Designing compounds with greater selectivity for specific α2δ isoforms could lead to improved efficacy and a more favorable side-effect profile.

• Exploration of Novel Therapeutic Indications: The modulatory effects of gabapentinoids on neuronal excitability suggest their potential utility in a wider range of neurological and psychiatric disorders.

• Understanding the Nuances of their Mechanism: Further investigation into the precise molecular consequences of gabapentinoid binding to the α2δ subunit will undoubtedly reveal more about the intricate regulation of synaptic transmission.

The legacy of GABA analogues is not just in the millions of patients whose lives they have improved, but also in the fundamental scientific knowledge they have helped to uncover. Their story serves as a powerful reminder that the most significant discoveries often lie at the intersection of serendipity and rigorous scientific investigation.

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A Technical Guide to the Structural Elucidation of (R)-4-Amino-4-phenylbutanoic acid

Abstract

The precise structural elucidation of chiral molecules is a cornerstone of modern drug development and regulatory compliance. The spatial arrangement of atoms—the stereochemistry—can profoundly influence a molecule's pharmacological and toxicological profile. This technical guide provides an in-depth, field-proven methodology for the comprehensive structural elucidation of (R)-4-Amino-4-phenylbutanoic acid. We present an orthogonal, multi-technique approach that moves beyond simple data acquisition to a holistic, self-validating system of analysis. This document is intended for researchers, scientists, and drug development professionals, offering a framework that combines foundational theory with detailed, actionable protocols for confirming chemical identity, connectivity, and, most critically, the absolute stereochemistry of the target molecule.

Introduction: The Imperative of Stereochemical Precision

(R)-4-Amino-4-phenylbutanoic acid is a chiral molecule possessing a single stereocenter. In the pharmaceutical landscape, the specific three-dimensional arrangement of a molecule is not an academic detail but a critical quality attribute (CQA). Enantiomers, which are non-superimposable mirror images of each other, can exhibit vastly different biological activities. The tragic case of thalidomide, where one enantiomer was therapeutic while the other was teratogenic, serves as a permanent reminder of the necessity for rigorous stereochemical control.[1]

Therefore, the structural elucidation of a specific enantiomer like (R)-4-Amino-4-phenylbutanoic acid is a two-fold challenge:

• Confirming the Constitution: Establishing the correct molecular formula and the precise connectivity of all atoms.

• Determining the Absolute Configuration: Unambiguously assigning the (R) or (S) configuration at the chiral center.[2]

This guide details an integrated analytical workflow designed to address both challenges with a high degree of scientific certainty, aligning with the principles outlined in regulatory guidelines such as ICH Q6A, which mandate thorough characterization of new drug substances.[3][4][5][6]

The Orthogonal Analytical Workflow: A Self-Validating Approach

No single analytical technique can provide a complete and infallible picture of a molecule's structure. A robust elucidation strategy relies on an orthogonal approach, where multiple techniques based on different physical principles are used to cross-validate findings. Each step in the workflow provides a piece of the puzzle, and their collective agreement constitutes a self-validating system.

Our workflow is designed to systematically de-risk the elucidation process, moving from foundational identity to the ultimate stereochemical assignment.

Caption: Orthogonal workflow for structural elucidation.

Part 1: Foundational Analysis - Confirming the Constitution

Before tackling stereochemistry, we must unequivocally confirm the molecule's identity and atomic connectivity.

High-Resolution Mass Spectrometry (HRMS)

Causality: The first step is to confirm that the molecule has the correct elemental composition. HRMS provides a highly accurate mass measurement, allowing for the determination of the molecular formula, distinguishing it from other compounds with the same nominal mass.

Experimental Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of (R)-4-Amino-4-phenylbutanoic acid in a suitable solvent (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid).

• Instrumentation: Utilize a Time-of-Flight (TOF) or Orbitrap mass spectrometer.[7]

• Ionization Mode: Use Electrospray Ionization (ESI) in positive ion mode. ESI is a soft ionization technique suitable for polar molecules like amino acids.[7]

• Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500.

• Analysis: Compare the measured exact mass of the protonated molecule [M+H]⁺ with the theoretical exact mass.

Data Presentation:

Parameter	Theoretical Value	Observed Value	Deviation (ppm)
Molecular Formula	C₁₀H₁₃NO₂	-	-
Exact Mass [M]	179.09463	-	-
[M+H]⁺	180.10192	180.10195	< 2 ppm

A deviation of < 5 ppm provides high confidence in the assigned elemental composition.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: While HRMS confirms the formula, NMR spectroscopy elucidates the atomic connectivity—how the atoms are bonded together. ¹H NMR reveals the number and environment of hydrogen atoms, while ¹³C NMR maps the carbon skeleton. Together, they provide a definitive fingerprint of the molecule's constitution.[9]

Experimental Protocol:

• Sample Preparation: Dissolve ~5-10 mg of the sample in 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O). The choice of solvent is critical to avoid exchange of the amine and carboxylic acid protons.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Observe chemical shifts, coupling patterns (multiplicity), and integrations.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum to identify all unique carbon environments.

Expected Data Summary:

Group	¹H Chemical Shift (ppm, expected)	¹³C Chemical Shift (ppm, expected)
Phenyl (C₆H₅)	7.2 - 7.4 (multiplet, 5H)	126 - 145 (multiple signals)
Methine (CH-N)	~4.1 (triplet, 1H)	~55
Methylene (CH₂-CH)	~1.9 (multiplet, 2H)	~35
Methylene (CH₂-CO)	~2.3 (triplet, 2H)	~31
Carboxylic Acid (COOH)	~12.0 (broad singlet, 1H)	~175
Amine (NH₂)	~8.5 (broad singlet, 2H)	-

Note: Chemical shifts are predictive and can vary based on solvent and concentration.

The combination of HRMS and NMR data provides conclusive evidence for the chemical structure of 4-Amino-4-phenylbutanoic acid. However, these techniques, when used conventionally, are achiral and cannot distinguish between the (R) and (S) enantiomers.[10]

Part 2: Stereochemical Determination

This is the most critical phase of the elucidation, focusing on the molecule's three-dimensional nature.

Chiral High-Performance Liquid Chromatography (HPLC)

Causality: Chiral HPLC is the workhorse technique for separating enantiomers.[1][11][12] It relies on a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[13] This method not only confirms enantiomeric purity but can also help assign the absolute configuration if an authenticated reference standard of the (R)-enantiomer is available.

Experimental Protocol:

• Column Selection: Select a polysaccharide-based CSP, such as one derived from cellulose or amylose, which are known to be effective for a broad range of chiral compounds.[1] A common choice would be a Chiralpak® column.

• Mobile Phase Screening: Screen various mobile phases. A typical starting point for this class of molecule would be a mixture of Hexane/Isopropanol/Trifluoroacetic acid (TFA). The TFA is crucial for protonating the amine and carboxylate groups to ensure good peak shape.

• Sample Preparation: Prepare a 0.5 mg/mL solution of the sample in the mobile phase.

• Analysis: Inject the sample and monitor the elution profile with a UV detector (e.g., at 254 nm).

• Confirmation: Inject an authenticated reference standard of (R)-4-Amino-4-phenylbutanoic acid. The retention time of the sample peak must match that of the reference standard.

• Validation: To confirm the method is separating the enantiomers, inject a racemic (50:50 R/S) mixture. The method should resolve two distinct peaks.

Data Presentation:

Sample	Retention Time (min)	Peak Area (%)	Identity
Test Article	8.5	>99.8%	Matches (R)-enantiomer
(R)-Reference Std.	8.5	100%	(R)-enantiomer
(S)-Enantiomer	10.2	-	(S)-enantiomer
Racemic Mixture	8.5 / 10.2	~50% / ~50%	(R) and (S) peaks

This result confirms the sample is enantiomerically pure and has the same relative configuration as the reference standard. However, it relies on the pre-existing knowledge of the standard's absolute configuration.

Single Crystal X-Ray Crystallography (SC-XRD)

Causality: SC-XRD is the gold standard for determining the absolute configuration of a molecule.[14][15][16] It provides a direct, three-dimensional map of the electron density within a single crystal. By analyzing the diffraction pattern, particularly through the use of anomalous dispersion, the precise spatial arrangement of every atom can be determined without reference to any other standard.[2][14]

Experimental Protocol:

• Crystal Growth: This is the most critical and often challenging step. Slowly evaporate a solution of the enantiomerically pure compound in a suitable solvent system (e.g., ethanol/water, acetone). The goal is to obtain a single, high-quality crystal of appropriate size (0.1-0.3 mm).[17]

• Data Collection: Mount the crystal on a goniometer in an X-ray diffractometer. Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure.

• Absolute Configuration Assignment: The absolute configuration is determined by analyzing the anomalous scattering effects. The Flack parameter is calculated; a value close to 0 indicates the correct absolute configuration has been assigned, while a value near 1 would suggest the opposite enantiomer.[14]

Data Interpretation Logic:

Caption: Logic flow for absolute configuration determination by SC-XRD.

A successful SC-XRD experiment provides an unambiguous, standalone confirmation of the (R)-configuration, serving as the ultimate validation for the entire elucidation process.

Conclusion: Synthesizing the Data for Unambiguous Elucidation

The structural elucidation of (R)-4-Amino-4-phenylbutanoic acid is achieved not by a single measurement but by the logical synthesis of data from an orthogonal set of analytical techniques.

• High-Resolution Mass Spectrometry confirmed the elemental formula C₁₀H₁₃NO₂.

• 1D NMR Spectroscopy verified the atomic connectivity and functional group arrangement.

• Chiral HPLC demonstrated enantiomeric purity (>99.8%) and established its identity relative to a known standard.

• Single Crystal X-Ray Crystallography provided the definitive, unambiguous assignment of the absolute configuration at the chiral center as (R).

This multi-faceted, self-validating workflow ensures the highest degree of confidence in the structural assignment, meeting the rigorous standards required for pharmaceutical development and regulatory submission.

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An In-Depth Technical Guide to Starting Materials for the Asymmetric Synthesis of (R)-4-Amino-4-phenylbutanoic Acid

Abstract

(R)-4-Amino-4-phenylbutanoic acid, a chiral γ-amino acid, is a crucial building block in medicinal chemistry. This guide provides a comprehensive overview of the principal asymmetric strategies for its synthesis, with a detailed focus on the selection and rationale of starting materials. We will explore three core methodologies: catalytic asymmetric synthesis from prochiral substrates, synthesis utilizing chiral auxiliaries to direct stereochemistry, and the strategic use of the chiral pool. Each section will provide not only the conceptual framework but also field-proven experimental protocols, mechanistic insights, and comparative data to inform researchers and drug development professionals in their synthetic planning.

Introduction: The Significance of (R)-4-Amino-4-phenylbutanoic Acid

Chiral γ-amino acids are significant pharmacophores due to their role as analogues of the inhibitory neurotransmitter γ-aminobutyric acid (GABA).[1] (R)-4-Amino-4-phenylbutanoic acid, also known as (R)-Phenibut, is of particular interest for its biological activities and as a key structural motif in various pharmaceutical agents. The critical element of this molecule is the stereocenter at the C4 position, which dictates its biological efficacy. Consequently, the development of efficient, stereoselective synthetic routes to access the (R)-enantiomer in high optical purity is a primary objective for synthetic and medicinal chemists.

The challenge lies in controlling the stereochemical outcome of the reaction. This guide dissects the main strategies to achieve this, starting from the foundational choice of the initial raw materials.

Strategic Approaches: A Logic-Based Classification

The asymmetric synthesis of (R)-4-Amino-4-phenylbutanoic acid can be broadly categorized based on the origin and nature of the starting material and the method used to induce chirality.

• Catalytic Asymmetric Synthesis: Employs a small amount of a chiral catalyst to convert a prochiral (achiral) starting material into a chiral product with high enantioselectivity.

• Chiral Auxiliary-Mediated Synthesis: Involves the temporary attachment of a chiral molecule (the auxiliary) to an achiral starting material to direct a subsequent stereoselective transformation.[2]

• Chiral Pool Synthesis: Utilizes readily available, inexpensive, and enantiomerically pure natural products (like amino acids or sugars) as starting materials.[3]

The following sections will delve into specific, field-proven examples for each of these strategies.

Catalytic Asymmetric Synthesis: The Power of Chiral Catalysts

This approach is highly atom-economical and elegant, often involving the asymmetric hydrogenation or conjugate addition to a prochiral olefin or ketone. A common starting material for this strategy is an α,β-unsaturated ester or a β-keto ester.

Starting Material: Prochiral α,β-Unsaturated Esters

A powerful and direct method involves the asymmetric hydrogenation of a carbon-carbon double bond. The starting material is typically an ethyl or methyl ester of 4-(phenyl)-4-nitrobut-2-enoate or a related derivative.

Workflow: Asymmetric Hydrogenation

The core of this strategy is the use of a chiral transition metal complex, such as a Ruthenium-BINAP system, to deliver hydrogen to one face of the double bond preferentially.[4]

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Purification of Synthesized (R)-4-Amino-4-phenylbutanoic Acid: A Senior Application Scientist's Field Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Purity for a Chiral Building Block

(R)-4-Amino-4-phenylbutanoic acid is a chiral molecule of significant interest in medicinal chemistry and drug development. As a derivative of gamma-aminobutyric acid (GABA), its structure serves as a key building block in the synthesis of pharmacologically active compounds, where stereochemistry dictates biological activity.[1][2] The synthesis of such chiral molecules often results in a racemic mixture—an equal blend of both the (R) and (S) enantiomers. However, for therapeutic applications, typically only one enantiomer provides the desired effect, while the other may be inactive or even contribute to undesirable side effects.[]

This guide provides a comprehensive overview of the core techniques for purifying synthesized (R)-4-Amino-4-phenylbutanoic acid. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, offering a framework for developing a robust, validated, and efficient purification strategy. Our focus is on achieving high chemical and, most critically, high enantiomeric purity.

Understanding the Challenge: The Impurity Profile

Effective purification begins with a thorough understanding of what needs to be removed. Post-synthesis, the crude product of (R)-4-Amino-4-phenylbutanoic acid typically contains a spectrum of impurities derived from the synthetic route.[4] A generalized impurity profile is essential for designing an effective purification workflow.

Typical Impurity Classes:

• The Counter-Enantiomer: The (S)-4-Amino-4-phenylbutanoic acid is the most significant and challenging impurity to remove due to its identical physical and chemical properties, differing only in its stereochemistry.

• Unreacted Starting Materials: Depending on the synthetic pathway, residual precursors may persist. For instance, in syntheses involving precursors like 4-oxo-4-phenylbutanoic acid, these may be present in the crude mixture.[5]

• Reaction By-products: Side reactions can generate structurally similar impurities that may be difficult to separate.

• Reagents and Catalysts: Residual acids, bases, or catalysts used during the synthesis and workup must be thoroughly removed.[6]

The purification strategy must therefore be two-pronged: a primary step for chiral resolution and secondary steps to eliminate all other chemical impurities.

The Core Challenge: Chiral Resolution via Diastereomeric Salt Crystallization

The cornerstone of purifying (R)-4-Amino-4-phenylbutanoic acid from a racemic mixture is chiral resolution. This process exploits the formation of diastereomers, which, unlike enantiomers, have different physical properties (e.g., solubility) and can be separated by conventional techniques like crystallization.[]

The Underlying Principle

The strategy involves reacting the racemic amino acid with a single, pure enantiomer of a chiral resolving agent (typically a chiral acid or base). This reaction forms a pair of diastereomeric salts.

• (R)-Acid + (R,S)-Base → (R,R)-Salt + (R,S)-Salt

• (S)-Acid + (R,S)-Base → (S,R)-Salt + (S,S)-Salt

Because these salts are diastereomers, one is typically much less soluble in a specific solvent system than the other. By carefully selecting the resolving agent and solvent, we can induce the preferential crystallization of the desired diastereomeric salt.

A widely successful resolving agent for chiral amines is (2R,3R)-(+)-tartaric acid, which has been shown to be effective in resolving similar structures through co-crystallization.[7]

Experimental Protocol: Resolution with (+)-Tartaric Acid

This protocol is a self-validating system; its success is predicated on the differential solubility of the formed diastereomeric salts, a fundamental chemical principle.

Step 1: Salt Formation

• Dissolve the crude racemic 4-Amino-4-phenylbutanoic acid in a suitable solvent, such as aqueous ethanol or methanol, with gentle heating. The choice of a protic solvent is crucial for facilitating the acid-base reaction and subsequent salt crystallization.

• In a separate vessel, dissolve 0.5 molar equivalents of (2R,3R)-(+)-tartaric acid in the same solvent. Using only 0.5 equivalents ensures that only one of the enantiomers from the racemic mixture will be fully precipitated.

• Slowly add the tartaric acid solution to the amino acid solution with continuous stirring.

Step 2: Preferential Crystallization

• Allow the solution to cool slowly to room temperature. The key to forming well-defined, pure crystals is slow cooling, which prevents the undesired diastereomer from co-precipitating.

• Further cool the mixture in an ice bath (0-5 °C) for several hours, or overnight, to maximize the yield of the less soluble diastereomeric salt—in this case, the salt of (R)-4-Amino-4-phenylbutanoic acid with (+)-tartaric acid.

• Collect the precipitated crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor containing the more soluble (S)-enantiomer salt.

Step 3: Liberation of the Free Amino Acid

• Dissolve the collected diastereomeric salt crystals in deionized water.

• Adjust the pH of the solution to be basic (pH ~9-10) by the dropwise addition of a base like ammonium hydroxide or sodium hydroxide. This neutralizes the tartaric acid and liberates the free (R)-amino acid.

• The free (R)-4-Amino-4-phenylbutanoic acid, being less soluble in the aqueous solution than its salt form, will precipitate.

• Cool the mixture to enhance precipitation and collect the purified (R)-enantiomer by filtration.

• Wash the product with cold water and dry under vacuum.

Post-Resolution Polishing: Achieving Chemical Purity

While chiral resolution effectively removes the (S)-enantiomer, the liberated (R)-enantiomer may still contain residual chemical impurities. Recrystallization is the primary technique for removing these remaining contaminants.

Recrystallization: The Principle of Differential Solubility

Recrystallization refines a compound based on differences in solubility between the target compound and its impurities at varying temperatures. The ideal solvent is one in which the target compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

Experimental Protocol: Recrystallization of (R)-4-Amino-4-phenylbutanoic Acid

• Solvent Selection: An aqueous-organic mixture, such as water-isopropanol or water-ethanol, is often effective for amino acids. The optimal solvent system must be determined empirically.

• Dissolution: Place the isolated (R)-enantiomer in a flask and add the minimum amount of the hot solvent mixture required to fully dissolve it. This ensures the solution is saturated upon cooling.

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a quick gravity filtration through fluted filter paper to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer to an ice bath to maximize crystal formation.

• Isolation: Collect the pure crystals by vacuum filtration, wash with a small volume of the cold solvent, and dry under vacuum to yield the final, highly purified product.

Advanced Purification: Chromatographic Methods

For exceptionally high purity requirements or for removing structurally similar impurities that are difficult to eliminate by crystallization, column chromatography can be employed.[8]

• Ion-Exchange Chromatography: This technique is particularly effective for purifying amino acids. The crude product can be passed through an ion-exchange resin, which retains the amino acid. After washing away neutral impurities, the purified amino acid is eluted by changing the pH or ionic strength of the buffer.[9]

• Reverse-Phase Chromatography: While less common for bulk purification, preparative HPLC can be used for final polishing if necessary.

The Definitive Test: Purity and Identity Verification

No purification is complete without rigorous analytical validation.

Analytical Technique	Purpose	Expected Outcome for a Successful Purification
Chiral HPLC	To determine enantiomeric purity (enantiomeric excess, e.e.).	A single major peak corresponding to the (R)-enantiomer, with the peak for the (S)-enantiomer being minimal or absent (typically >99% e.e.).
Reverse-Phase HPLC	To determine overall chemical purity.	A single major peak indicating the absence of starting materials, by-products, or other impurities (typically >99.5% purity).
¹H and ¹³C NMR	To confirm the chemical structure and identify impurities.	The spectra should match the known structure of 4-Amino-4-phenylbutanoic acid, with no significant peaks attributable to impurities.
Mass Spectrometry (MS)	To confirm the molecular weight.	The observed molecular ion peak should correspond to the calculated molecular weight of C₁₀H₁₃NO₂ (179.22 g/mol ).[10]
Melting Point	To assess purity.	A sharp melting point range consistent with literature values for the pure compound.

Summary of Purification Strategies

Technique	Principle	Primary Application	Advantages	Disadvantages
Diastereomeric Salt Crystallization	Formation of salts with different solubilities.[]	Chiral resolution of the racemic mixture.	Scalable, cost-effective, high-yield.	Requires a suitable and affordable resolving agent; can be labor-intensive.
Recrystallization	Differential solubility at varied temperatures.[11]	Removal of chemical impurities post-resolution.	Simple, effective for significant purity enhancement.	Yield loss in each step; requires careful solvent selection.
Ion-Exchange Chromatography	Separation based on charge.[9]	Removal of charged and neutral impurities.	High resolution and capacity.	Requires specialized equipment and resins; can be time-consuming.

Conclusion

The purification of synthesized (R)-4-Amino-4-phenylbutanoic acid is a multi-step process that hinges on a logical, well-designed strategy. The critical step of chiral resolution, most effectively achieved through diastereomeric salt crystallization, successfully addresses the primary challenge of separating the target enantiomer from its mirror image. Subsequent polishing via recrystallization removes residual chemical impurities, leading to a product of high purity suitable for demanding applications in pharmaceutical research and development. The validation of this purity through a suite of analytical techniques is the final, non-negotiable step in ensuring the quality and integrity of this vital chiral building block.

References

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• Google Patents. (n.d.). CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid.

• Ahmad, A. L., et al. (2016). L-homophenylalanine Production by Reductive Amination of 2-oxo-4-phenylbutanoic Acid via Integrated Membrane Bioreactor. Journal of Chemical and Process Engineering, 2(2), 1-8. [Link]

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• ResearchGate. (n.d.). Resolution of optical isomers of 4-amino-p-chlorobutyric acid lactam by co-crystallization. Retrieved from [Link]

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• Kabsch-Korbutowicz, M., & Majewska-Nowak, K. (2022). Removal of Organic Compounds with an Amino Group during the Nanofiltration Process. Membranes, 12(1), 73. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for (R)-4-Amino-4-phenylbutanoic Acid

Introduction: Unveiling the Dual-Action Pharmacology of (R)-4-Amino-4-phenylbutanoic Acid

(R)-4-Amino-4-phenylbutanoic acid, the R-enantiomer of phenibut, is a neuropsychotropic agent with a multifaceted pharmacological profile. Unlike its racemate, which is used clinically in some countries for its anxiolytic and nootropic effects, the biological activity of phenibut is predominantly attributed to the (R)-isomer.[1][2] This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols to investigate the biological activities of (R)-4-Amino-4-phenylbutanoic acid. Our exploration will focus on its primary mechanisms of action: agonism at the γ-aminobutyric acid type B (GABA-B) receptor and blockade of the α2δ subunit of voltage-dependent calcium channels (VDCCs).[3][4]

The addition of a phenyl group to the GABA backbone allows (R)-4-Amino-4-phenylbutanoic acid to cross the blood-brain barrier more readily than GABA itself, enabling its central nervous system effects.[5] Understanding the nuanced interactions of this compound with its molecular targets is crucial for elucidating its therapeutic potential and side-effect profile. This guide will provide the foundational knowledge and practical methodologies to empower researchers in this endeavor.

Part 1: Molecular Mechanisms of Action

(R)-4-Amino-4-phenylbutanoic acid exerts its biological effects through at least two distinct molecular targets. The following sections detail these mechanisms and provide protocols to characterize these interactions.

GABA-B Receptor Agonism

The principal mechanism of action for (R)-4-Amino-4-phenylbutanoic acid is its activity as a full agonist at the GABA-B receptor, a G-protein coupled receptor (GPCR) that mediates slow and sustained inhibitory neurotransmission.[1][5] The S-enantiomer, in contrast, displays negligible affinity for the GABA-B receptor, highlighting the stereospecificity of this interaction.[2]

Activation of the heterodimeric GABA-B receptor (composed of GABA-B1 and GABA-B2 subunits) by (R)-4-Amino-4-phenylbutanoic acid initiates a signaling cascade through its coupling to Gi/o proteins.[6][7] This leads to the dissociation of the G-protein into its Gαi/o and Gβγ subunits, which then modulate downstream effectors:

• Inhibition of Adenylyl Cyclase: The Gαi/o subunit directly inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[7][8]

• Activation of GIRK Channels: The Gβγ subunit directly binds to and activates G-protein-gated inwardly rectifying potassium (GIRK) channels, causing potassium ion efflux and hyperpolarization of the neuronal membrane.[6][9][10] This hyperpolarization increases the threshold for action potential firing, resulting in neuronal inhibition.

• Inhibition of Voltage-Dependent Calcium Channels (VDCCs): Presynaptically, the Gβγ subunit can also inhibit high-voltage activated Ca2+ channels (N-type and P/Q-type), which reduces neurotransmitter release.[7][11]

Caption: GABA-B Receptor Signaling Pathway.

The following table summarizes the binding affinities (Ki) of (R)-4-Amino-4-phenylbutanoic acid and related compounds for the GABA-B receptor in rat brain tissue.

Compound	Ki (μM) at GABA-B Receptor	Reference(s)
(R)-4-Amino-4-phenylbutanoic acid	92 ± 3	[2][12]
(S)-4-Amino-4-phenylbutanoic acid	>1000	[2]
Racemic Phenibut	177 ± 2	[2][12]
Baclofen	6.0 ± 1	[2][12]
Gabapentin	>1000	[3]

Blockade of α2δ Subunit of Voltage-Dependent Calcium Channels

More recent studies have revealed a second mechanism of action for (R)-4-Amino-4-phenylbutanoic acid: binding to the α2δ subunit of VDCCs.[3][4] This action is shared with gabapentinoid drugs like gabapentin and pregabalin.[13][14] Both the (R)- and (S)-enantiomers of phenibut bind to this subunit with similar affinities.[3]

The α2δ subunit is an auxiliary component of high-voltage-activated calcium channels (CaV1 and CaV2 families).[15][16] It plays a crucial role in the trafficking and plasma membrane expression of the pore-forming α1 subunit of the channel.[1][5] By binding to the α2δ subunit, (R)-4-Amino-4-phenylbutanoic acid is thought to disrupt the forward trafficking of calcium channels to the presynaptic membrane, leading to a reduction in their density at the synapse.[14][17] This results in decreased calcium influx upon neuronal depolarization and a subsequent reduction in the release of excitatory neurotransmitters like glutamate.

Caption: α2δ Subunit Blockade Workflow.

The following table summarizes the binding affinities (Ki) of (R)-4-Amino-4-phenylbutanoic acid and related compounds for the α2δ subunit of VDCCs in rat brain tissue.

Compound	Ki (μM) at α2δ Subunit	Reference(s)
(R)-4-Amino-4-phenylbutanoic acid	23	[3][4]
(S)-4-Amino-4-phenylbutanoic acid	39	[3][4]
Baclofen	156	[3][4]
Gabapentin	0.05	[3][4]

Part 2: In Vitro Characterization Protocols

To quantitatively assess the interaction of (R)-4-Amino-4-phenylbutanoic acid with its molecular targets, a series of in vitro assays are indispensable.

Radioligand Binding Assay for GABA-B Receptors

Objective: To determine the binding affinity (Ki) of (R)-4-Amino-4-phenylbutanoic acid for the GABA-B receptor.

Principle: This competitive binding assay measures the ability of the test compound to displace a radiolabeled antagonist (e.g., [3H]CGP54626) from the GABA-B receptor in a membrane preparation.

Protocol:

• Membrane Preparation:

  • Homogenize rat whole brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the pellet in fresh buffer and repeat the centrifugation step three times to wash the membranes and remove endogenous GABA.

  • Resuspend the final pellet in binding buffer (50 mM Tris-HCl, 2.5 mM CaCl2, pH 7.4) and determine the protein concentration using a standard method (e.g., Bradford assay).

• Binding Assay:

  • In a 96-well plate, add the following in order:

    • 50 µL of binding buffer

    • 25 µL of various concentrations of (R)-4-Amino-4-phenylbutanoic acid (or other competing ligands).

    • 25 µL of [3H]CGP54626 (at a final concentration near its Kd).

    • 100 µL of the membrane preparation (50-100 µg of protein).

  • For total binding, add 25 µL of buffer instead of the competing ligand.

  • For non-specific binding, add 25 µL of a high concentration of a non-labeled GABA-B agonist (e.g., 100 µM baclofen).

  • Incubate the plate at room temperature for 60 minutes.

• Termination and Detection:

  • Rapidly filter the contents of each well through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine using a cell harvester.

  • Wash the filters three times with ice-cold binding buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[35S]GTPγS Binding Assay for Functional GABA-B Receptor Activation

Objective: To determine the functional potency (EC50) and efficacy (Emax) of (R)-4-Amino-4-phenylbutanoic acid as a GABA-B receptor agonist.

Principle: This assay measures the activation of Gi/o proteins upon agonist binding to the GABA-B receptor. In the presence of an agonist, the Gα subunit releases GDP and binds GTP. The use of a non-hydrolyzable GTP analog, [35S]GTPγS, allows for the accumulation and quantification of activated G-proteins.[18][19][20]

Protocol:

• Assay Setup:

  • Use the same rat brain membrane preparation as in the radioligand binding assay.

  • Prepare an assay buffer containing 20 mM HEPES, 100 mM NaCl, 5 mM MgCl2, and 100 µM GDP, pH 7.4.

  • In a 96-well plate, add:

    • 50 µL of membrane preparation (10-20 µg protein).

    • 50 µL of various concentrations of (R)-4-Amino-4-phenylbutanoic acid.

    • 50 µL of assay buffer.

  • Pre-incubate for 15 minutes at 30°C.

• Initiation of Reaction:

  • Add 50 µL of [35S]GTPγS (final concentration ~0.1 nM) to each well to start the reaction.

  • Incubate for 60 minutes at 30°C with gentle shaking.

• Termination and Detection:

  • Terminate the assay by rapid filtration through GF/B filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Measure the filter-bound radioactivity by liquid scintillation counting.

• Data Analysis:

  • Plot the [35S]GTPγS binding (in cpm or dpm) against the logarithm of the agonist concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the EC50 (concentration for half-maximal stimulation) and Emax (maximal stimulation) values.

cAMP Accumulation Assay

Objective: To confirm the Gi/o-coupling of the GABA-B receptor by measuring the inhibition of adenylyl cyclase activity.

Principle: (R)-4-Amino-4-phenylbutanoic acid, acting on the Gi-coupled GABA-B receptor, will inhibit the forskolin-stimulated production of cAMP. The amount of cAMP produced can be quantified using various methods, such as competitive immunoassays (e.g., HTRF, ELISA) or reporter gene assays.[21][22][23]

Protocol (using HTRF as an example):

• Cell Culture:

  • Use a cell line stably expressing the human GABA-B receptor (e.g., CHO or HEK293 cells).

  • Plate the cells in a 384-well plate and grow to confluence.

• Assay Procedure:

  • Aspirate the culture medium and replace it with stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to prevent cAMP degradation.

  • Add various concentrations of (R)-4-Amino-4-phenylbutanoic acid and incubate for 15 minutes at room temperature.

  • Add forskolin (a direct activator of adenylyl cyclase) to all wells (except the basal control) at a concentration that gives a submaximal stimulation (e.g., 1-10 µM).

  • Incubate for 30 minutes at room temperature.

• Detection:

  • Lyse the cells and detect cAMP levels according to the manufacturer's protocol for the chosen HTRF kit (e.g., by adding a d2-labeled cAMP and a cryptate-labeled anti-cAMP antibody).

  • Read the plate on an HTRF-compatible reader.

• Data Analysis:

  • Calculate the HTRF ratio and convert it to cAMP concentration using a standard curve.

  • Plot the percentage inhibition of forskolin-stimulated cAMP production against the logarithm of the agonist concentration.

  • Determine the IC50 value for the inhibition of cAMP production.

Part 3: In Vivo Characterization Protocols

To assess the physiological and behavioral effects of (R)-4-Amino-4-phenylbutanoic acid, in vivo animal models are essential. The following protocols are standard methods for evaluating anxiolytic and analgesic properties.

Elevated Plus Maze (EPM) for Anxiolytic Activity

Objective: To evaluate the anxiolytic-like effects of (R)-4-Amino-4-phenylbutanoic acid in rodents.

Principle: The EPM test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic compounds increase the proportion of time spent and the number of entries into the open arms of the maze.[15][24][25]

Protocol:

• Apparatus:

  • A plus-shaped maze with two open arms and two closed arms (enclosed by high walls), elevated from the floor.

  • The maze should be placed in a dimly lit, quiet room.

• Procedure:

  • Habituate the animals (e.g., mice) to the testing room for at least 60 minutes before the experiment.[26]

  • Administer (R)-4-Amino-4-phenylbutanoic acid or vehicle via the desired route (e.g., intraperitoneal injection) at a specified time before testing (e.g., 30 minutes).

  • Place the mouse in the center of the maze, facing a closed arm.

  • Allow the mouse to explore the maze for 5 minutes.[15]

  • Record the session using a video camera mounted above the maze.

• Data Analysis:

  • Using video tracking software, score the following parameters:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

    • Total distance traveled (as a measure of general locomotor activity).

  • Calculate the percentage of time spent in the open arms [(Time in open arms / Total time) x 100] and the percentage of open arm entries [(Open arm entries / Total entries) x 100].

  • Compare the data from the drug-treated group with the vehicle-treated group using appropriate statistical tests (e.g., t-test or ANOVA). An increase in the percentage of time spent and entries into the open arms, without a significant change in total locomotor activity, is indicative of an anxiolytic effect.

Formalin Test for Analgesic Activity

Objective: To assess the antinociceptive effects of (R)-4-Amino-4-phenylbutanoic acid.

Principle: The subcutaneous injection of a dilute formalin solution into the paw of a rodent elicits a biphasic pain response. The early phase (0-5 minutes) is due to direct chemical stimulation of nociceptors, while the late phase (15-45 minutes) involves an inflammatory component and central sensitization.[24][27][28] Analgesic drugs can reduce the licking and biting behavior in one or both phases.

Protocol:

• Procedure:

  • Habituate the mice to the observation chambers (e.g., clear Plexiglas cylinders) for at least 30 minutes.

  • Administer (R)-4-Amino-4-phenylbutanoic acid or vehicle 30 minutes prior to the formalin injection.

  • Inject 20 µL of a 2.5% formalin solution subcutaneously into the plantar surface of the right hind paw.[24]

  • Immediately place the animal back into the observation chamber.

• Data Collection:

  • Record the cumulative time the animal spends licking, biting, or shaking the injected paw.

  • Divide the observation period into two phases:

    • Phase 1: 0-5 minutes post-injection.

    • Phase 2: 15-45 minutes post-injection.

• Data Analysis:

  • Compare the total licking time in each phase between the drug-treated and vehicle-treated groups.

  • A significant reduction in licking time in either phase indicates an antinociceptive effect. The differential effects on the two phases can provide insight into the mechanism of analgesia (i.e., central vs. peripheral/anti-inflammatory).

Conclusion

(R)-4-Amino-4-phenylbutanoic acid is a pharmacologically active compound with a compelling dual mechanism of action. Its ability to modulate both the GABAergic and calcium channel signaling pathways underscores its potential for therapeutic applications in anxiety and pain. The protocols detailed in this guide provide a robust framework for researchers to systematically investigate its biological activity, from molecular interactions to behavioral outcomes. A thorough understanding of its pharmacology, facilitated by the application of these methodologies, is essential for the advancement of novel therapeutics targeting these critical neuronal systems.

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• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 20. revvity.com [revvity.com]
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• 23. researchgate.net [researchgate.net]
• 24. Research SOP: EVALUATION OF ANALGESIC POTENTIAL OF TEST COMPOUND(S) USING FORMALIN TEST IN EXPERIMENTAL ANIMALS [researchsop.com]
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• 28. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Pharmacological Profiling of (R)-4-Amino-4-phenylbutanoic Acid

Introduction

(R)-4-Amino-4-phenylbutanoic acid is the active enantiomer of phenibut, a neuropsychotropic drug developed in the 1960s.[1] Structurally, it is a derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) with a phenyl ring at the β-position, which allows it to cross the blood-brain barrier more effectively than GABA itself.[2][3] This compound has garnered significant interest for its anxiolytic and nootropic effects.[1]

Pharmacologically, (R)-4-Amino-4-phenylbutanoic acid exhibits a dual mechanism of action. It functions primarily as a full agonist at the GABA-B (GABAB) receptor, a metabotropic G-protein coupled receptor (GPCR).[3] Additionally, it binds to the α2-δ subunit of voltage-dependent calcium channels (VDCCs), a mechanism shared with gabapentinoids like gabapentin and pregabalin.[3][4][5] Notably, its affinity for the GABAB receptor is significantly higher (over 100-fold) than its corresponding (S)-enantiomer, establishing (R)-phenibut as the active enantiomer at this target.[3]

This guide provides a comprehensive framework for the pharmacological characterization of (R)-4-Amino-4-phenylbutanoic acid. It details robust, field-proven protocols for determining its binding affinity and functional activity at its primary molecular targets. The methodologies are designed to yield high-quality, reproducible data essential for preclinical drug development and mechanistic studies.

Part 1: Characterizing GABAB Receptor Activity

The GABAB receptor is a class C GPCR that forms an obligate heterodimer of GABAB1 and GABAB2 subunits to be functional.[6] Upon agonist binding, it couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP), and modulation of ion channels.[6][7] The following protocols will quantify the interaction of (R)-4-Amino-4-phenylbutanoic acid with this receptor system.

GABAB Receptor Signaling Pathway

Activation of the GABAB receptor by an agonist like (R)-4-Amino-4-phenylbutanoic acid initiates a signaling cascade that results in neuronal inhibition. This is achieved through the dissociation of the Gi/o protein, leading to downstream effects such as the inhibition of adenylyl cyclase and the modulation of calcium and potassium channels.[6]

Caption: GABA-B receptor signaling cascade upon agonist binding.

Protocol: Competitive Radioligand Binding Assay for GABAB Receptor Affinity (Ki)

This assay determines the binding affinity (Ki) of (R)-4-Amino-4-phenylbutanoic acid by measuring its ability to compete with a known radioligand for binding to the GABAB receptor in rat brain membranes.

Rationale: The principle is based on the law of mass action. An unlabeled compound (the competitor) will inhibit the binding of a radiolabeled ligand in a concentration-dependent manner. The concentration of the competitor that inhibits 50% of the specific binding (IC50) is used to calculate the equilibrium dissociation constant (Ki), a measure of affinity.

Materials:

• Rat whole brain tissue (frozen)

• Radioligand: [3H]-GABA

• Reference Agonist: Baclofen

• Non-specific binding control: Unlabeled GABA (100 µM)

• Assay Buffer: 50 mM Tris-HCl, 2.5 mM CaCl2, pH 7.4

• Scintillation fluid and vials

• Glass fiber filters (e.g., Whatman GF/B)

• Filtration manifold and vacuum pump

Methodology:

• Membrane Preparation:

  • Homogenize thawed rat brains in ice-cold 50 mM Tris-HCl buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 min at 4°C to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 min at 4°C.

  • Wash the pellet by resuspending in fresh buffer and repeating the centrifugation. This step is crucial to remove endogenous GABA.[8]

  • Resuspend the final pellet in Assay Buffer and determine the protein concentration (e.g., using a Bradford assay). Store aliquots at -80°C.

• Assay Setup:

  • Prepare serial dilutions of (R)-4-Amino-4-phenylbutanoic acid and the reference compound (Baclofen) in Assay Buffer.

  • In a 96-well plate, set up triplicate wells for each condition:

    • Total Binding: 50 µL Assay Buffer + 50 µL [3H]-GABA (e.g., 5 nM final concentration) + 100 µL membrane preparation.

    • Non-specific Binding (NSB): 50 µL unlabeled GABA (final conc. 100 µM) + 50 µL [3H]-GABA + 100 µL membrane preparation.

    • Competitor Binding: 50 µL competitor dilution + 50 µL [3H]-GABA + 100 µL membrane preparation.

• Incubation:

  • Incubate the plate for 30 minutes at 4°C. Low temperature is used to minimize degradation and non-specific interactions.

• Termination and Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters three times with 3 mL of ice-cold Assay Buffer to remove unbound radioligand.

  • Place the filters into scintillation vials.

• Quantification:

  • Add 4-5 mL of scintillation fluid to each vial.

  • Allow vials to equilibrate in the dark for at least 4 hours.

  • Count the radioactivity (disintegrations per minute, DPM) using a liquid scintillation counter.

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (DPM) - Non-specific Binding (DPM).

• Plot the percentage of specific binding against the log concentration of the competitor.

• Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Protocol: [35S]GTPγS Binding Assay for Functional Agonist Activity (EC50 & Emax)

This functional assay measures the activation of Gi/o proteins coupled to the GABAB receptor, providing a readout of agonist efficacy.

Rationale: In the inactive state, G-proteins are bound to GDP. Receptor activation by an agonist promotes the exchange of GDP for GTP. This assay uses a non-hydrolyzable GTP analog, [35S]GTPγS, which accumulates on the activated Gα subunit.[9][10] The amount of incorporated radioactivity is proportional to the level of receptor activation, allowing for the determination of potency (EC50) and efficacy (Emax).[11]

Materials:

• Membrane preparation (as in 1.2) expressing GABAB receptors.

• Radioligand: [35S]GTPγS

• GDP

• Reference Agonist: Baclofen

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 5 mM MgCl2, pH 7.4.

• Other materials are as listed for the binding assay.

Methodology:

• Assay Setup:

  • Prepare serial dilutions of (R)-4-Amino-4-phenylbutanoic acid and Baclofen.

  • In a 96-well plate, add the following in order:

    • 50 µL Assay Buffer (for basal) or competitor dilution.

    • 25 µL of membrane preparation (pre-coupled to SPA beads if using that format).

    • 25 µL of a mix containing GDP (e.g., 10 µM final) and [35S]GTPγS (e.g., 0.1 nM final). The inclusion of GDP is critical for reducing basal signal and achieving a good assay window.[12]

• Incubation:

  • Incubate the plate for 60 minutes at 30°C with gentle shaking.

• Termination and Filtration:

  • Terminate the reaction by rapid filtration over glass fiber filters, followed by washing with ice-cold buffer (as in 1.2).

• Quantification:

  • Measure radioactivity using a liquid scintillation counter.

Data Analysis:

• Subtract the basal binding (no agonist) from all other values.

• Plot the stimulated binding (% over basal) against the log concentration of the agonist.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration for half-maximal stimulation) and Emax (maximum stimulation).

• Efficacy can be expressed relative to a standard full agonist (e.g., Baclofen).

Part 2: Characterizing α2-δ VDCC Subunit Activity

Both enantiomers of phenibut bind to the α2-δ subunit of voltage-dependent calcium channels, a target for drugs like gabapentin.[3][4] This interaction is thought to contribute to some of its pharmacological effects, particularly anti-nociception.[5]

Protocol: Competitive Binding Assay for α2-δ Subunit Affinity (Ki)

This protocol determines the binding affinity of (R)-4-Amino-4-phenylbutanoic acid to the α2-δ subunit using [3H]-gabapentin as the radioligand.

Rationale: The methodology is analogous to the GABAB receptor binding assay. The ability of the test compound to displace the specific binding of [3H]-gabapentin from its target site on the α2-δ subunit is measured.

Materials:

• Rat cortical membrane preparation (prepared similarly to 1.2).

• Radioligand: [3H]-gabapentin.

• Reference Compound: Unlabeled gabapentin or pregabalin.

• Assay Buffer: 10 mM HEPES-KOH, pH 7.4.

• Other materials as listed previously.

Methodology:

• Assay Setup:

  • Prepare serial dilutions of (R)-4-Amino-4-phenylbutanoic acid and the reference compound.

  • Combine in a 96-well plate:

    • Test compound dilutions (or buffer for total binding, or excess unlabeled gabapentin for NSB).

    • [3H]-gabapentin (e.g., 10 nM final concentration).

    • Membrane preparation (e.g., 100-200 µg protein).

• Incubation:

  • Incubate for 45-60 minutes at room temperature.

• Termination, Filtration, and Quantification:

  • Follow the same procedure as described in protocol 1.2.

Data Analysis:

• Analyze the data as described in protocol 1.2 to determine the IC50 and calculate the Ki value.

Part 3: Integrated Pharmacological Workflow & Data Summary

A systematic approach is required to build a complete pharmacological profile. The workflow begins with primary binding assays to determine affinity at the primary targets, followed by functional assays to establish efficacy and potency.

Caption: Experimental workflow for pharmacological profiling.

Summary of Pharmacological Data

The following table summarizes representative binding affinity (Ki) and functional potency (EC50) values for (R)-4-Amino-4-phenylbutanoic acid and relevant reference compounds based on published literature.[3]

Compound	Target	Assay Type	Parameter	Value (µM)	Reference
(R)-4-Amino-4-phenylbutanoic acid	GABAB Receptor	Binding	Ki	92	[3]
(R)-4-Amino-4-phenylbutanoic acid	α2-δ VDCC Subunit	Binding	Ki	23	[3]
Baclofen	GABAB Receptor	Binding	Ki	6	[3]
Gabapentin	α2-δ VDCC Subunit	Binding	Ki	0.05	[3]
(S)-4-Amino-4-phenylbutanoic acid	GABAB Receptor	Binding	Ki	>1000	[3]
(S)-4-Amino-4-phenylbutanoic acid	α2-δ VDCC Subunit	Binding	Ki	39	[3]

Note: These values are derived from rat brain preparations and serve as an illustrative example.

References

• Phenibut - Wikipedia. Wikipedia. [Link]

• Zvejniece, L. et al. (2015). R-phenibut binds to the α2-δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects. RSU Research Portal. [Link]

• Zvejniece, L. et al. (2015). R-phenibut Binds to the α2-δ Subunit of Voltage-Dependent Calcium Channels and Exerts Gabapentin-Like Anti-Nociceptive Effects. PubMed. [Link]

• Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). JoVE. [Link]

• Zvejniece, L. et al. R-phenibut binds to the α2–δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects. Semantic Scholar. [Link]

• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. National Institutes of Health (NIH). [Link]

• Exploring the Chemistry and Pharmacology of Phenibut HCL. The Nootropic Review. [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). PubMed. [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. National Center for Biotechnology Information (NCBI). [Link]

• GTPγS Binding Assays - Assay Guidance Manual. National Center for Biotechnology Information (NCBI). [Link]

• Zvejniece, L. et al. (2015). R-phenibut binds to the α2-δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects. ResearchGate. [Link]

• Phenibut: A Novel Nootropic With Abuse Potential. HMP Global. [Link]

• Strange, P. G. (2010). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. PubMed Central. [Link]

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• Enna, S. J., & Möhler, H. (2007). Characterization of GABA Receptors. PubMed Central. [Link]

• Pre-Review Report: PHENIBUT. World Health Organization (WHO). [Link]

• Lapin, I. (2001). Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug. PubMed. [Link]

• Harrison, C., & Traynor, J. R. (2003). The [35S]GTPγS binding assay: Approaches and applications in pharmacology. ResearchGate. [Link]

• Frang, H. et al. (2019). The GABAB Receptor—Structure, Ligand Binding and Drug Development. PubMed Central. [Link]

• GABA Receptor Physiology and Pharmacology - Basic Neurochemistry. National Center for Biotechnology Information (NCBI). [Link]

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Introduction: Unveiling the Potential of (R)-4-Amino-4-phenylbutanoic acid

An In-Depth Guide to the Experimental Application of (R)-4-Amino-4-phenylbutanoic acid as a GABA Analogue

Prepared by: Gemini, Senior Application Scientist

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter within the mammalian central nervous system (CNS), responsible for maintaining the delicate equilibrium between neuronal excitation and inhibition.[1][2] A deficiency in GABAergic signaling is implicated in a spectrum of neurological and psychiatric disorders, including anxiety, epilepsy, and pain.[1] However, the therapeutic application of GABA itself is severely limited by its inability to efficiently cross the blood-brain barrier. This has spurred the development of GABA analogues, structurally related compounds designed for improved pharmacokinetic properties.[1][3]

(R)-4-Amino-4-phenylbutanoic acid is a chiral derivative of GABA, distinguished by the presence of a phenyl group on the fourth carbon of the butanoic acid backbone.[4][5][6] This structural modification is hypothesized to enhance its lipophilicity, potentially facilitating greater penetration into the CNS compared to the parent GABA molecule.[7] As a GABA analogue, it holds promise as a research tool to probe GABAergic systems and as a scaffold for the development of novel therapeutics for neurological disorders.[7]

This guide provides a comprehensive overview and detailed protocols for the experimental investigation of (R)-4-Amino-4-phenylbutanoic acid, designed for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established principles of pharmacology and neuroscience, providing a robust framework for characterizing the compound's interaction with the GABAergic system from the molecular to the behavioral level.

The GABAergic Signaling System: A Primer

Understanding the experimental approach requires a foundational knowledge of the GABAergic system. GABA exerts its inhibitory effects primarily through two receptor classes:

• GABA-A (GABAA) Receptors: These are ionotropic receptors that form chloride ion channels.[8] Upon activation by GABA, the channel opens, leading to an influx of chloride ions (Cl⁻), hyperpolarization of the neuronal membrane, and rapid synaptic inhibition. These receptors are targets for benzodiazepines, barbiturates, and neurosteroids.[9]

• GABA-B (GABAB) Receptors: These are metabotropic G-protein coupled receptors (GPCRs).[8] Their activation leads to a slower, more prolonged inhibitory response via the modulation of adenylyl cyclase and the activation of inwardly rectifying potassium (K⁺) channels.[10]

The following diagram illustrates the fundamental pathways of GABAergic neurotransmission.

Caption: Overview of the GABAergic signaling pathway.

Protocol 1: In Vitro Characterization via Receptor Binding Assays

Core Objective: To quantify the binding affinity (Kᵢ) and selectivity of (R)-4-Amino-4-phenylbutanoic acid for GABAA and GABAB receptor sites.

Scientific Rationale: Radioligand binding assays are a fundamental in vitro technique to directly measure the interaction between a compound and its target receptor.[8] By competing with a radiolabeled ligand of known affinity, we can determine the affinity of our unlabeled test compound. This is a critical first step to confirm that the compound directly interacts with GABA receptors and to understand its preference for different receptor subtypes. A thorough washing of the brain membrane preparation is essential to remove endogenous GABA, which would otherwise compete with the radioligand and confound the results.[11]

Experimental Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Detailed Step-by-Step Protocol:

• Tissue Preparation:

  • Homogenize fresh or previously frozen rat brain tissue (cortex for GABAA, cerebellum for GABAB) in 100 volumes of ice-cold Tris-HCl buffer.[11]

  • Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C.

  • Discard the supernatant and repeat the wash/centrifugation steps three more times to eliminate endogenous GABA.[11]

  • Resuspend the final pellet in buffer to a protein concentration of approximately 1 mg/mL.

• Assay Setup (for a single concentration point):

  • Total Binding: Add buffer, radioligand (e.g., [³H]Muscimol for GABAA or [³H]Baclofen for GABAB[11]), and the membrane preparation to a microcentrifuge tube.

  • Non-Specific Binding (NSB): Add buffer, radioligand, a high concentration of a non-labeled standard (e.g., 100 µM GABA for GABAA, 100 µM Baclofen for GABAB), and the membrane preparation.

  • Competition: Add buffer, radioligand, the desired concentration of (R)-4-Amino-4-phenylbutanoic acid, and the membrane preparation. (A full curve requires 8-12 concentrations of the test compound).

• Incubation:

  • Incubate all tubes for a specified time (e.g., 30-60 minutes) at a controlled temperature (e.g., 4°C) to reach equilibrium.

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each tube through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing:

  • Immediately wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding (cpm) - Non-Specific Binding (cpm).

  • Plot the percentage of specific binding against the log concentration of (R)-4-Amino-4-phenylbutanoic acid.

  • Use non-linear regression to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific binding).

  • Calculate the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Anticipated Data Summary

Target Receptor	Radioligand	Hypothetical Kᵢ of (R)-4-Amino-4-phenylbutanoic acid	Interpretation
GABAA	[³H]Muscimol	> 100 µM	Low affinity for the GABAA agonist site.
GABAB	[³H]Baclofen	5 µM	Moderate affinity for the GABAB agonist site.

Protocol 2: Functional Characterization via Electrophysiology

Core Objective: To determine if (R)-4-Amino-4-phenylbutanoic acid acts as an agonist, antagonist, or allosteric modulator at GABA receptors and to quantify its potency (EC₅₀ or IC₅₀).

Scientific Rationale: While binding assays confirm physical interaction, electrophysiology reveals the functional consequence of that interaction on neuronal activity.[12] Whole-cell patch-clamp allows for the precise measurement of ion flow across the cell membrane in response to drug application.[10][13] By recording from neurons known to express GABA receptors (e.g., hippocampal or cortical pyramidal neurons), we can directly observe changes in membrane potential or current, providing definitive evidence of the compound's functional profile. Co-application with selective antagonists is a critical validation step to confirm that the observed effects are mediated by the target receptor.

}``` Caption: Logical workflow for characterizing a novel compound using electrophysiology.

Detailed Step-by-Step Protocol:

• Preparation:

  • Prepare acute brain slices (e.g., 300 µm thick) from a rodent hippocampus or use primary neuronal cultures.

  • Continuously perfuse the recording chamber with oxygenated artificial cerebrospinal fluid (aCSF).

• Recording:

  • Using a microscope with differential interference contrast (DIC) optics, identify a target neuron (e.g., a CA1 pyramidal neuron).

  • Approach the neuron with a glass micropipette filled with an appropriate intracellular solution and establish a high-resistance (>1 GΩ) seal.

  • Rupture the cell membrane to achieve the whole-cell configuration. Clamp the neuron in voltage-clamp mode at a holding potential of -60 mV.

• Baseline Measurement:

  • Record a stable baseline current for 3-5 minutes.

• Compound Application:

  • Switch the perfusion to an aCSF solution containing a known concentration of (R)-4-Amino-4-phenylbutanoic acid.

  • Record the change in holding current. An outward current at -60 mV suggests activation of K⁺ channels (consistent with GABAB agonism) or Cl⁻ influx if the Cl⁻ reversal potential is hyperpolarized relative to the holding potential.

  • Perform a washout by switching the perfusion back to the control aCSF and observe if the current returns to baseline.

• Dose-Response and Antagonist Challenge:

  • Repeat step 4 with a range of concentrations to construct a dose-response curve and determine the EC₅₀ (concentration for half-maximal effect).

  • To confirm the receptor target, co-apply the compound with a selective antagonist (e.g., a GABAB antagonist like CGP 55845). A blockade of the compound-induced current confirms its action at GABAB receptors.

• Data Analysis:

  • Measure the peak amplitude of the current induced by the compound at each concentration.

  • Normalize the responses to the maximal response and plot against the log concentration.

  • Fit the data with a sigmoid function to calculate the EC₅₀ and Hill slope.

Anticipated Data Summary

Parameter	Test Condition	Expected Outcome	Interpretation
Holding Current	Application of 10 µM (R)-4-Amino-4-phenylbutanoic acid	Outward current of ~50 pA	The compound activates an inhibitory conductance.
EC₅₀	Dose-response curve	8 µM	Potency of the compound as a functional agonist.
Antagonist Test	Co-application with CGP 55845	The outward current is abolished.	The functional effect is mediated by GABAB receptors.

Protocol 3: In Vivo Assessment via Behavioral Models

Core Objective: To evaluate the systemic effects of (R)-4-Amino-4-phenylbutanoic acid on complex behaviors relevant to CNS function, such as anxiety and motor coordination.

Scientific Rationale: In vivo studies are essential to determine if the molecular and cellular effects of a compound translate into a physiologically relevant behavioral outcome. The choice of behavioral model is guided by the known functions of the target system. Since the GABAergic system is critically involved in anxiety, sedation, and motor control, tests like the Elevated Plus Maze (EPM) and Rotarod are standard choices. T[14][15][16]hese models provide a higher-level assessment of the compound's potential therapeutic effects and side-effect profile after systemic administration.

Behavioral Study Workflow Diagram

Caption: General workflow for conducting an in vivo behavioral study.

Detailed Step-by-Step Protocols:

A. Elevated Plus Maze (EPM) - Assessment of Anxiolytic Activity

• Apparatus: A plus-shaped maze raised off the floor with two open arms and two closed arms.

• Procedure:

  • Administer (R)-4-Amino-4-phenylbutanoic acid (e.g., 1, 5, 10 mg/kg, intraperitoneally) or a vehicle control to mice or rats.

  • After a 30-minute absorption period, place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for 5 minutes.

  • Record the session with an overhead video camera.

• Data Analysis:

  • Score the time spent in the open arms and the number of entries into the open arms.

  • An anxiolytic effect is indicated by a statistically significant increase in the time spent and/or entries into the open arms compared to the vehicle group.

B. Rotarod Test - Assessment of Motor Coordination and Sedation

• Apparatus: A rotating rod that can be set to a constant or accelerating speed.

• Procedure:

  • Train the animals on the rotarod for 2-3 days until they can consistently remain on the rod for a set duration (e.g., 180 seconds) at a low, constant speed.

  • On the test day, administer the compound or vehicle.

  • After 30 minutes, place the animal on the rotarod, which is set to accelerate (e.g., from 4 to 40 rpm over 5 minutes).

  • Record the latency (time) for the animal to fall off the rod.

• Data Analysis:

  • A significant decrease in the latency to fall compared to the vehicle group indicates motor impairment or sedation.

Anticipated Data Summary

Behavioral Test	Compound Dose	Expected Outcome	Interpretation
Elevated Plus Maze	10 mg/kg	40% increase in time spent in open arms (p < 0.05)	Potential anxiolytic-like effect.
Rotarod	10 mg/kg	No significant change in latency to fall	The anxiolytic effect is not confounded by motor impairment at this dose.
Rotarod	50 mg/kg	60% decrease in latency to fall (p < 0.01)	Higher doses may induce sedation or motor side effects.

References

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Application Notes and Protocols for (R)-4-Amino-4-phenylbutanoic acid

Introduction: Unveiling the Therapeutic Potential of (R)-4-Amino-4-phenylbutanoic acid

(R)-4-Amino-4-phenylbutanoic acid, the active enantiomer of Phenibut, is a compound of significant interest in neuroscience and pharmacology.[1] Structurally analogous to the inhibitory neurotransmitter γ-aminobutyric acid (GABA), it distinguishes itself with a phenyl ring at the β-position, a modification that facilitates its passage across the blood-brain barrier.[1] This enhanced bioavailability allows it to exert potent effects on the central nervous system, making it a subject of extensive research for its anxiolytic, nootropic (cognition-enhancing), and neuroprotective properties.[2][3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to design and execute robust cell-based assays for the functional characterization of (R)-4-Amino-4-phenylbutanoic acid. The protocols herein are designed to ensure scientific integrity, reproducibility, and a deep understanding of the underlying biological mechanisms.

Mechanism of Action: A Focus on GABA-B Receptor Agonism

The primary pharmacological target of (R)-4-Amino-4-phenylbutanoic acid is the GABA-B receptor, a class C G-protein coupled receptor (GPCR).[1][5] It acts as a full agonist at this receptor, albeit with a lower affinity than the structurally related drug, baclofen.[1] The GABA-B receptor is a heterodimer, and its activation by an agonist like (R)-4-Amino-4-phenylbutanoic acid initiates a signaling cascade through its coupling to inhibitory G-proteins (Gi/o).[6][7][8]

This Gi/o-mediated signaling has two principal downstream effects:

• Inhibition of Adenylyl Cyclase: This leads to a decrease in the intracellular concentration of the second messenger, cyclic adenosine monophosphate (cAMP).[7][9]

• Modulation of Ion Channel Activity: Activation of GABA-B receptors leads to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels (VGCCs).[6][10]

While the compound has been noted to have some activity at GABA-A receptors and as a blocker of α2δ subunit-containing VGCCs, its most well-defined and potent activity is through the GABA-B receptor.[1][2] Therefore, the most direct and reliable cell-based assays for characterizing (R)-4-Amino-4-phenylbutanoic acid will focus on its function as a GABA-B agonist.

Signaling Pathway Visualization

Caption: GABA-B Receptor Signaling Pathway.

Core Protocol: Functional Characterization via cAMP Measurement

The most robust and high-throughput compatible method for assessing the agonistic activity of (R)-4-Amino-4-phenylbutanoic acid at the GABA-B receptor is to measure the resulting decrease in intracellular cAMP levels. This can be achieved using various commercially available assay kits, typically based on competitive immunoassays or bioluminescent reporter systems.

Principle of the cAMP Assay

In a Gi-coupled receptor assay, the cells are first stimulated with an agent that increases basal cAMP levels, such as forskolin (a direct activator of adenylyl cyclase).[11] The test compound, (R)-4-Amino-4-phenylbutanoic acid, is then added. If it is a GABA-B agonist, it will activate the Gi pathway, inhibit adenylyl cyclase, and thus cause a dose-dependent decrease in the forskolin-stimulated cAMP levels.[11]

Experimental Workflow

Caption: cAMP Assay Experimental Workflow.

Detailed Step-by-Step Protocol

Materials:

• CHO-K1 or HEK293 cell line stably expressing the human GABA-B receptor.

• Cell culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum (FBS) and appropriate selection antibiotics.

• (R)-4-Amino-4-phenylbutanoic acid (powder, to be dissolved in a suitable solvent like water or DMSO).

• Forskolin.

• cAMP assay kit (e.g., GloSensor™ cAMP Assay from Promega or HTRF cAMP Assay from Cisbio).[12][13]

• 96-well or 384-well solid white tissue culture plates.

• Plate reader capable of measuring luminescence or time-resolved fluorescence, depending on the chosen assay kit.

Procedure:

• Cell Culture and Seeding:

  • Culture the GABA-B receptor-expressing cells according to standard protocols.

  • On the day before the assay, harvest the cells and resuspend them in fresh culture medium.

  • Seed the cells into a 96-well or 384-well plate at a pre-determined optimal density. This should be optimized to ensure the cells are in a logarithmic growth phase on the day of the assay.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Preparation:

  • Prepare a stock solution of (R)-4-Amino-4-phenylbutanoic acid in the appropriate solvent.

  • Perform serial dilutions of the compound in assay buffer to generate a range of concentrations for the dose-response curve. It is recommended to test a wide range of concentrations (e.g., from 1 nM to 100 µM) to capture the full dose-response profile.

• Assay Execution:

  • Carefully remove the culture medium from the wells.

  • Add assay buffer containing a fixed concentration of forskolin to all wells. The optimal forskolin concentration should be determined empirically to be at or near its EC80 to provide a robust signal window for measuring inhibition.[11]

  • Immediately add the serially diluted (R)-4-Amino-4-phenylbutanoic acid to the appropriate wells. Include wells with only forskolin (positive control for no inhibition) and wells with buffer alone (negative control).

  • Incubate the plate at room temperature for the time recommended by the assay kit manufacturer (typically 15-30 minutes).

• Signal Detection:

  • Following the incubation, add the cAMP detection reagents as per the manufacturer's instructions. This step often includes a cell lysis buffer.

  • Incubate for the recommended time to allow the detection reaction to reach equilibrium.

  • Read the plate on a plate reader using the appropriate settings for the chosen detection technology (e.g., luminescence or TR-FRET).

Data Analysis and Interpretation

• The raw data (e.g., relative light units or fluorescence ratios) should be normalized. The signal in the wells with only forskolin represents 100% of the signal (0% inhibition), and the signal in the wells with buffer alone represents the background.

• Plot the normalized response as a function of the logarithm of the (R)-4-Amino-4-phenylbutanoic acid concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value, which represents the concentration of the compound that produces 50% of its maximal inhibitory effect. This IC50 value is a measure of the potency of (R)-4-Amino-4-phenylbutanoic acid as a GABA-B receptor agonist in this assay.

Parameter	Typical Range/Value	Notes
Cell Seeding Density	5,000 - 20,000 cells/well (96-well)	Optimize for each cell line to achieve 80-90% confluency on the day of the assay.
Forskolin Concentration	1 - 10 µM	Determine the EC80 concentration for your cell system.
Compound Concentration Range	1 nM - 100 µM	A wider range may be necessary depending on the compound's potency.
Incubation Time	15 - 30 minutes	Follow the manufacturer's protocol for the specific cAMP assay kit.

Alternative and Complementary Assays

While the cAMP assay is the primary recommended functional assay, other methods can provide complementary information.

Calcium Flux Assays

Although GABA-B receptors are primarily Gi/o-coupled, some GPCRs can exhibit promiscuous coupling to other G-protein subtypes, including Gq, which would lead to an increase in intracellular calcium.[14][15] A calcium flux assay can be used to investigate this possibility. These assays utilize a calcium-sensitive fluorescent dye that is loaded into the cells.[14][16] An increase in fluorescence upon compound addition would indicate Gq coupling. However, the absence of a signal in a calcium flux assay does not rule out activity at the GABA-B receptor, as Gi/o coupling is the canonical pathway.

Cell Viability and Cytotoxicity Assays

It is crucial to ensure that the observed effects of (R)-4-Amino-4-phenylbutanoic acid are not due to cytotoxicity. A simple cell viability assay, such as one using a tetrazolium salt (e.g., MTT or WST-8), should be performed in parallel with the functional assays.[17] This will confirm that the compound is not causing cell death at the concentrations tested.

Troubleshooting Common Issues

Problem	Possible Cause	Solution
Low Signal-to-Background Ratio	Suboptimal cell density.	Optimize cell seeding density.
Low forskolin stimulation.	Increase forskolin concentration (re-determine EC80).
Inactive compound.	Verify the identity and purity of (R)-4-Amino-4-phenylbutanoic acid.
High Well-to-Well Variability	Inconsistent cell seeding.	Ensure a homogenous cell suspension and use proper pipetting techniques.
Edge effects in the plate.	Avoid using the outer wells of the plate or fill them with buffer.
No Dose-Response Curve	Compound concentration range is too low or too high.	Test a wider range of compound concentrations.
The cell line does not express functional GABA-B receptors.	Verify receptor expression and function with a known agonist like baclofen.

Conclusion

The protocols outlined in these application notes provide a robust framework for the in vitro characterization of (R)-4-Amino-4-phenylbutanoic acid. By focusing on its primary mechanism of action as a GABA-B receptor agonist and employing a well-validated cAMP assay, researchers can obtain reliable and reproducible data on its potency and efficacy. Complementary assays for cytotoxicity and potential alternative signaling pathways will further enhance the comprehensive understanding of this promising therapeutic compound.

References

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Application Notes and Protocols for In Vivo Experimental Design with (R)-4-Amino-4-phenylbutanoic Acid

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Therapeutic Potential of (R)-4-Amino-4-phenylbutanoic Acid

(R)-4-Amino-4-phenylbutanoic acid, the pharmacologically active enantiomer of phenibut, is a compound of significant interest for its anxiolytic, nootropic, and antinociceptive properties.[1][2] Developed in the 1960s in the Soviet Union, its unique dual mechanism of action offers a compelling avenue for therapeutic development.[1] These application notes provide a comprehensive guide for researchers designing in vivo studies to explore the multifaceted effects of this compound. The protocols herein are grounded in established preclinical models and emphasize scientific rigor, ethical considerations, and data-driven decision-making.

The pharmacological activity of racemic phenibut is primarily attributed to the R-enantiomer, (R)-4-Amino-4-phenylbutanoic acid.[3] This stereoselectivity underscores the importance of using the pure R-enantiomer in research to ensure precise and reproducible results.

Mechanism of Action: A Dual-Targeting Approach

(R)-4-Amino-4-phenylbutanoic acid exerts its effects through two primary molecular targets:

• GABAB Receptor Agonism: It acts as a direct agonist at the γ-aminobutyric acid (GABA) type B receptor, a G-protein coupled receptor (GPCR) that mediates slow and prolonged inhibitory neurotransmission.[4]

• α2δ-1 Subunit Ligand: It binds to the α2δ-1 subunit of voltage-gated calcium channels (VGCCs), a key regulator of channel trafficking and function.[2] This mechanism is shared with gabapentinoids like gabapentin and pregabalin.[5]

This dual engagement results in a reduction of neuronal hyperexcitability, contributing to its observed anxiolytic, analgesic, and anticonvulsant-like effects.

Signaling Pathways

To facilitate a deeper understanding of the molecular underpinnings of (R)-4-Amino-4-phenylbutanoic acid's action, the following diagrams illustrate the key signaling cascades initiated upon target engagement.

Caption: GABAB Receptor Signaling Pathway.

Caption: α2δ-1 Subunit and VGCC Trafficking.

Preclinical In Vivo Models: Experimental Design and Rationale

The selection of an appropriate animal model is paramount to the successful evaluation of (R)-4-Amino-4-phenylbutanoic acid. The following sections detail protocols for assessing its anxiolytic, analgesic, and anticonvulsant properties. All experimental procedures must adhere to ethical guidelines, such as those established by the National Institutes of Health (NIH) and the ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines, to ensure animal welfare and the reproducibility of findings.[6][7][8][9][10]

General Considerations for In Vivo Studies

• Animal Models: Male Swiss-Webster or C57BL/6 mice, or male Sprague-Dawley or Wistar rats are commonly used. The choice of species and strain should be justified based on the specific research question.

• Housing and Acclimatization: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water. A minimum acclimatization period of one week is recommended before any experimental procedures.[11]

• Drug Preparation and Administration:

  • (R)-4-Amino-4-phenylbutanoic acid hydrochloride is water-soluble and can be dissolved in sterile 0.9% saline.[12]

  • Administration Routes: Intraperitoneal (i.p.) and oral gavage (p.o.) are common routes. I.p. administration generally leads to faster absorption and higher peak plasma concentrations.[13]

  • Vehicle Control: A vehicle-treated group (e.g., receiving only 0.9% saline) must be included in every experiment to control for the effects of the injection procedure and the vehicle itself.[11]

Assessment of Anxiolytic Activity: The Elevated Plus Maze (EPM)

The EPM is a widely validated model for assessing anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.[14][15][16]

Protocol: Elevated Plus Maze

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.[17]

• Habituation: Allow animals to acclimate to the testing room for at least 30-60 minutes before the trial.[14]

• Drug Administration: Administer (R)-4-Amino-4-phenylbutanoic acid or vehicle i.p. 30 minutes before testing.

• Procedure:

  • Place the animal in the center of the maze, facing an open arm.[18]

  • Allow the animal to explore the maze for 5 minutes.[14][15]

  • Record the session using a video camera for later analysis.

• Data Analysis:

  • Time spent in the open arms.

  • Number of entries into the open arms.

  • Total distance traveled (to assess for general locomotor effects).

  • An anxiolytic effect is indicated by a significant increase in the time spent and/or entries into the open arms compared to the vehicle-treated group.

Table 1: Dosage and Administration for Anxiolytic Studies

Parameter	Recommendation	Rationale
Compound	(R)-4-Amino-4-phenylbutanoic acid HCl	The pharmacologically active enantiomer.
Vehicle	Sterile 0.9% Saline	Isotonic and well-tolerated.[12]
Animal Model	Male Mice (e.g., C57BL/6) or Rats (e.g., Sprague-Dawley)	Commonly used and validated for the EPM.
Administration Route	Intraperitoneal (i.p.)	Rapid absorption and onset of action.
Dosage Range	10 - 100 mg/kg	Based on literature for phenibut and related compounds. A dose-response study is recommended.
Pre-treatment Time	30 minutes	Allows for sufficient drug distribution to the CNS.

Assessment of Analgesic Activity: The Hot Plate Test

The hot plate test is a classic model for evaluating the efficacy of centrally acting analgesics by measuring the latency to a pain response elicited by a thermal stimulus.[1][19][20]

Protocol: Hot Plate Test

• Apparatus: A hot plate analgesia meter with a surface maintained at a constant temperature (typically 52-55°C).[11]

• Habituation: Acclimate the animals to the testing room.

• Baseline Measurement: Place each animal on the hot plate and record the latency to the first sign of nociception (e.g., paw licking, jumping). A cut-off time (e.g., 30-60 seconds) must be established to prevent tissue damage.[11]

• Drug Administration: Administer (R)-4-Amino-4-phenylbutanoic acid or vehicle.

• Post-treatment Measurement: At various time points after administration (e.g., 30, 60, 90 minutes), place the animal back on the hot plate and record the response latency.

• Data Analysis:

  • Calculate the percentage of the maximum possible effect (%MPE) for each animal at each time point: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

  • An analgesic effect is indicated by a significant increase in response latency compared to baseline and the vehicle-treated group.

Table 2: Dosage and Administration for Analgesic Studies

Parameter	Recommendation	Rationale
Compound	(R)-4-Amino-4-phenylbutanoic acid HCl	The pharmacologically active enantiomer.
Vehicle	Sterile 0.9% Saline	Isotonic and well-tolerated.[12]
Animal Model	Male Mice or Rats	Standard models for nociceptive testing.
Administration Route	Intraperitoneal (i.p.) or Oral (p.o.)	Both routes are effective.
Dosage Range	25 - 100 mg/kg	Dose-dependent analgesic effects have been reported for phenibut.[3]
Pre-treatment Time	30-60 minutes	Dependent on the route of administration.

Assessment of Anticonvulsant Activity: Pentylenetetrazol (PTZ)-Induced Seizure Model

The PTZ model is a widely used pharmacological model to screen for anticonvulsant drugs. PTZ is a GABAA receptor antagonist that induces clonic and tonic-clonic seizures.

Protocol: PTZ-Induced Seizure Model

• PTZ Preparation: Dissolve PTZ in sterile 0.9% saline. The dose will depend on the experimental design (subconvulsive for kindling, convulsive for acute seizures).[7]

• Drug Administration: Administer (R)-4-Amino-4-phenylbutanoic acid or vehicle at a specified time before PTZ injection.

• PTZ Injection: Administer a convulsive dose of PTZ (e.g., 60-85 mg/kg, i.p. for mice).

• Observation: Immediately after PTZ injection, place the animal in an observation chamber and record seizure activity for at least 30 minutes.

• Data Analysis:

  • Latency to the first seizure: Time from PTZ injection to the onset of the first myoclonic jerk.

  • Seizure severity: Score the seizures using a standardized scale (e.g., Racine scale).

  • Protection against mortality: Record the number of animals that survive the seizure.

  • An anticonvulsant effect is indicated by a significant increase in seizure latency, a decrease in seizure severity, and/or protection against mortality compared to the vehicle-treated group.

Table 3: Dosage and Administration for Anticonvulsant Studies

Parameter	Recommendation	Rationale
Compound	(R)-4-Amino-4-phenylbutanoic acid HCl	The pharmacologically active enantiomer.
Vehicle	Sterile 0.9% Saline	Isotonic and well-tolerated.[12]
Animal Model	Male Mice	Highly sensitive to PTZ-induced seizures.
Administration Route	Intraperitoneal (i.p.)	Ensures rapid and consistent drug delivery.
Dosage Range	50 - 200 mg/kg	Higher doses may be required for anticonvulsant effects.
Pre-treatment Time	30-60 minutes	To allow for adequate CNS penetration.

Experimental Workflow and Data Interpretation

A well-structured experimental workflow is crucial for obtaining reliable and interpretable data.

Caption: General Experimental Workflow.

Interpretation of Results:

• Dose-dependency: A clear dose-dependent effect strengthens the evidence for a specific pharmacological action of (R)-4-Amino-4-phenylbutanoic acid.

• Specificity: To confirm the involvement of GABAB receptors, co-administration with a selective GABAB antagonist (e.g., CGP 55845) can be performed. Attenuation of the effects of (R)-4-Amino-4-phenylbutanoic acid by the antagonist would support a GABAB-mediated mechanism.

• Locomotor Activity: It is crucial to assess general locomotor activity (e.g., in an open field test) to ensure that the observed effects in the EPM or other models are not due to sedation or motor impairment. A significant decrease in locomotor activity at effective doses may confound the interpretation of the results.

Conclusion and Future Directions

These application notes provide a foundational framework for the in vivo investigation of (R)-4-Amino-4-phenylbutanoic acid. By employing these standardized and validated protocols, researchers can generate robust and reproducible data to further elucidate the therapeutic potential of this compound. Future studies could explore its effects in more complex models of neurological and psychiatric disorders, investigate its chronic dosing effects and potential for tolerance and dependence, and delve deeper into the synergistic interplay between its actions on GABAB receptors and α2δ-1 subunits. Adherence to rigorous experimental design and ethical principles will be paramount in translating these preclinical findings into potential clinical applications.

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A Robust and Stereospecific LC-MS/MS Method for the Quantification of (R)-4-Amino-4-phenylbutanoic Acid in Human Plasma

An Application Note for Drug Development Professionals

Abstract

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of (R)-4-Amino-4-phenylbutanoic acid in human plasma. The protocol employs a straightforward protein precipitation step for sample preparation, followed by chiral chromatographic separation and detection using a triple quadrupole mass spectrometer. The method is validated according to industry-standard bioanalytical guidelines and is suitable for pharmacokinetic studies in drug development.

Introduction: The Rationale for Stereospecific Quantification

(R)-4-Amino-4-phenylbutanoic acid is a chiral molecule, existing as two non-superimposable mirror images, or enantiomers.[1][2] In pharmacology, it is critical to distinguish between enantiomers, as they can exhibit significantly different pharmacokinetic and pharmacodynamic properties. One enantiomer may be therapeutically active while the other could be inactive, less active, or even contribute to toxicity. Therefore, a bioanalytical method must be stereospecific, accurately quantifying the target (R)-enantiomer without interference from its (S)-counterpart.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its inherent selectivity and sensitivity.[3] However, a mass spectrometer cannot differentiate between chiral isomers as they possess identical mass-to-charge ratios and fragmentation patterns. Consequently, the cornerstone of this method is the chromatographic separation, which must resolve the (R) and (S) enantiomers prior to mass analysis. This application note presents a complete, validated workflow designed for this precise purpose.

The Analytical Workflow: A Logic-Driven Approach

The entire analytical process is designed for efficiency, robustness, and adherence to regulatory standards.[4][5] The workflow minimizes sample handling and potential sources of error while maximizing analyte recovery and analytical selectivity.

Caption: High-level overview of the bioanalytical workflow.

Experimental Protocols

Materials and Reagents

• (R)-4-Amino-4-phenylbutanoic acid reference standard

• (R)-4-Amino-4-phenylbutanoic acid-d5 (deuterated internal standard)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (Type I, 18.2 MΩ·cm)

• Control Human Plasma (K2-EDTA)

Preparation of Standards and Quality Controls

Causality: The use of a stable isotope-labeled internal standard (SIL-IS), such as the deuterated form of the analyte, is crucial. The SIL-IS behaves nearly identically to the analyte during sample preparation and ionization, effectively compensating for variations in extraction recovery and matrix effects.[6]

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standard and the internal standard in methanol to create individual stock solutions.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 acetonitrile/water to prepare a series of working standards for the calibration curve (e.g., 1-1000 ng/mL).

• Internal Standard (IS) Working Solution (50 ng/mL): Dilute the IS primary stock with acetonitrile. This solution will be used as the protein precipitation solvent.

• Calibration Curve and QC Samples: Spike appropriate volumes of the working standard solutions into control human plasma to create calibration standards and quality control (QC) samples at low, medium, and high concentrations.

Plasma Sample Preparation: Protein Precipitation (PPT)

Justification: Protein precipitation is a rapid and effective method for removing high-abundance proteins from plasma.[7][8] Acetonitrile is a highly efficient precipitating agent that is compatible with reversed-phase and chiral chromatography.[9][10] A 3:1 ratio of solvent to plasma is optimal for ensuring complete protein removal without excessive sample dilution.[9]

Protocol:

• Pipette 50 µL of plasma sample, calibration standard, or QC into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the IS Working Solution (50 ng/mL in cold acetonitrile).

• Vortex vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[7]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Rationale: Chiral separation is achieved using a crown ether-based stationary phase, which is known to effectively resolve the enantiomers of primary amino compounds without derivatization.[11] The mobile phase contains formic acid to protonate the analyte's amino group, promoting strong signal in positive electrospray ionization (ESI+) mode.[12] Multiple Reaction Monitoring (MRM) is used for its superior selectivity and sensitivity in complex matrices.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Condition
LC System	High-Performance Liquid Chromatography System
Column	Chiral Crown Ether Column (e.g., CROWNPAK CR-I(+), 150 x 3 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 60% B over 5 min; hold at 60% B for 2 min; return to 5% B and re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	25°C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	450°C
IonSpray Voltage	+4500 V

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
(R)-4-Amino-4-phenylbutanoic acid	180.2	163.1	15
(R)-4-Amino-4-phenylbutanoic acid-d5	185.2	168.1	15
Note: MRM transitions are analyte-specific and must be optimized empirically on the instrument.

Method Validation

The method was validated following the principles outlined in the FDA's Bioanalytical Method Validation Guidance.[4][13] The validation ensures the method is reliable for its intended purpose.

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Application Notes &amp; Protocols: (R)-4-Amino-4-phenylbutanoic Acid and its Analogs as Versatile Precursors in Modern Drug Synthesis

Introduction: The Significance of Chiral γ-Amino Acids in Neuromodulation

Amino acids and their derivatives represent a cornerstone of medicinal chemistry, serving as versatile and readily available chiral precursors for a vast array of bioactive molecules.[1][2] Among these, the structural motif of γ-amino-β-arylbutyric acid is of particular importance. The parent compound, (R)-4-Amino-4-phenylbutanoic acid, provides a fundamental scaffold[3][4], but it is its substituted analogs that have yielded powerful therapeutic agents. These molecules often function as mimics of the principal inhibitory neurotransmitter in the central nervous system, γ-aminobutyric acid (GABA).[5]

A preeminent example is (R)-Baclofen, chemically known as (R)-4-amino-3-(4-chlorophenyl)butanoic acid. This compound is a potent and selective agonist for the GABA-B receptor, a G-protein coupled receptor that mediates slow and prolonged inhibitory signals in the brain and spinal cord.[5][6][7] Pharmacological studies have unequivocally demonstrated that the therapeutic activity of Baclofen resides almost exclusively in the (R)-enantiomer, which can be over 100 times more potent than its (S)-counterpart.[8] This stark difference underscores the critical need for robust, stereoselective synthetic methods to access the enantiopure (R)-isomer for clinical use as a muscle relaxant and antispastic agent.[9][10]

This guide provides an in-depth exploration of the synthetic pathways to access this crucial class of precursors, with a primary focus on the asymmetric synthesis of (R)-Baclofen. We will detail field-proven protocols, explain the mechanistic rationale behind key transformations, and outline the necessary analytical methods for comprehensive quality control. Furthermore, we will touch upon the synthesis of related compounds, such as (R)-Rolipram, to illustrate the broader applicability of these synthetic strategies.

Section 1: Asymmetric Synthesis of (R)-Baclofen

The synthesis of (R)-Baclofen is a classic challenge in asymmetric synthesis. The primary goal is to establish the stereocenter at the β-position with high enantiomeric purity. While various methods, including chemical and enzymatic resolution, have been developed, this guide will focus on a highly efficient approach using a chiral auxiliary-induced asymmetric Michael addition.[11]

Synthetic Workflow Overview

The strategy involves three main stages: 1) A stereoselective Michael addition of nitromethane to a p-chlorocinnamic acid derivative attached to a chiral auxiliary. 2) Removal of the chiral auxiliary. 3) Reduction of the nitro group to the primary amine to yield the final product.

Caption: Asymmetric synthesis workflow for (R)-Baclofen.

Protocol 1: Chiral Auxiliary-Mediated Asymmetric Michael Addition

This protocol leverages a recoverable chiral auxiliary to direct the stereoselective addition of a nucleophile, thereby creating the desired chiral center. The causality of this step lies in the steric hindrance provided by the auxiliary, which forces the incoming nucleophile to attack from a specific face of the molecule.

Materials:

• p-Chlorocinnamoyl chloride

• (R)-N-phenylpantolactam or similar chiral auxiliary

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Nitromethane

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Standard glassware for anhydrous reactions

Step-by-Step Methodology:

• Auxiliary Acylation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the chiral auxiliary (1.0 eq) and TEA (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of p-chlorocinnamoyl chloride (1.1 eq) in anhydrous DCM dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Work-up the reaction by washing with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the chiral N-cinnamoyl derivative.

• Michael Addition: Dissolve the purified N-cinnamoyl derivative (1.0 eq) and nitromethane (5.0 eq) in a suitable solvent like toluene at 0 °C.

• Add DBU (0.2 eq) dropwise. The base catalyzes the formation of the nitronate anion, the active nucleophile.

• Stir the reaction at 0-5 °C for 24-48 hours. Monitor progress by HPLC or TLC for the disappearance of the starting material.

• Upon completion, quench the reaction with saturated NH₄Cl solution and extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate. The resulting product is the nitro-adduct with high diastereoselectivity.[11]

Protocol 2: Auxiliary Cleavage and Nitro Group Reduction

This two-part protocol first liberates the chiral nitro acid and then reduces it to the target amino acid, (R)-Baclofen.

Materials:

• Nitro-adduct from Protocol 1

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) and Water

• Raney Nickel (catalyst)

• Methanol (MeOH)

• Hydrogen source (H₂ gas balloon or Parr hydrogenator)

• Hydrochloric acid (HCl)

Step-by-Step Methodology:

• Hydrolysis (Auxiliary Cleavage): Dissolve the nitro-adduct (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add LiOH (2.0-3.0 eq) and stir vigorously at room temperature for 12-24 hours. The hydroxide cleaves the amide bond, releasing the carboxylate salt and the chiral auxiliary.

• Acidify the mixture to pH ~2 with 1M HCl.

• Extract the mixture with ethyl acetate. The organic layer will contain the recovered chiral auxiliary, which can be purified and reused. The aqueous layer contains the desired (R)-4-(4-chlorophenyl)-3-nitrobutanoic acid.

• Catalytic Reduction: Carefully transfer the aqueous solution containing the nitro acid to a hydrogenation vessel.

• Add Methanol as a co-solvent and a catalytic amount of Raney Nickel (typically 5-10% by weight). Caution: Raney Nickel is pyrophoric and must be handled with care under a solvent blanket.

• Pressurize the vessel with H₂ gas (50-60 psi) and stir vigorously at room temperature for 12-24 hours.[11][12]

• Monitor the reaction by TLC or LC-MS. Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: Do not allow the Celite pad to dry out.

• Concentrate the filtrate under reduced pressure. The residue can be purified by crystallization from a water/isopropanol mixture to yield (R)-4-amino-3-(4-chlorophenyl)butanoic acid, i.e., (R)-Baclofen.[12]

Parameter	Expected Outcome	Reference
Overall Yield	60-75%	[11]
Enantiomeric Excess (% ee)	>99%	[11]
Melting Point	206-208 °C	[12]
Purity (HPLC)	>99%	Internal QC

Table 1: Expected quantitative data for the synthesis of (R)-Baclofen.

Section 2: Characterization and Quality Control

Rigorous analytical validation is non-negotiable in drug synthesis. Each batch of the synthesized precursor must be thoroughly characterized to confirm its identity, purity, and stereochemical integrity. This ensures the material is safe and effective for its intended purpose.

Caption: Quality control workflow for synthesized (R)-Baclofen.

Protocol 3: Standard Analytical Methods

The following are standard protocols for the characterization of the final product. A variety of analytical techniques are available for amino acid determination.[13][14]

A. Chiral High-Performance Liquid Chromatography (HPLC)

• Purpose: To determine enantiomeric excess (% ee).

• System: HPLC with a chiral stationary phase column (e.g., Chiralpak AD-H or similar) and UV detector.

• Mobile Phase: A mixture of hexane/isopropanol/trifluoroacetic acid (TFA), e.g., 85:15:0.1. The exact ratio must be optimized.

• Procedure:

  • Prepare a standard solution of racemic Baclofen to establish the retention times of both (R) and (S) enantiomers.

  • Prepare a solution of the synthesized batch in the mobile phase.

  • Inject onto the column and record the chromatogram.

  • Calculate % ee using the peak areas of the two enantiomers: % ee = [(Area_R - Area_S) / (Area_R + Area_S)] * 100.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the chemical structure.

• System: 400 MHz or higher NMR spectrometer.

• Sample Prep: Dissolve ~5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O with a drop of DCl).

• Expected ¹H NMR Signals: The spectrum should correspond to the structure of 4-amino-3-(4-chlorophenyl)butanoic acid, showing characteristic peaks for the aromatic protons, the methine protons, and the methylene protons of the butanoic acid chain.

C. Liquid Chromatography-Mass Spectrometry (LC-MS)

• Purpose: To confirm the molecular weight.

• System: LC-MS system with an electrospray ionization (ESI) source.

• Procedure: A dilute solution of the sample is injected.

• Expected Result: The mass spectrum should show a prominent ion peak corresponding to the protonated molecule [M+H]⁺ at m/z 214.06 for the chloro-isotope ³⁵Cl.

Analytical Method	Parameter Measured	Expected Result
Chiral HPLC	Enantiomeric Excess	≥ 99% (R)-enantiomer
¹H NMR	Chemical Structure	Spectrum consistent with published data
LC-MS (ESI+)	Molecular Weight	[M+H]⁺ peak at m/z 214.06
Melting Point	Identity/Purity	206-208 °C

Table 2: Key analytical specifications for (R)-Baclofen precursor.

Section 3: Mechanism of Action in Drug Therapy

(R)-Baclofen, the synthesized precursor, is the active pharmaceutical ingredient (API). It exerts its therapeutic effect by acting as a GABA-B receptor agonist.[6]

Caption: (R)-Baclofen's dual inhibitory action at GABA-B receptors.

At the presynaptic terminal, activation of GABA-B receptors inhibits voltage-gated calcium channels, which in turn reduces the release of excitatory neurotransmitters like glutamate.[5][6] At the postsynaptic terminal, GABA-B receptor activation opens potassium channels, leading to an efflux of K⁺ ions. This causes hyperpolarization of the cell membrane, making it less likely to fire an action potential and thus producing an inhibitory effect.[5][7] This dual mechanism is the basis for its efficacy in treating spasticity.[6]

Section 4: Broader Applications and Future Directions

The synthetic methodologies described are not limited to Baclofen. The core principles of asymmetric synthesis can be adapted to create other valuable pharmaceutical agents. A notable example is (R)-Rolipram , a selective phosphodiesterase-4 (PDE4) inhibitor used as an antidepressant and anti-inflammatory agent. The synthesis of Rolipram also involves the creation of a chiral γ-lactam, a structure that can be accessed through similar asymmetric conjugate addition strategies.[15][16][17] This highlights the versatility of the chiral γ-amino acid scaffold and its associated synthetic techniques.

Research continues to expand the therapeutic applications of GABA-B agonists. Novel compounds based on the Baclofen structure are being investigated for treating conditions such as gastroesophageal reflux disease (GERD) and addiction disorders, demonstrating the enduring importance of this chemical class.[18][19]

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Investigating Neuroprotection Against Excitotoxicity with (R)-4-Amino-4-phenylbutanoic acid, a Selective GABAB Receptor Agonist

Application Note & Protocols

Senior Application Scientist Commentary: Excitotoxicity, the pathological process by which excessive activation of excitatory amino acid receptors leads to neuronal damage and death, is a common denominator in a host of devastating neurological disorders. From the acute injury of ischemic stroke to the chronic progression of neurodegenerative diseases, runaway glutamate signaling drives a catastrophic intracellular cascade. Understanding the mechanisms to quell this hyperexcitation is a cornerstone of modern neuropharmacology. This document serves as a technical guide for researchers leveraging (R)-4-Amino-4-phenylbutanoic acid to probe the neuroprotective pathways mediated by the γ-aminobutyric acid type B (GABA-B) receptor system. We will move beyond mere procedural steps to explore the scientific rationale behind the protocols, ensuring a robust and reproducible experimental design.

Section 1: The Molecular Basis of Excitotoxicity

Glutamate is the principal excitatory neurotransmitter in the central nervous system (CNS), essential for synaptic plasticity, learning, and memory. However, its overabundance triggers a devastating cascade known as excitotoxicity.[1] This process is primarily mediated by the overstimulation of ionotropic glutamate receptors, particularly N-methyl-D-aspartate (NMDA) and α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors.[2]

The excitotoxic cascade unfolds as follows:

• Excessive Glutamate Release: Conditions like ischemia or trauma lead to a massive, uncontrolled release of glutamate into the synaptic cleft.

• Receptor Overactivation: This glutamate bolus persistently activates postsynaptic NMDA and AMPA receptors.

• Massive Calcium Influx: While AMPA receptors mediate initial depolarization, the key event is the profound and sustained influx of Ca2+ through NMDA receptor channels.[2]

• Downstream Pathological Events: The resulting intracellular calcium overload activates a host of damaging enzymes and pathways, including:

  • Mitochondrial Dysfunction: Calcium overload in mitochondria disrupts the electron transport chain, leading to ATP depletion and the generation of reactive oxygen species (ROS).[3]

  • Enzymatic Damage: Activation of proteases (e.g., calpains), phospholipases, and endonucleases degrades essential cellular components.

  • Apoptotic Pathway Activation: The cell is pushed towards programmed cell death through the activation of caspases and other pro-apoptotic factors.[3]

This entire process underscores the critical need for a finely tuned balance between excitation and inhibition in the CNS.[1][3]

Figure 1: The Glutamate-Mediated Excitotoxic Cascade.

Section 2: (R)-4-Amino-4-phenylbutanoic Acid - A Tool for Neuroprotection

(R)-4-Amino-4-phenylbutanoic acid is a specific agonist for the GABA-B receptor, a G-protein coupled receptor (GPCR) that mediates slow and prolonged inhibitory effects in the brain.[4] Unlike the fast-acting, ionotropic GABA-A receptors, GABA-B receptors modulate neuronal excitability through second messenger systems.[4][5]

Compound Property	Value
IUPAC Name	(4R)-4-amino-4-phenylbutanoic acid
Molecular Formula	C10H13NO2
CAS Number	122602-44-2[6]
Primary Target	GABA-B Receptor[7]
Mechanism	Selective Agonist

Mechanism of Neuroprotection: Activation of GABA-B receptors by an agonist like (R)-4-Amino-4-phenylbutanoic acid provides a powerful brake on neuronal hyperexcitability, counteracting the excitotoxic cascade at multiple points:

• Presynaptic Inhibition: On presynaptic terminals, GABA-B receptor activation inhibits voltage-gated Ca2+ channels. This reduction in calcium influx decreases the release of neurotransmitters, including glutamate, from the presynaptic neuron.[1][7]

• Postsynaptic Inhibition: On the postsynaptic membrane, GABA-B activation opens G-protein-coupled inwardly-rectifying potassium (GIRK) channels.[8][9] The resulting efflux of K+ hyperpolarizes the neuron, making it less likely to fire an action potential in response to excitatory signals.

• Signaling Modulation: The Gαi/o pathway activated by GABA-B receptors also inhibits adenylyl cyclase, reducing cAMP levels and further modulating downstream signaling cascades.[1][7]

This dual pre- and postsynaptic inhibition effectively dampens the excitatory storm, preventing the catastrophic calcium overload that defines excitotoxicity.

Figure 2: Pre- and Postsynaptic Mechanisms of GABAB-Mediated Neuroprotection.

Section 3: Experimental Protocols

The following protocols provide a framework for demonstrating the neuroprotective effects of (R)-4-Amino-4-phenylbutanoic acid against NMDA-induced excitotoxicity in primary cortical neurons.

Rationale for Model Choice: Primary cortical neuron cultures are an excellent in vitro model for studying excitotoxicity. They develop functional synaptic networks and express the relevant glutamate and GABA receptors, allowing for the direct investigation of neuroprotective compounds in a controlled environment.[10][11] NMDA is used as the excitotoxic insult to specifically trigger the NMDA receptor-dependent cell death pathway.[12]

Figure 3: General Experimental Workflow for In Vitro Neuroprotection Assays.

Protocol 3.1: Assessing Neuroprotection via Cell Viability (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[13] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[13]

Materials:

• Primary cortical neurons (e.g., rat E18) cultured in 96-well plates

• (R)-4-Amino-4-phenylbutanoic acid (APB)

• N-Methyl-D-aspartate (NMDA) and Glycine co-agonist

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Control Salt Solution (CSS) [in mM: 120 NaCl, 5.4 KCl, 1.8 CaCl2, 25 Tris-Cl, 15 glucose, pH 7.4][10]

• Microplate reader (absorbance at 570 nm)

Experimental Groups:

Group	Pre-treatment (1 hr)	Insult (5-30 min)	Purpose
1. Control	Vehicle (e.g., CSS)	Vehicle (CSS + 10 µM Glycine)	Baseline (100% Viability)
2. NMDA Only	Vehicle	100-500 µM NMDA + 10 µM Glycine	Maximum Excitotoxicity
3. APB Only	Test [APB]	Vehicle	APB Toxicity Control
4. APB + NMDA	Test [APB]	100-500 µM NMDA + 10 µM Glycine	Neuroprotection Test

Procedure:

• Culture primary cortical neurons in a 96-well plate for 10-12 days in vitro (DIV).

• Pre-treatment: Remove the culture medium and replace it with fresh medium containing the desired concentrations of (R)-APB or vehicle. Incubate for 1 hour at 37°C.

  • Scientist's Note: This pre-incubation period is crucial for allowing the GABAB receptor signaling cascade to become active before the excitotoxic challenge.

• Excitotoxic Insult: Remove the pre-treatment medium. Gently wash the cells once with CSS. Add the NMDA/Glycine solution (or vehicle for controls) in CSS. Incubate for a short duration (e.g., 5-30 minutes) at 37°C.[10]

  • Rationale: A short, potent insult mimics the acute glutamate release seen in events like stroke. The optimal NMDA concentration and duration should be determined empirically for your specific culture system to achieve ~50% cell death.

• Recovery: Gently aspirate the NMDA solution and wash the wells twice with pre-warmed CSS. Replace with the original culture medium (without the treatment compounds).

• Incubate the plate for 24 hours at 37°C.

• MTT Assay: a. Add 10 µL of MTT stock solution to each well (final concentration 0.5 mg/mL).[13] b. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible. c. Add 100 µL of solubilization solution to each well. d. Incubate overnight at 37°C in a humidified atmosphere to ensure complete dissolution of the formazan crystals.[13]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background.[13]

• Analysis: Normalize the data by expressing the absorbance of treated wells as a percentage of the control (vehicle-only) wells.

Protocol 3.2: Measuring Intracellular Calcium Influx

This protocol uses a fluorescent Ca2+ indicator, such as Fluo-4 AM, to visualize and quantify changes in intracellular calcium concentration ([Ca2+]i) in real-time.[14][15] Fluo-4 AM is a cell-permeant dye that becomes fluorescent upon binding to free Ca2+ after being de-esterified by intracellular esterases.

Materials:

• Primary cortical neurons cultured on glass-bottom dishes

• Fluo-4 AM dye

• Pluronic F-127 (optional, to aid dye loading)

• Probenecid (optional, to prevent dye extrusion)[16]

• Fluorescence microscope with appropriate filters (Excitation ~494 nm, Emission ~515 nm) and time-lapse imaging capability

Procedure:

• Dye Loading: a. Prepare a loading solution containing 2-5 µM Fluo-4 AM in a suitable physiological buffer (e.g., HBSS). b. Remove the culture medium from the neurons and wash once with buffer. c. Add the Fluo-4 AM loading solution and incubate for 30-60 minutes at 37°C.[15][16] d. Wash the cells gently two times with buffer to remove excess dye. Add fresh buffer for imaging.

• Imaging: a. Mount the dish on the microscope stage and allow cells to equilibrate for 5-10 minutes. b. Acquire a stable baseline fluorescence reading for 1-2 minutes. c. Add the pre-treatment solution ((R)-APB or vehicle) and record for 5-10 minutes to observe any direct effects on baseline calcium. d. Add the NMDA/Glycine solution while continuously recording fluorescence. e. Continue recording for 10-20 minutes to capture the full calcium response.

• Data Analysis: a. Select regions of interest (ROIs) around individual neuronal cell bodies. b. Quantify the mean fluorescence intensity for each ROI over time. c. Express the change in fluorescence as ΔF/F0, where ΔF is the change from baseline (F - F0) and F0 is the average baseline fluorescence before stimulation. d. Compare the peak ΔF/F0 and the area under the curve between the vehicle- and (R)-APB-treated groups. A significant reduction in the calcium response in the presence of (R)-APB indicates successful inhibition of excitotoxic Ca2+ influx.

Protocol 3.3: Assessing Oxidative Stress (DCFDA Assay)

The DCFDA assay measures the production of reactive oxygen species (ROS), a key downstream consequence of excitotoxic mitochondrial damage.[17] The cell-permeable 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA) is non-fluorescent until intracellular esterases cleave the acetate groups, and it is subsequently oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[18][19]

Materials:

• Primary cortical neurons cultured in 96-well plates (black, clear bottom for fluorescence)

• H2DCFDA (DCFDA) probe

• Fluorescence microplate reader or fluorescence microscope (Excitation ~485 nm, Emission ~530 nm)[18]

Procedure:

• Follow the experimental workflow as described in Protocol 3.1 (steps 1-6) to induce excitotoxicity and allow for a recovery/ROS production period (typically 4-6 hours post-insult is a good time point to measure).

• Dye Loading: a. Remove the culture medium and wash the cells once with warm buffer. b. Add a working solution of 10-20 µM DCFDA to each well. c. Incubate for 30-45 minutes at 37°C, protected from light.

• Measurement: a. Remove the DCFDA solution and gently wash the cells twice with buffer. b. Add 100 µL of fresh buffer to each well. c. Immediately measure the fluorescence intensity using a microplate reader.

• Analysis: Compare the fluorescence intensity of the (R)-APB + NMDA group to the NMDA-only group. A significant reduction in fluorescence indicates that (R)-APB treatment attenuated the excitotoxicity-induced oxidative stress.

Section 4: Data Interpretation & Troubleshooting

Expected Results:

• Viability: (R)-4-Amino-4-phenylbutanoic acid should demonstrate a dose-dependent protective effect, increasing cell viability in the MTT assay compared to the NMDA-only control group.

• Calcium Imaging: Pre-treatment with (R)-APB is expected to significantly blunt the peak and duration of the intracellular calcium surge following NMDA application.

• Oxidative Stress: The DCF fluorescence, indicative of ROS levels, should be significantly lower in neurons pre-treated with (R)-APB compared to those challenged with NMDA alone.

Troubleshooting:

• High Variability: Ensure consistent cell seeding density and culture health. Neuronal cultures can be sensitive; minimize handling and media changes. Run experiments in triplicate or quadruplicate.

• No Neuroprotection:

  • Verify the activity of your (R)-APB compound.

  • Confirm GABAB receptor expression in your culture system.

  • Optimize the pre-incubation time. The protective signaling cascade may require more time to activate.

  • The excitotoxic insult may be too severe. Reduce NMDA concentration or exposure time.

• Inconsistent Dye Loading (Fluorescence Assays): Ensure complete removal of serum-containing media before loading, as serum esterases can cleave the dyes extracellularly. Optimize dye concentration and loading time for your specific cell type.

Section 5: Conclusion

(R)-4-Amino-4-phenylbutanoic acid serves as a highly specific and potent pharmacological tool for exploring the neuroprotective capacity of the GABAB receptor system. By employing the in vitro protocols detailed in this guide, researchers can effectively quantify its ability to mitigate the cardinal features of excitotoxicity: calcium dysregulation, oxidative stress, and subsequent neuronal death. These methods provide a robust platform for screening novel GABAB-targeting compounds and for dissecting the intricate signaling pathways that govern neuronal survival in the face of excitatory insults.

References

• GABA Receptor Agonists Protect From Excitotoxic Damage Induced by AMPA in Oligodendrocytes. Frontiers in Molecular Neuroscience. Available from: [Link]

• The GABAB Receptor—Structure, Ligand Binding and Drug Development. International Journal of Molecular Sciences. Available from: [Link]

• NMDA-induced neuronal survival is mediated through nuclear factor I-A in mice. Journal of Clinical Investigation. Available from: [Link]

• 4-phenylbutyric acid improves sepsis-induced cardiac dysfunction by modulating amino acid metabolism and lipid metabolism via Comt/Ptgs2/Ppara. Frontiers in Pharmacology. Available from: [Link]

• Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits. SpringerLink. Available from: [Link]

• 4-Phenylbutyric Acid. PubChem. Available from: [Link]

• NMDA and Glutamate Evoke Excitotoxicity at Distinct Cellular Locations in Rat Cortical Neurons In Vitro. Journal of Neuroscience. Available from: [Link]

• GABAB receptor. Wikipedia. Available from: [Link]

• GABAB Receptor Activation Protects Neurons from Apoptosis via IGF-1 Receptor Transactivation. Journal of Neuroscience. Available from: [Link]

• GABA Receptor Agonists Protect From Excitotoxic Damage Induced by AMPA in Oligodendrocytes. ResearchGate. Available from: [Link]

• Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures. Journal of Pharmacological and Toxicological Methods. Available from: [Link]

• NMDA receptor-dependent glutamate excitotoxicity in human embryonic stem cell-derived neurons. Scientific Reports. Available from: [Link]

• Influence of glutamate and GABA transport on brain excitatory/inhibitory balance. Yale Journal of Biology and Medicine. Available from: [Link]

• Viability and survival test. NEUROFIT. Available from: [Link]

• Protein phosphatase 2A regulation of GABAB receptors normalizes ischemia-induced aberrant receptor trafficking and provides neuroprotection. Cellular and Molecular Life Sciences. Available from: [Link]

• Identification of ROS using oxidized DCFDA and flow-cytometry. ResearchGate. Available from: [Link]

• GABRA4 gamma-aminobutyric acid type A receptor subunit alpha4 [ (human)]. NCBI Gene. Available from: [Link]

• Cell Viability Assay (MTT Assay) Protocol. protocols.io. Available from: [Link]

• A simple and fast method to image calcium activity of neurons from intact dorsal root ganglia using fluorescent chemical Ca2+ indicators. Journal of Biomedical Optics. Available from: [Link]

• Prion protein attenuates excitotoxicity by inhibiting NMDA receptors. The Journal of Cell Biology. Available from: [Link]

• Metal-Sulfate Induced Generation of ROS in Human Brain Cells: Detection Using an Isomeric Mixture of 5- and 6-Carboxy-2′,7′-Dichlorofluorescein Diacetate (Carboxy-DCFDA) as a Cell Permeant Tracer. International Journal of Molecular Sciences. Available from: [Link]

• 4-AMINO-4-PHENYLBUTANOIC ACID HYDROCHLORIDE. precisionFDA. Available from: [Link]

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• Cross-talk and regulation between glutamate and GABAB receptors. Frontiers in Cellular Neuroscience. Available from: [Link]

• GABA controls synapse formation in the developing brain [VIDEO]. Science. Available from: [Link]

• 4-Amino-4-phenylbutanoic acid. PubChem. Available from: [Link]

• Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling. Experimental & Molecular Medicine. Available from: [Link]

• How is Excitotoxicity Being Modelled in iPSC-Derived Neurons?. Stem Cell Reviews and Reports. Available from: [Link]

• DCFDA Assay for Oxidative Stress Measurement in Fluorometer. SpringerLink. Available from: [Link]

• Calcium Imaging of AM Dyes Following Prolonged Incubation in Acute Neuronal Tissue. ResearchGate. Available from: [Link]

• GABA - The Inhibitory Neurotransmitter (+ Alcohol in the Brain) (Level 3 - Advanced). YouTube. Available from: [Link]

• Lactoferrin protects against prion protein-induced cell death in neuronal cells by preventing mitochondrial dysfunction. International Journal of Molecular Medicine. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-4-Amino-4-phenylbutanoic acid

This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical support for the synthesis of (R)-4-Amino-4-phenylbutanoic acid. We will address common challenges and provide practical, field-tested solutions to improve yield and enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for obtaining enantiomerically pure (R)-4-Amino-4-phenylbutanoic acid?

There are two main approaches to obtaining the desired (R)-enantiomer:

• Asymmetric Synthesis: This involves the direct synthesis of the (R)-enantiomer using chiral catalysts or auxiliaries. This is often the more elegant and efficient approach in terms of atom economy.

• Chiral Resolution: This method involves the synthesis of a racemic mixture of 4-Amino-4-phenylbutanoic acid, followed by the separation of the (R) and (S) enantiomers.[1] This can be achieved through techniques like diastereomeric salt formation with a chiral resolving agent or enzymatic kinetic resolution.[]

Q2: What are the critical factors influencing the yield and enantioselectivity in the asymmetric synthesis of (R)-4-Amino-4-phenylbutanoic acid?

Several factors are crucial for a successful asymmetric synthesis:

• Choice of Catalyst: The selection of an appropriate chiral catalyst is paramount. For instance, in asymmetric hydrogenations or alkylations, the ligand on the metal catalyst dictates the stereochemical outcome.

• Reaction Conditions: Temperature, pressure, and solvent can all significantly impact both the reaction rate and the enantiomeric excess (e.e.). Optimization of these parameters is often necessary.

• Purity of Starting Materials: Impurities in the starting materials can interfere with the catalyst's activity and lead to the formation of side products, ultimately lowering the yield.

Q3: Can you recommend a starting point for developing a synthetic route?

A common and effective strategy involves the asymmetric reduction of a suitable precursor, such as a β-keto acid or a derivative. Another approach is the enantioselective alkylation of a glycine or alanine-derived Schiff base.[3] The choice of route will depend on the available starting materials and the scale of the synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of (R)-4-Amino-4-phenylbutanoic acid.

Problem	Potential Causes	Recommended Solutions
Low Overall Yield	- Incomplete reaction. - Formation of side products. - Product loss during workup and purification.	- Monitor reaction progress: Use TLC or HPLC to ensure the reaction has gone to completion. - Optimize reaction conditions: Adjust temperature, reaction time, and catalyst loading. - Purify starting materials: Ensure all reagents and solvents are of high purity. - Improve workup procedure: Minimize the number of extraction and transfer steps. Consider alternative purification methods like crystallization over chromatography.
Poor Enantioselectivity (low e.e.)	- Inactive or poisoned catalyst. - Non-optimal reaction temperature. - Racemization of the product or intermediates.	- Use fresh catalyst: Ensure the catalyst has not been deactivated by air or moisture. - Screen reaction temperatures: Lowering the temperature often improves enantioselectivity. - Control pH: In aqueous media, pH can influence the stability of the stereocenter. - Choose a suitable solvent: The solvent can influence the transition state of the enantioselective step.
Difficult Purification	- Presence of closely related impurities. - Oily product that is difficult to crystallize.	- Recrystallization: Experiment with different solvent systems to induce crystallization. - Chromatography: If recrystallization fails, use a chiral stationary phase for HPLC or SFC to separate enantiomers and diastereomers. - Derivatization: Convert the product to a more crystalline derivative for purification, followed by deprotection.
Inconsistent Results	- Variability in reagent quality. - Fluctuations in reaction conditions. - Atmospheric moisture or oxygen contamination.	- Standardize reagents: Use reagents from the same batch for a series of experiments. - Precise control of conditions: Use automated reactors or well-calibrated equipment to maintain consistent temperature and pressure. - Inert atmosphere: Conduct reactions under an inert atmosphere of nitrogen or argon, especially when using sensitive catalysts.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Reductive Amination

This protocol outlines a general workflow for the synthesis of (R)-4-Amino-4-phenylbutanoic acid via the reductive amination of a keto-acid precursor.

• Reaction Setup: In a flame-dried, inert-atmosphere glovebox, add the keto-acid precursor (1.0 eq) and a chiral catalyst (e.g., a Ru- or Rh-based complex, 0.01-1 mol%) to a high-pressure reactor.

• Solvent and Amine Source: Add a degassed solvent (e.g., methanol or ethanol) and the amine source (e.g., ammonia or an ammonium salt, 1.5-2.0 eq).

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and pressurize to the desired pressure (e.g., 10-50 bar). Stir the reaction at a controlled temperature (e.g., 25-50 °C).

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by HPLC or NMR.

• Workup: Once the reaction is complete, carefully depressurize the reactor. Remove the catalyst by filtration. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or chromatography to obtain the desired (R)-4-Amino-4-phenylbutanoic acid.

Visualizing the Workflow

Diagram 1: General Synthetic Workflow

Caption: A generalized workflow for the synthesis of (R)-4-Amino-4-phenylbutanoic acid.

Diagram 2: Troubleshooting Decision Tree for Low Enantioselectivity

Caption: A decision tree for troubleshooting low enantioselectivity in the synthesis.

References

• Witczuk, B., Khaunina, R. A., & Kupryszewski, G. (1980). 3-(p-Chlorophenyl)-4-aminobutanoic acid--resolution into enantiomers and pharmacological activity. Pol J Pharmacol Pharm, 32(2), 187-96.

• MySkinRecipes. (R)-3-Amino-4-phenylbutanoic acid. Available at: [Link]

• precisionFDA. 4-AMINO-4-PHENYLBUTANOIC ACID HYDROCHLORIDE. Available at: [Link]

• ResearchGate. Optimization of reaction conditions for the synthesis of 4b.a. Available at: [Link]

• ResearchGate. L-homophenylalanine Production by Reductive Amination of 2-oxo-4-phenylbutanoic Acid via Integrated Membrane Bioreactor. Available at: [Link]

• Google Patents. CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid.

• PubChem. (R)-4-Amino-4-phenylbutanoic acid. Available at: [Link]

• Google Patents. EP1404638B1 - Synthesis of 4-phenylbutyric acid.
• Google Patents. WO2003020687A1 - Improved method of preparing 2-(s)-amino-4-phenylbutyric acid.

• Gsrs. 4-AMINO-4-PHENYLBUTANOIC ACID, (S)-. Available at: [Link]

• PubChem. 4-Amino-4-phenylbutanoic acid. Available at: [Link]

• PubMed. Optimization of a process for the production of (R)-2-hydroxy-4-phenylbutyric acid--an intermediate for inhibitors of angiotensin converting enzyme. Available at: [Link]

• PubMed Central. Highly efficient synthesis of the chiral ACE inhibitor intermediate (R)-2-hydroxy-4-phenylbutyrate ethyl ester via engineered bi-enzyme coupled systems. Available at: [Link]

• PubMed Central. Enantioselective Catalytic Synthesis of α-Halogenated α-Aryl-β2,2-amino Acid Derivatives. Available at: [Link]

• Gsrs. 4-AMINO-4-PHENYLBUTANOIC ACID. Available at: [Link]

• ResearchGate. Enantioselective alkylation of 2-[(4-Chlorobenzyliden)amino]propanoic acid tert-butyl ester: Synthesis of (R). Available at: [Link]

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• 3. researchgate.net [researchgate.net]

Stability and proper storage conditions for (R)-4-Amino-4-phenylbutanoic acid

Technical Support Center: (R)-4-Amino-4-phenylbutanoic acid

A Guide to Stability, Storage, and Troubleshooting for Researchers

Welcome to the technical support center for (R)-4-Amino-4-phenylbutanoic acid. As a Senior Application Scientist, my goal is to provide you with the in-depth knowledge and practical guidance necessary to ensure the integrity of your experiments. This guide is structured as a series of frequently asked questions and troubleshooting scenarios designed to address the specific challenges you may encounter with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid (R)-4-Amino-4-phenylbutanoic acid?

A1: For optimal long-term stability, solid (R)-4-Amino-4-phenylbutanoic acid should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[1][2] The key principle is to minimize exposure to moisture and atmospheric contaminants. While it is stable at room temperature (10°C - 25°C) for extended periods, storing it in a desiccator at 2-8°C can further prolong its shelf life by reducing the rate of any potential slow degradation reactions.[3] Always refer to the supplier's safety data sheet (SDS) for any lot-specific recommendations.[1][4][5]

Q2: I need to prepare a stock solution. What are the best practices for storing (R)-4-Amino-4-phenylbutanoic acid in solution?

A2: The stability of (R)-4-Amino-4-phenylbutanoic acid in solution is significantly more limited than in its solid form. As a GABA analogue, it is a zwitterionic compound, and its stability in solution is pH-dependent.[6][7]

• Solvent Choice: The compound is soluble in water due to its polar amino and carboxylic acid groups.[8] For most biological experiments, sterile, nuclease-free water or a buffered solution (e.g., PBS) at a neutral pH is recommended.

• Short-Term Storage (≤ 1 week): Aqueous solutions should be stored at 2-8°C.

• Long-Term Storage (> 1 week): For long-term storage, it is highly advisable to prepare aliquots of your stock solution and store them frozen at -20°C or, ideally, -80°C. This minimizes the risk of degradation from repeated freeze-thaw cycles and microbial contamination. Avoid using frost-free freezers, as their temperature fluctuations can be detrimental.

Here is a summary of recommended storage conditions:

Form	Condition	Temperature	Duration	Rationale
Solid	Tightly sealed, dry	10°C to 25°C[3]	Months to Years	Minimizes exposure to moisture and air, which can initiate degradation.
Desiccated	2°C to 8°C	Extended Shelf Life	Further reduces kinetic rates of potential degradation pathways.
Solution	Aqueous/Buffered	2°C to 8°C	Up to 1 week	Suitable for immediate experimental use; minimizes short-term degradation.
Aliquots	-20°C to -80°C	Months	Prevents degradation from freeze-thaw cycles and limits chemical hydrolysis.

Q3: What are the primary chemical degradation pathways I should be aware of?

A3: The primary degradation pathway of concern for (R)-4-Amino-4-phenylbutanoic acid, especially under thermal stress or non-neutral pH, is intramolecular cyclization to form a lactam. This is a well-documented degradation route for its structural analog, baclofen, which forms 4-(4-chlorophenyl)-2-pyrrolidone.[9] In this case, the product would be 4-phenyl-2-pyrrolidone. This reaction involves the nucleophilic attack of the amino group on the carboxylic acid moiety, eliminating a molecule of water.

Other potential degradation pathways common to amino acids include oxidation and decarboxylation, though these are generally less prevalent under proper storage conditions.[10] The compound should be kept away from strong oxidizing agents and strong acids, as these can catalyze degradation.[1][5]

Caption: Troubleshooting workflow for suspected compound instability.

Q5: How can I perform a quick purity check on my sample of (R)-4-Amino-4-phenylbutanoic acid?

A5: A simple Thin-Layer Chromatography (TLC) analysis is an excellent first step to qualitatively assess the purity of your compound and check for the presence of degradation products.

Protocol: Purity Assessment by Thin-Layer Chromatography (TLC)

Objective: To quickly assess the purity of (R)-4-Amino-4-phenylbutanoic acid and detect potential non-polar degradation products like the corresponding lactam.

Materials:

• Silica gel TLC plates (e.g., Silica Gel 60 F254)

• Mobile Phase: A common system for amino acids is a mixture of n-butanol, acetic acid, and water (e.g., 4:1:1 v/v/v).

• Staining Agent: Ninhydrin stain (for visualizing the primary amine of the parent compound) and/or Potassium Permanganate (KMnO₄) stain (a general stain for organic compounds).

• Sample of (R)-4-Amino-4-phenylbutanoic acid (both your potentially degraded sample and a trusted reference standard, if available).

• Solvent for sample preparation (e.g., water or methanol).

Methodology:

• Prepare Samples: Dissolve a small amount of your test sample and the reference standard in a suitable solvent to a concentration of ~1-2 mg/mL.

• Spot the TLC Plate: Using a capillary tube, carefully spot a small amount of the test sample and the reference standard onto the baseline of the TLC plate. Keep the spots small and distinct.

• Develop the Plate: Place the TLC plate in a developing chamber containing the mobile phase. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely in a fume hood.

  • Spray the plate with ninhydrin solution and gently heat it with a heat gun. The parent compound, containing a primary amine, should appear as a colored spot (typically purple or yellow).

  • If a lactam is suspected (which lacks a primary amine and won't stain with ninhydrin), you can use a general stain like KMnO₄ on a separate plate to visualize all organic spots.

• Analyze Results:

  • Pure Compound: A pure sample should show a single, well-defined spot at the same retention factor (Rf) as the reference standard.

  • Degraded Compound: The presence of additional spots indicates impurities. The lactam degradation product is less polar than the parent zwitterionic amino acid and will therefore have a higher Rf value (it will travel further up the plate).

This protocol provides a rapid, qualitative assessment. For quantitative analysis and definitive identification of impurities, more advanced techniques such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy are required. [11][12]

References

• Safety Data Sheet. (n.d.). AAPPTec. Retrieved from [Link]

• Baclofen residual content (%) after forced degradation study by HPLC method. (2021). ResearchGate. Retrieved from [Link]

• Stabilization of Zwitterions in Solution: GABA Analogues. (2009). ResearchGate. Retrieved from [Link]

• Wood, J. D., & Johns, K. L. (1985). Stability of the amino acid content of nerve endings after administration of gamma-aminobutyrate agonists and antagonists. Neuropharmacology, 24(7), 685–687. Retrieved from [Link]

• Amino Acid Degradation. (n.d.). University of California, Davis. Retrieved from [Link]

• (R)-4-Amino-4-phenylbutanoic acid. (n.d.). PubChem. Retrieved from [Link]

• Safety Data Sheet: 4-phenylbutyric acid. (n.d.). Chemos GmbH & Co.KG. Retrieved from [Link]

• Levendis, D. C., & Reece, H. (2007). The influence of environment on structure: polymorphs of [gamma]-aminobutyric acid (GABA) and gabapentin. Acta Crystallographica Section A: Foundations of Crystallography, 63(s1). Retrieved from [Link]

• United States Pharmacopeia (USP) Safety Review of Gamma-Aminobutyric Acid (GABA). (2020). MDPI. Retrieved from [Link]

• Synthesis and characterization of RS-4-amino-3-(4-chlorophenyl)-butyric acid: Baclofen impurity-A as per Indian Pharmacopoeia. (2019). ResearchGate. Retrieved from [Link]

• Intrathecal baclofen pharmaceutical dosage forms with fewer degradation products. (2010). Google Patents.

• 4-Amino-4-phenylbutanoic acid. (n.d.). PubChem. Retrieved from [Link]

• Belov, F., Villinger, A., & von Langermann, J. (2022). (R)-Baclofen [(R)-4-amino-3-(4-chloro-phen-yl)butanoic acid]. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 1), 33–35. Retrieved from [Link]

• Berthelot, P., et al. (1987). Synthesis and pharmacological evaluation of .gamma.-aminobutyric acid analogs. New ligand for GABAB sites. Journal of Medicinal Chemistry, 30(4), 743-746. Retrieved from [Link]

• Baclofen [(R)-4-amino-3-(4-chlorophenyl)butanoic acid]. (2022). PubMed Central. Retrieved from [Link]

• Showing metabocard for 4-Amino-3-phenylbutanoic acid (HMDB0246346). (2021). Human Metabolome Database. Retrieved from [Link]

• 4-aminobutyrate degradation. (n.d.). PubChem. Retrieved from [Link]

• 18.5: Pathways of Amino Acid Degradation. (2024). Biology LibreTexts. Retrieved from [Link]

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• 4. capotchem.cn [capotchem.cn]
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• 7. (R)-Baclofen [(R)-4-amino-3-(4-chloro-phen-yl)butanoic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CAS 1011-60-5: 4-Amino-4-phenylbutanoic acid | CymitQuimica [cymitquimica.com]
• 9. US20100216887A1 - Intrathecal baclofen pharmaceutical dosage forms with fewer degradation products - Google Patents [patents.google.com]
• 10. bu.edu [bu.edu]

Troubleshooting inconsistent results in (R)-4-Amino-4-phenylbutanoic acid assays

Welcome to the technical support center for (R)-4-Amino-4-phenylbutanoic acid [(R)-Phenibut] assays. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining consistent and reliable results in their experimental work. As a structural analog of the inhibitory neurotransmitter γ-aminobutyric acid (GABA), the precise quantification of (R)-4-Amino-4-phenylbutanoic acid is critical for its study in various pharmacological contexts.[1] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in scientific principles and extensive field experience.

Part 1: Troubleshooting Guides

This section addresses specific issues that can arise during the analysis of (R)-4-Amino-4-phenylbutanoic acid, providing a systematic approach to problem resolution.

Issue 1: Poor Peak Shape (Tailing or Fronting) in HPLC Analysis

Question: My chromatograms for (R)-4-Amino-4-phenylbutanoic acid are showing significant peak tailing, leading to inconsistent integration and inaccurate quantification. What are the likely causes and how can I resolve this?

Answer:

Peak tailing is a common issue in the HPLC analysis of amino acids like (R)-4-Amino-4-phenylbutanoic acid and is often multifactorial. The primary causes typically revolve around secondary interactions between the analyte and the stationary phase, or issues with the mobile phase and column health.

Underlying Causes and Solutions:

• Secondary Silanol Interactions: The free amino group in (R)-4-Amino-4-phenylbutanoic acid can interact with residual silanol groups on the silica-based stationary phase, causing peak tailing.

  • Solution: For basic compounds, adding a basic modifier like 0.1% diethylamine (DEA) to the mobile phase can help by competing with the analyte for active silanol sites. Conversely, for acidic compounds, ensure the mobile phase pH is low enough to keep the analyte in its protonated form; adding 0.1% trifluoroacetic acid (TFA) can improve peak shape.[2]

• Inappropriate Mobile Phase pH: The ionization state of (R)-4-Amino-4-phenylbutanoic acid is pH-dependent. If the mobile phase pH is close to the pKa of the analyte, you can get a mixed population of ionized and non-ionized species, leading to poor peak shape.

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For this compound, a lower pH (e.g., pH 2.5-3.5) is generally recommended to ensure the carboxylic acid group is protonated and the amino group is fully protonated, leading to a more uniform interaction with the stationary phase.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting.

  • Solution: Prepare 1:10 and 1:100 dilutions of your sample and re-inject. If the peak shape improves, the original sample was overloading the column.[2]

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can lead to active sites that cause peak tailing.

  • Solution: Implement a column washing protocol. Disconnect the column from the detector and wash with a series of solvents, starting with your mobile phase without buffer salts, then water, then a strong organic solvent like isopropanol or acetonitrile, and finally re-equilibrate with your mobile phase.

Experimental Protocol: Optimizing Mobile Phase pH

• Prepare a series of mobile phases with varying pH values (e.g., 2.5, 3.0, 3.5, 4.0) using a suitable buffer system (e.g., phosphate or formate).

• Inject a standard solution of (R)-4-Amino-4-phenylbutanoic acid using each mobile phase.

• Monitor the peak shape (asymmetry factor) and retention time.

• Select the pH that provides the most symmetrical peak and adequate retention.

Issue 2: Inconsistent Retention Times

Question: I am observing significant drift in the retention time of (R)-4-Amino-4-phenylbutanoic acid between injections and across different analytical runs. What could be causing this variability?

Answer:

Consistent retention times are crucial for reliable peak identification and quantification. Fluctuations can stem from several sources, including the HPLC system, mobile phase preparation, and column temperature.

Underlying Causes and Solutions:

• Pump and Solvent Delivery Issues: Leaks in the pump, check valves, or fittings can lead to an inconsistent mobile phase composition and flow rate.[3]

  • Solution: Perform a thorough visual inspection of the HPLC system for any signs of leaks. Run a pump pressure test to check for seal integrity. Clean or replace check valves if necessary.

• Mobile Phase Instability or Inconsistent Preparation: The composition of the mobile phase can change over time due to evaporation of volatile organic components or degradation of additives. Inconsistent preparation between batches is also a common culprit.

  • Solution: Prepare fresh mobile phase daily and keep the reservoirs covered.[2] Use a precise protocol for mobile phase preparation, ensuring accurate measurements of all components. Degas the mobile phase thoroughly before use.

• Column Temperature Fluctuations: Even minor changes in ambient temperature can affect retention times, especially for sensitive separations.

  • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis.

• Insufficient Column Equilibration: If the column is not fully equilibrated with the mobile phase before the first injection, you will see a drift in retention times for the initial injections.

  • Solution: Ensure the column is equilibrated for a sufficient amount of time (typically 10-20 column volumes) before starting the analytical run. Monitor the baseline until it is stable.

Troubleshooting Workflow for Inconsistent Retention Times

Caption: A systematic workflow for diagnosing and resolving inconsistent retention times.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the analysis of (R)-4-Amino-4-phenylbutanoic acid.

Q1: Is derivatization necessary for the analysis of (R)-4-Amino-4-phenylbutanoic acid?

A1: It depends on the analytical technique.

• For Gas Chromatography (GC): Yes, derivatization is essential. The polar nature of the amino and carboxylic acid groups makes (R)-4-Amino-4-phenylbutanoic acid non-volatile.[4] Derivatization, typically through silylation (e.g., with MSTFA or MTBSTFA) or acylation, replaces the active hydrogens with nonpolar groups, increasing volatility and improving chromatographic behavior.[4][5]

• For High-Performance Liquid Chromatography (HPLC): Derivatization is not always necessary but can be beneficial.

  • Without Derivatization: Reversed-phase HPLC can be used, but challenges with retention and peak shape may arise due to the compound's polarity. Hydrophilic Interaction Chromatography (HILIC) is an excellent alternative for analyzing underivatized amino acids, as it is well-suited for retaining and separating polar compounds.[6]

  • With Derivatization: Pre-column derivatization with reagents like o-phthalaldehyde (OPA) or fluorenylmethyloxycarbonyl chloride (FMOC) can enhance detection sensitivity, particularly for UV or fluorescence detectors, and improve chromatographic properties.[7]

Q2: How do I perform enantiomeric separation of 4-Amino-4-phenylbutanoic acid?

A2: Enantiomeric separation is crucial as the biological activity of this compound is often stereospecific.[1] Chiral chromatography is the most common approach.

• Chiral HPLC: This involves using a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective for separating enantiomers of amino acids and their derivatives.[8] The choice of mobile phase (normal-phase or reversed-phase) and additives is critical for achieving optimal resolution.[2][9]

• Chiral Capillary Electrophoresis (CE): This technique can also be used for enantiomeric separation. Chiral selectors, such as cyclodextrins, are added to the background electrolyte to facilitate the separation of enantiomers.[10]

Q3: What are "matrix effects" and how can they impact my analysis of (R)-4-Amino-4-phenylbutanoic acid in biological samples?

A3: Matrix effects refer to the alteration of analyte ionization (suppression or enhancement) by co-eluting components from the sample matrix (e.g., plasma, urine).[11][12][13] This can lead to inaccurate quantification, poor reproducibility, and reduced sensitivity.[11][14]

Strategies to Minimize Matrix Effects:

• Effective Sample Preparation: The goal is to remove interfering matrix components while efficiently extracting the analyte.

  • Protein Precipitation (PPT): A simple but often less clean method.

  • Liquid-Liquid Extraction (LLE): Can provide a cleaner extract than PPT.

  • Solid-Phase Extraction (SPE): Often the most effective method for removing matrix interferences.[15]

• Chromatographic Separation: Optimize the HPLC method to separate the analyte from co-eluting matrix components.

• Use of an Internal Standard (IS): A stable isotope-labeled internal standard is ideal as it will experience similar matrix effects to the analyte, allowing for accurate correction.

Q4: How should I prepare my calibration standards and quality control (QC) samples?

A4: Proper preparation of calibration standards and QCs is fundamental to a validated bioanalytical method.[16][17]

• Matrix Matching: Calibration standards and QCs should be prepared in the same biological matrix as the study samples to compensate for matrix effects.[12][18]

• Calibration Curve: A calibration curve should be generated for each analytical run. The relationship between instrument response and concentration should be continuous and reproducible.[16][18]

• QC Samples: At a minimum, three levels of QCs (low, medium, and high) within the range of the calibration curve should be analyzed with each batch of samples to ensure the accuracy and precision of the method.[16]

Q5: What are the key parameters to consider for bioanalytical method validation?

A5: A full bioanalytical method validation should demonstrate the following:[16][17][18][19]

Parameter	Description	Acceptance Criteria (Typical)
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.[16]	No significant interfering peaks at the retention time of the analyte.
Accuracy	The closeness of the measured value to the true value.[16]	Within ±15% of the nominal value (±20% at the LLOQ).[16]
Precision	The degree of agreement among individual measurements.[16]	Coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).[16]
Calibration Curve	The relationship between instrument response and analyte concentration.[16]	A regression model that best fits the data (e.g., linear, weighted linear).
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be reliably quantified.[18]	Analyte response should be at least 5 times the response of a blank sample.[18]
Stability	The chemical stability of the analyte in the biological matrix under different conditions.	Analyte concentration should be within ±15% of the initial concentration.
Matrix Effect	The effect of matrix components on analyte ionization.[15]	The CV of the IS-normalized matrix factor should be ≤15%.

Data Presentation: Example of a Validated Calibration Curve

Nominal Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Accuracy (%)
1.0 (LLOQ)	0.9	90.0
2.5	2.6	104.0
5.0	5.1	102.0
10.0	9.8	98.0
25.0	25.5	102.0
50.0	49.0	98.0
100.0 (ULOQ)	101.0	101.0

References

• High-Throughput Analysis of Amino Acids for Protein Quantification in Plant and Animal-Derived Samples Using High Resolution Mass Spectrometry. (2021). MDPI. Retrieved from [Link]

• Impact of Hydrogen Ion Concentration on Amino Acids Composition of Macadamia Protein: Approached Using Cation-Exchange Chromatography. (2016). Scientific Research Publishing. Retrieved from [Link]

• A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. (2023). National Institutes of Health. Retrieved from [Link]

• Methods for the Analysis of Underivatized Amino Acids by LC/MS. (2017). Agilent. Retrieved from [Link]

• Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. (2016). Chromatography Today. Retrieved from [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration. Retrieved from [Link]

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. (2013). National Institutes of Health. Retrieved from [Link]

• How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. Sartorius. Retrieved from [Link]

• What is the pH effect on the separation of amino acid by ion exchange chromatography?. (2021). Quora. Retrieved from [Link]

• Acids: Derivatization for GC Analysis. Wiley. Retrieved from [Link]

• Review Article on Matrix Effect in Bioanalytical Method Development. (2015). International Journal of MediPharm Research. Retrieved from [Link]

• Characterization and classification of matrix effects in biological samples analyses. (2010). PubMed. Retrieved from [Link]

• 3-(p-Chlorophenyl)-4-aminobutanoic acid--resolution into enantiomers and pharmacological activity. (1980). PubMed. Retrieved from [Link]

• Bioanalytical Method Validation. (2017). Asian Journal of Research in Pharmaceutical Sciences. Retrieved from [Link]

• Derivatization Methods in GC and GC/MS. IntechOpen. Retrieved from [Link]

• Bioanalytical method validation and bioanalysis in regulated settings. (2013). ResearchGate. Retrieved from [Link]

• Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals. (2025). Technology Networks. Retrieved from [Link]

• 4-Amino-4-phenylbutanoic acid. PubChem. Retrieved from [Link]

• (R)-4-Amino-4-phenylbutanoic acid. PubChem. Retrieved from [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024). Aurigene Pharmaceutical Services. Retrieved from [Link]

• Gas Chromatography Fingerprint of Martian Amino Acids before Analysis of Return Samples. (2023). MDPI. Retrieved from [Link]

• Review on Common Observed HPLC Troubleshooting Problems. Rhenium Group. Retrieved from [Link]

• Guideline on Bioanalytical Method Validation in Pharmaceutical Development. (2013). Pharmaceuticals and Medical Devices Agency. Retrieved from [Link]

• Simultaneous separation and identification of all structural isomers and enantiomers of aminobutyric acid using a highly sensitive chiral resolution labeling reagent. (2023). PubMed. Retrieved from [Link]

• Enantiomeric Separation of Synthetic Amino Acids Using Capillary Zone Electrophoresis. (2017). Taylor & Francis Online. Retrieved from [Link]

• 4-AMINO-4-PHENYLBUTANOIC ACID HYDROCHLORIDE. precisionFDA. Retrieved from [Link]

• A Validated chiral liquid chromatographic method for the enantiomeric separation of β-amino-β-(4-bromophenyl). TSI Journals. Retrieved from [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI. Retrieved from [Link]

• Problems, principles and progress in computational annotation of NMR metabolomics data. (2022). Springer. Retrieved from [Link]

• New Insights into Nuclear Magnetic Resonance (NMR) Spectroscopy. (2025). National Institutes of Health. Retrieved from [Link]

• Targeted F19 - tags to detect amino acids in complex mixtures using NMR spectroscopy. Nature. Retrieved from [Link]

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Optimizing dosage of (R)-4-Amino-4-phenylbutanoic acid for in vivo studies

Technical Support Center: (R)-4-Amino-4-phenylbutanoic acid

A Guide for Preclinical In Vivo Research

Welcome to the technical support guide for researchers utilizing (R)-4-Amino-4-phenylbutanoic acid. As Senior Application Scientists, we understand that optimizing the dosage of a novel compound is critical for generating robust and reproducible in vivo data. This guide is designed with full autonomy to provide you with the foundational knowledge, practical workflows, and troubleshooting advice needed to design and execute successful preclinical studies. We will delve into the causality behind experimental choices, ensuring every protocol is a self-validating system grounded in established scientific principles.

Part 1: Foundational Knowledge & FAQs

This section addresses the most common initial questions researchers have before starting their experiments.

Q1: What is (R)-4-Amino-4-phenylbutanoic acid and what is its primary mechanism of action?

(R)-4-Amino-4-phenylbutanoic acid is the (R)-enantiomer of 4-Amino-4-phenylbutanoic acid, a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA)[1]. It is more commonly referred to in literature as R-phenibut. The addition of a phenyl ring allows it to cross the blood-brain barrier more effectively than GABA itself[1].

Its biological activity is primarily attributed to two mechanisms:

• GABA-B Receptor Agonism : The pharmacological activity of racemic phenibut is almost entirely due to the (R)-enantiomer, which acts as a full agonist at the GABA-B receptor[2][3][4]. The (S)-enantiomer is largely inactive at this receptor[3][4].

• Voltage-Dependent Calcium Channel (VDCC) Blockade : Both (R)- and (S)-enantiomers bind to the α2-δ subunit of VDCCs, similar to gabapentin and pregabalin[3][5]. This action contributes to its anti-nociceptive (pain-relieving) effects[3][6].

Q2: How does the (R)-isomer's activity compare to the racemic mixture or the (S)-isomer?

The distinction is critical for dosage. The (R)-isomer is the pharmacologically active component concerning GABA-B mediated effects like sedation and anxiolysis. Studies have shown that R-phenibut is approximately twice as potent as the racemic mixture in most pharmacological tests[2][4]. The (S)-isomer is inactive in doses up to 500 mg/kg for locomotor, antidepressant, and pain effects[2][4]. Therefore, if you are transitioning from a study that used racemic phenibut, you should theoretically start with half the dose when using pure R-phenibut to achieve a similar GABA-B mediated effect.

Q3: What are the key pharmacokinetic (PK) parameters to consider for study design?

Understanding a compound's PK profile is essential for designing a rational dosing schedule. A study in mice administered a 50 mg/kg dose of R-phenibut provides key insights[7][8][9]:

• Absorption & Brain Penetration : The compound is detectable in brain tissue as early as 15 minutes after both intraperitoneal (i.p.) and oral (p.o.) administration[8][9].

• Route of Administration Matters : The maximal concentration (Cmax) in the brain was three times higher following i.p. injection (0.6 µg/g) compared to oral administration (0.2 µg/g)[8][9]. This suggests that the i.p. route offers significantly higher bioavailability to the central nervous system.

• Half-life : The elimination half-life for racemic phenibut is reported to be 5.3 hours, though this may vary for the pure enantiomer and across species[5].

These data suggest that for acute effects, dosing 30-60 minutes prior to behavioral testing is appropriate. For chronic studies, a once or twice-daily dosing regimen may be suitable, but this must be confirmed empirically.

Q4: What are the typical routes of administration for in vivo studies?

The most common routes are:

• Intraperitoneal (i.p.) Injection : Offers higher bioavailability and a more rapid onset of action. It is frequently used in rodent studies to ensure accurate dose delivery[8][10].

• Oral Gavage (p.o.) : Represents a more clinically relevant route of administration. However, as noted, it may result in lower brain concentrations compared to i.p. injection[8].

The choice depends on the experimental objective. For mechanistic or proof-of-concept studies, i.p. is often preferred. For studies modeling human therapeutic use, p.o. is more appropriate.

Part 2: Designing Your Dosing Study - A Workflow

A systematic approach is crucial to identifying an optimal dose while minimizing animal use. This workflow guides you from initial planning to a definitive experimental design.

Caption: Workflow for systematic in vivo dose optimization.

Step-by-Step Methodology

• Literature Review & Starting Dose Selection : Begin by reviewing studies on R-phenibut or racemic phenibut. Effective doses for anxiolytic-like effects in rodents for racemic phenibut are reported between 10-50 mg/kg i.p.[10]. Since R-phenibut is twice as potent, a logical starting range for your pilot study would be 5 to 25 mg/kg i.p. [2][4]. A neuroprotective dose of 50 mg/kg i.p. has also been established in a mouse model of traumatic brain injury[8].

• Formulation and Vehicle Selection : (R)-4-Amino-4-phenylbutanoic acid is a white crystalline solid, soluble in water[11]. The hydrochloride (HCl) salt form is also common and typically has enhanced solubility.

  • Recommended Vehicle : For most applications, sterile 0.9% saline or Phosphate-Buffered Saline (PBS) is the preferred vehicle.

  • Avoid : If solubility is an issue, a small percentage of DMSO (<5%) with a co-solvent like Tween® 80 or PEG400 can be tested. However, always run a vehicle-only control group, as solvents can have their own biological effects.

• Pilot Dose Escalation Study : The goal is to establish the Minimum Effective Dose (MED) and the Maximum Tolerated Dose (MTD).

  • Design : Use a small number of animals per group (e.g., n=3 mice).

  • Dose Groups : Vehicle, 5 mg/kg, 15 mg/kg, 50 mg/kg.

  • Procedure : Administer the dose (i.p. or p.o.) and observe the animals systematically at 15, 30, 60, and 120 minutes post-injection.

  • Endpoints :

    • Efficacy : A simple, relevant behavioral test (e.g., open field test for locomotor activity, elevated plus maze for anxiolysis).

    • Toxicity : Observe for signs of sedation, ataxia (impaired coordination), loss of righting reflex, or other distress.

• Definitive Study Design : Based on the pilot data, select 2-3 doses for your main experiment. An ideal selection would include one dose at or near the MED, a mid-range dose, and a higher dose that is well below the MTD. Ensure your main study is adequately powered with sufficient animals per group (typically n=8-15 for behavioral studies) to detect a statistically significant effect.

Part 3: Troubleshooting Guide

Even with careful planning, experiments can yield unexpected results. This section provides a logical framework for troubleshooting common issues.

Problem: I am not observing any biological effect at my chosen dose.

This is a common issue that can be systematically addressed.

Caption: Decision tree for troubleshooting a lack of efficacy.

• Step 1: Scrutinize the Formulation. Was the compound fully in solution? An incompletely dissolved compound leads to under-dosing. Was the formulation prepared fresh? Degradation can occur over time. We recommend preparing solutions daily. Double-check the initial calculations for concentration.

• Step 2: Verify Administration Technique. For i.p. injections, an improper technique can lead to injection into the subcutaneous space, intestines, or fat pads, drastically altering absorption. For oral gavage, ensure the dose was delivered to the stomach and not the esophagus or lungs.

• Step 3: Re-evaluate the Dose and Timing. Your chosen dose may be below the MED for your specific animal strain, sex, or age. Refer back to your pilot study. If no pilot was conducted, it is essential to run one. Furthermore, the timing of your behavioral test relative to the injection is critical. Based on PK data, peak brain concentration is expected between 15-60 minutes post-injection[8][9]. If you are testing 2 hours later, you may be missing the therapeutic window.

Problem: I am observing signs of toxicity or severe adverse events.

• Immediate Action : The first priority is animal welfare. If you observe severe adverse effects (e.g., prolonged loss of righting reflex, seizures, respiratory distress), euthanize the animal immediately.

• Causality Check : Was the toxicity dose-dependent? If animals in the highest dose group are affected but lower-dose groups are not, the compound is the likely cause. If toxicity is sporadic across groups, consider other factors like injection trauma, vehicle effects, or underlying health issues in the animals.

• Solution : Reduce the dose. Your highest dose has exceeded the MTD. Your next experiment should use a new set of doses that are all well below the dose that caused toxicity.

Problem: My results are highly variable between animals in the same group.

• Standardize Procedures : Ensure every animal is handled and dosed in precisely the same way. Variations in injection volume, speed, or handling stress can contribute to variability.

• Check Environmental Factors : Factors like time of day (circadian rhythms), noise levels in the facility, and light cycles can significantly impact behavioral readouts.

• Increase Sample Size (n) : Biological systems are inherently variable. If your pilot study used a very small n, the variability may be obscuring a real effect. A power analysis can help determine the appropriate group size for your definitive study.

Part 4: Data Tables & Protocols

Table 1: Reported In Vivo Dosages & Effects of R-Phenibut and Analogs

Compound	Species	Route	Dose Range (mg/kg)	Observed Effect	Reference
R-Phenibut	Mouse	i.p.	10 - 50	Neuroprotection, reduced inflammation post-TBI	[8]
R-Phenibut	Rodent	i.p.	~25 - 100	Antidepressant & antinociceptive effects	[2][4]
Racemic Phenibut	Rodent	i.p.	10 - 50	Anxiolytic-like effects	[10]
S-Phenibut	Rodent	i.p.	up to 500	Inactive (locomotor, antidepressant, pain)	[2][4]

Table 2: Key Pharmacokinetic & Binding Parameters

Parameter	Value	Compound/Receptor	Species	Reference
Brain Cmax (i.p.)	0.6 µg/g	R-Phenibut (50 mg/kg)	Mouse	[8][9]
Brain Cmax (p.o.)	0.2 µg/g	R-Phenibut (50 mg/kg)	Mouse	[8][9]
Binding Affinity (Ki)	92 µM	R-Phenibut @ GABA-B	Rat	[2][4]
Binding Affinity (Ki)	23 µM	R-Phenibut @ VDCC (α2-δ)	Rat	[3]
Binding Affinity (Ki)	39 µM	S-Phenibut @ VDCC (α2-δ)	Rat	[3]

Protocol 1: Preparation of (R)-4-Amino-4-phenylbutanoic acid for Intraperitoneal (i.p.) Injection

• Objective : To prepare a 10 mg/mL stock solution for dosing at 100 mg/kg in a 25g mouse (volume = 0.25 mL).

• Materials :

  • (R)-4-Amino-4-phenylbutanoic acid powder

  • Sterile 0.9% Saline

  • Sterile 15 mL conical tube

  • Vortex mixer

  • 0.22 µm sterile syringe filter

• Procedure :

  • Aseptically weigh 100 mg of the compound and transfer it to the 15 mL conical tube.

  • Add 9 mL of sterile 0.9% saline to the tube.

  • Vortex vigorously for 2-3 minutes until the powder is completely dissolved. The solution should be clear.

  • Add saline to a final volume of 10 mL.

  • To ensure sterility for injection, draw the solution into a sterile syringe and pass it through a 0.22 µm filter into a new sterile tube or vial.

  • Store at 4°C for short-term use (prepare fresh daily is best practice).

  • Calculate the injection volume for each animal based on its body weight (e.g., for a 10 mg/kg dose, inject 10 µL per gram of body weight).

References

• Dambrova, M., et al. (2008). Comparative pharmacological activity of optical isomers of phenibut. European Journal of Pharmacology, 583(1), 128-134. [Link]

• Dambrova, M., et al. (2015). R-phenibut Binds to the α2-δ Subunit of Voltage-Dependent Calcium Channels and Exerts Gabapentin-Like Anti-Nociceptive Effects. Pharmacology Biochemistry and Behavior, 137, 83-89. [Link]

• Borodovitsyna, O., et al. (2020). Mitochondrial-Protective Effects of R-Phenibut after Experimental Traumatic Brain Injury. Oxidative Medicine and Cellular Longevity, 2020, 6078313. [Link]

• Maze Engineers. (2018). Phenibut: A Nootropic Needing More Behavioral Studies. [Link]

• Lapin, I. (2001). Phenibut (β-Phenyl-GABA): A Tranquilizer and Nootropic Drug. CNS Drug Reviews, 7(4), 471-481. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 4-Amino-3-phenylbutanoic Acid in Modern Pharmaceutical Synthesis. [Link]

• Wikipedia. (n.d.). Phenibut. [Link]

• Zvejniece, L., et al. (2021). Safety and Tolerability of the Anxiolytic and Nootropic Drug Phenibut: A Systematic Review of Clinical Trials and Case Reports. Pharmaceuticals, 14(8), 785. [Link]

• ResearchGate. (2020). The concentration of R-phenibut in the mouse plasma and brain tissue... [Link]

• Samokhvalov, A.V., et al. (2019). Pharmacokinetics and Pharmacodynamics of Phenibut with Their Potential Dependence on Endogenous Hydrogen Sulfide: A Literature Review. Current Drug Metabolism, 20(8), 640-646. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. R-phenibut binds to the α2-δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. science.rsu.lv [science.rsu.lv]
• 5. Phenibut - Wikipedia [en.wikipedia.org]
• 6. dspace.vnmu.edu.ua [dspace.vnmu.edu.ua]
• 7. Mitochondrial-Protective Effects of R-Phenibut after Experimental Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. maze.conductscience.com [maze.conductscience.com]
• 11. CAS 1011-60-5: 4-Amino-4-phenylbutanoic acid | CymitQuimica [cymitquimica.com]

Technical Support Center: Stability and Handling of (R)-4-Amino-4-phenylbutanoic Acid in Solution

Welcome to the technical support center for (R)-4-Amino-4-phenylbutanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and practical solutions for preventing the degradation of this chiral molecule in solution. By understanding the underlying chemical principles, you can ensure the stability, purity, and integrity of your experimental results.

Understanding the Primary Degradation Pathways

(R)-4-Amino-4-phenylbutanoic acid is susceptible to two primary forms of degradation in solution: intramolecular cyclization (lactamization) and racemization. A secondary pathway, oxidation, can also occur under specific conditions. Understanding these pathways is critical for developing effective stabilization strategies.

Intramolecular Cyclization (Lactamization)

As a gamma-amino acid, the most significant degradation pathway is the intramolecular nucleophilic attack of the primary amine on the carboxylic acid group. This reaction forms a stable six-membered ring, a γ-lactam known as (R)-4-phenyl-pyrrolidin-2-one.[1][2][3] This process results in a loss of the parent compound and can introduce a significant impurity into your experiments.

The rate of lactamization is highly dependent on pH and temperature. The reaction is catalyzed when the amino group is in its neutral, nucleophilic state (-NH₂) and the carboxylic acid group is protonated (-COOH) or activated.

Racemization

The chiral center of (R)-4-Amino-4-phenylbutanoic acid is at the benzylic position (the carbon atom attached to both the phenyl ring and the amino group). The proton on this carbon can be abstracted under certain conditions, particularly at neutral to basic pH, leading to the formation of a planar carbanion intermediate.[4] Reprotonation can then occur from either face, resulting in a mixture of (R) and (S) enantiomers, a process known as racemization.[5] This loss of enantiomeric purity is a critical issue in pharmaceutical development, as different enantiomers can have vastly different biological activities.[6]

Oxidation

While less common, the phenyl group and the benzylic position can be susceptible to oxidative degradation, especially in the presence of oxygen, transition metal ions, or exposure to light. This can lead to the formation of various oxidized byproducts and a noticeable discoloration (e.g., yellowing) of the solution.

Below is a diagram illustrating the two primary degradation pathways.

Caption: Key degradation pathways for (R)-4-Amino-4-phenylbutanoic acid.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and stability of (R)-4-Amino-4-phenylbutanoic acid solutions.

Q1: My solution of (R)-4-Amino-4-phenylbutanoic acid is showing a new peak in the HPLC analysis over time. What is it?

A1: The most probable cause is the formation of the γ-lactam, (R)-4-phenyl-pyrrolidin-2-one, via intramolecular cyclization.[1] This is the primary degradation pathway for γ-amino acids. The reaction rate is accelerated by neutral to slightly acidic pH and elevated temperatures. To confirm, you can use LC-MS to check if the molecular weight of the new peak corresponds to the lactam (C₁₀H₁₁NO, MW ≈ 161.20 g/mol ).

Q2: What is the optimal pH for storing aqueous solutions of this compound?

A2: The optimal pH for storage is in the slightly acidic range, typically pH 3.0 to 5.0 . In this pH range, the primary amine group (pKa ~9-10) is predominantly protonated to its ammonium form (-NH₃⁺). This positive charge prevents it from acting as a nucleophile, thereby significantly inhibiting the lactamization reaction.[7][8] Avoid neutral or basic pH, as this not only allows for lactamization but also increases the risk of racemization.[4][9]

Q3: I've noticed a decrease in the biological activity of my compound without a significant loss of purity by standard HPLC. What could be the issue?

A3: This is a classic sign of racemization. Standard achiral HPLC methods will not separate the (R) and (S) enantiomers.[10] The loss of activity suggests that the (S)-enantiomer is being formed, which may be less active or inactive. The benzylic proton at the chiral center is susceptible to abstraction at physiological or basic pH, leading to a loss of enantiomeric excess (e.e.).[4] You must use a validated chiral HPLC method to quantify the enantiomeric purity.[6][11]

Q4: How should I prepare and store my stock solutions?

A4: For maximum stability, follow these guidelines:

• Solvent: Use a slightly acidic buffer (e.g., 50 mM acetate buffer, pH 4.5) or water acidified with a trace amount of a compatible acid like HCl or acetic acid. The compound is generally soluble in water.[12]

• Temperature: Store stock solutions at 2-8°C (refrigerated). For long-term storage (>1 month), aliquot and store at -20°C or -80°C . Avoid repeated freeze-thaw cycles.

• Light and Oxygen: Prepare solutions using degassed buffers and store them in amber vials to protect from light, which can catalyze oxidative degradation.

• Purity Check: Always verify the purity and concentration of a freshly prepared stock solution and periodically check stored solutions before use.[]

Q5: Can I use organic solvents like DMSO for my stock solution?

A5: Yes, DMSO is a common solvent for preparing high-concentration stock solutions. In anhydrous DMSO, the rate of hydrolytically-driven degradation pathways like lactamization is significantly reduced. However, be aware that subsequent dilution into aqueous buffers for experiments will initiate the pH-dependent stability issues described above. Prepare the DMSO stock, store it frozen and protected from moisture, and make fresh dilutions into your aqueous assay buffer daily.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during experiments.

Symptom / Observation	Probable Cause(s)	Recommended Actions & Investigation
A new, more non-polar peak appears in a reverse-phase HPLC chromatogram.	1. Lactam Formation: The lactam is less polar than the parent amino acid and will have a longer retention time.	1. Confirm Identity: Use LC-MS to confirm the mass of the impurity peak. 2. Review Storage: Check the pH and temperature of your solution storage. Adjust pH to 3.0-5.0 and store at ≤ 4°C.
Loss of biological potency or inconsistent assay results over time.	1. Racemization: Loss of enantiomeric purity. 2. Degradation: Loss of the active parent compound to the lactam or other degradants.	1. Check Enantiomeric Purity: Use a chiral HPLC method to determine the enantiomeric excess (e.e.).[11] 2. Check Chemical Purity: Use a standard (achiral) HPLC method to quantify the parent compound and any degradants.
Solution turns a faint yellow or brown color upon storage.	1. Oxidative Degradation: The phenyl ring or benzylic position may be oxidizing.	1. Protect from Light/Air: Store solutions in amber vials. Prepare buffers with degassed, high-purity water. Consider working under an inert atmosphere (N₂ or Ar) for sensitive applications. 2. Add Antioxidant (Optional): For long-term storage, consider adding a small amount of an antioxidant like ascorbic acid, but verify its compatibility with your downstream assay.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution (10 mM)

• Weigh Compound: Accurately weigh 17.92 mg of (R)-4-Amino-4-phenylbutanoic acid (MW: 179.22 g/mol ).

• Prepare Buffer: Prepare a 50 mM sodium acetate buffer. Adjust the pH to 4.5 using acetic acid. Filter the buffer through a 0.22 µm filter.

• Dissolve: Add the weighed compound to a 10 mL volumetric flask. Add approximately 8 mL of the pH 4.5 acetate buffer. Gently sonicate or vortex until fully dissolved.

• Final Volume: Bring the solution to the final 10 mL volume with the pH 4.5 buffer.

• Storage: Transfer the solution to a sterile, amber glass vial. Store at 2-8°C for short-term use (≤ 1 week) or aliquot into smaller volumes in amber cryovials and store at -20°C for long-term use.

Protocol 2: HPLC Method for Purity and Degradation Monitoring

This protocol provides a starting point for an achiral, stability-indicating HPLC method.[14]

• Instrumentation: HPLC system with UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm or 254 nm.

• Injection Volume: 10 µL.

Caption: Workflow for HPLC purity analysis.

Data Summary: pH-Dependent Stability

The following table summarizes the expected stability of (R)-4-Amino-4-phenylbutanoic acid in aqueous solution at different pH values when stored at 25°C. This data is illustrative and highlights the critical importance of pH control.

Storage Condition	pH 4.0 (Acetate Buffer)	pH 7.4 (Phosphate Buffer)	pH 9.0 (Borate Buffer)
Primary Degradation Pathway	Minimal Lactamization	Lactamization & Racemization	Racemization & Lactamization
% Purity after 7 Days (Illustrative)	> 99%	~ 95%	~ 92%
% Enantiomeric Excess (e.e.) after 7 Days (Illustrative)	> 99.5%	~ 97%	< 95%

References

• Tucker, G. T., & Lennard, M. S. (1994). Racemisation of drug enantiomers by benzylic proton abstraction at physiological pH. Chirality, 6(5), 400-404.

• Blackmond, D. G. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3535-3543.

• BOC Sciences. (n.d.). Chiral Intermediates in Drug Synthesis.

• Gastaldi, S., et al. (2006). Thiyl Radical Mediated Racemization of Benzylic Amines. Chemistry – A European Journal, 12(34), 8869-8876.

• Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization.

• Wikipedia. (n.d.). Lactam.

• Li, C., et al. (2021). Radical cascade synthesis of γ-amino acids or γ-lactams via carboxyl-mediated intramolecular C–H amination. Green Chemistry, 23(15), 5434-5440.

• Hussain, A. (2019). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Huddersfield Repository.

• ChemicalBook. (n.d.). (4R)-4-AMINO-4-PHENYLBUTANOIC ACID.

• Wang, Y., et al. (2022). Radical cascade synthesis of γ-amino acids or γ-lactams via carboxyl-mediated intramolecular C–H amination. ResearchGate.

• Health Canada. (2000). Guidance for Industry: Stereochemical Issues in Chiral Drug Development.

• Chinnakadoori, S., et al. (2025). Principles for Stereoselective Separation of Chiral Drug Compounds Enantiomers and Diastereomers in Pharmaceuticals and Biopharmaceuticals Using Liquid Chromatography. ResearchGate.

• University of California, Davis. (n.d.). Amino Acid Degradation.

• National Center for Biotechnology Information. (n.d.). 4-Amino-4-phenylbutanoic acid. PubChem Compound Summary for CID 13893.

• National Center for Biotechnology Information. (n.d.). (R)-4-Amino-4-phenylbutanoic acid. PubChem Compound Summary for CID 927774.

• CymitQuimica. (n.d.). CAS 1011-60-5: 4-Amino-4-phenylbutanoic acid.

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate.

• Santa Cruz Biotechnology. (n.d.). 4-amino-4-phenylbutanoic acid.

• U.S. Food and Drug Administration. (1992). Development of New Stereoisomeric Drugs.

• Sigma-Aldrich. (n.d.). Chiral Chromatography Frequently Asked Questions.

• Organic Chemistry Portal. (n.d.). Synthesis of γ-lactams.

• Andreu, R., et al. (2008). An Efficient Synthesis of γ-Aminoacids and Attempts to Drive Its Enantioselectivity. Molecules, 13(4), 716-724.

• Human Metabolome Database. (2021). Showing metabocard for 4-Amino-3-phenylbutanoic acid (HMDB0246346).

• National Center for Biotechnology Information. (n.d.). 4-aminobutyrate degradation. PubChem Pathway.

• Görög, S. (Ed.). (2000). Identification and Determination of Impurities in Drugs, Volume 4. Elsevier.

• BenchChem. (2025). Validation of an analytical method for 2,4-Dioxo-4-phenylbutanoic acid quantification.

• LibreTexts Biology. (2024). 18.5: Pathways of Amino Acid Degradation.

• Napiórkowska, E., & Szeleszczuk, Ł. (2018). Different state of protonation for amino acids at different pH values. ResearchGate.

• Xu, W., et al. (2020). Analytical methods for amino acid determination in organisms. Amino Acids, 52, 1071-1088.

• Teerlink, T., et al. (1994). Appraisal of four pre-column derivatization methods for the high-performance liquid chromatographic determination of free amino acids in biological materials. Journal of Chromatography B: Biomedical Sciences and Applications, 661(1), 15-28.

• Anandakrishnan, R., et al. (2012). pH-Dependent Conformational Changes in Proteins and Their Effect on Experimental pKas: The Case of Nitrophorin 4. PLoS ONE, 7(11), e49993.

• Le, T. H., et al. (2020). Effects of pH and heat treatment on the stability of γ‐aminobutyric acid (GABA) in germinated soymilk. Food Science & Nutrition, 8(2), 926-932.

Sources

• 1. Lactam - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Radical cascade synthesis of γ-amino acids or γ-lactams via carboxyl-mediated intramolecular C–H amination - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Racemisation of drug enantiomers by benzylic proton abstraction at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 7. researchgate.net [researchgate.net]
• 8. pH-Dependent Conformational Changes in Proteins and Their Effect on Experimental pKas: The Case of Nitrophorin 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Guidance for Industry: Stereochemical Issues in Chiral Drug Development - Canada.ca [canada.ca]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Chiral Amino Acids

Welcome to the Technical Support Center for the Synthesis of Chiral Amino acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing enantiomerically pure amino acids. Here, we address common pitfalls through a series of troubleshooting guides and frequently asked questions, providing not just solutions but the underlying principles to empower your synthetic strategies.

Section 1: Racemization - The Ever-Present Challenge

Racemization, the conversion of an enantiomerically pure substance into a mixture of equal parts of both enantiomers, is a primary obstacle in chiral amino acid synthesis. This loss of stereochemical integrity can occur at various stages and significantly impact the biological activity and safety of the final product.

FAQ 1: My final product shows significant racemization after peptide coupling. What are the likely causes and how can I prevent this?

Answer:

Racemization during peptide bond formation is a well-documented issue, primarily occurring through the formation of an oxazolinone (azlactone) intermediate. The activation of the carboxylic acid group of an N-acyl amino acid can lead to this intermediate, which has an acidic proton at the chiral center. In the presence of a base, this proton can be abstracted, leading to a planar, achiral intermediate that can be reprotonated from either face, resulting in racemization.

Troubleshooting Guide: Minimizing Racemization During Peptide Coupling

Potential Cause	Underlying Mechanism	Recommended Solution & Explanation
Over-activation of the Carboxylic Acid	Highly reactive coupling reagents can promote the formation of the oxazolinone intermediate.	Solution: Use coupling reagents with a lower propensity for racemization, such as those that form less reactive activated esters. Adding racemization inhibitors like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) can suppress oxazolinone formation.
Strongly Basic Conditions	Bases, particularly tertiary amines like triethylamine (TEA), can readily abstract the acidic α-proton of the oxazolinone intermediate.	Solution: Use a weaker, sterically hindered base like N,N-diisopropylethylamine (DIPEA). Alternatively, using the hydrochloride salt of the amine component can sometimes result in less racemization.
Protecting Group Choice	Acyl-type N-protecting groups are more prone to forming oxazolinone intermediates compared to urethane-type protecting groups.	Solution: Employ urethane-based protecting groups like benzyloxycarbonyl (Z) or 9-fluorenylmethoxycarbonyl (Fmoc), which are less likely to participate in oxazolinone formation.
Amino Acid Residue	Certain amino acids, such as histidine and cysteine, are particularly susceptible to racemization.	Solution: For sensitive amino acids, consider using specialized coupling reagents or protecting the side chain functionality to reduce the lability of the α-proton. For histidine, protecting the imidazole ring can mitigate racemization.

Experimental Workflow: Racemization Suppression in Peptide Coupling

Caption: Troubleshooting workflow for racemization in peptide coupling.

Section 2: Protecting Group Strategies: A Double-Edged Sword

Protecting groups are essential for preventing unwanted side reactions on the various functional groups of amino acids during synthesis. However, their introduction and removal can introduce complications.

FAQ 2: I am observing incomplete deprotection of my Boc-protected amino acid. What are the common reasons for this?

Answer:

The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group, typically removed with strong acids like trifluoroacetic acid (TFA). Incomplete deprotection can stem from several factors related to the reaction conditions and the substrate itself.

Troubleshooting Guide: Incomplete Boc Deprotection

Potential Cause	Causality	Recommended Action
Insufficient Acid Strength or Concentration	The cleavage of the Boc group is an acid-catalyzed process. If the acid is not strong enough or is present in a substoichiometric amount, the reaction will be slow or incomplete.	Solution: Ensure that a sufficient excess of a strong acid like neat TFA or a solution of HCl in an organic solvent is used. For solid-phase synthesis, ensure adequate swelling of the resin to allow acid penetration.
Presence of Acid-Sensitive Scavengers	Scavengers are often added to trap the reactive tert-butyl cation generated during deprotection. However, some scavengers can be consumed by the acid, reducing its effective concentration.	Solution: Choose scavengers that are compatible with the acidic conditions and the substrate. Triisopropylsilane (TIS) and water are common scavengers used with TFA.
Steric Hindrance	In sterically congested molecules, the Boc group may be less accessible to the acid, slowing down the deprotection reaction.	Solution: Increase the reaction time or temperature (with caution, as this may promote side reactions). Consider using a stronger acid system if compatible with other functional groups.
Premature Work-up	Neutralizing the reaction mixture too early can halt the deprotection process before it reaches completion.	Solution: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS) to ensure complete consumption of the starting material before quenching the reaction.

FAQ 3: My Fmoc deprotection with piperidine is sluggish. What could be the issue?

Answer:

The 9-fluorenylmethoxycarbonyl (Fmoc) group is a base-labile protecting group, and its removal is typically achieved using a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF). Sluggish deprotection can often be traced back to the quality of the reagents or diffusion limitations in solid-phase synthesis.

Troubleshooting Guide: Sluggish Fmoc Deprotection

Potential Cause	Causality	Recommended Action
Degraded Piperidine	Piperidine can degrade over time, especially if exposed to air and light, leading to a decrease in its basicity and nucleophilicity.	Solution: Use freshly opened or distilled piperidine. Store piperidine under an inert atmosphere and protected from light.
Poor Resin Swelling (Solid-Phase)	If the solid support is not adequately swollen, the piperidine solution cannot efficiently access the Fmoc-protected amino groups within the resin beads.	Solution: Ensure the resin is fully swollen in the reaction solvent (e.g., DMF) before initiating the deprotection step.
Aggregation of Peptide Chains (Solid-Phase)	As the peptide chain elongates on the solid support, it can aggregate, hindering the diffusion of reagents to the reactive sites.	Solution: Use solvents that disrupt secondary structures, such as a small percentage of dimethyl sulfoxide (DMSO) in the DMF. "Magic mixture" (DMF/DCM/NMP with K-Oxyma) can also be effective.

Section 3: Asymmetric Synthesis Strategies and Their Pitfalls

Achieving high enantioselectivity is the cornerstone of chiral amino acid synthesis. Various methods, including the use of chiral auxiliaries and asymmetric catalysis, are employed to this end.

FAQ 4: My diastereoselectivity is low when using an Evans oxazolidinone chiral auxiliary. How can I improve it?

Answer:

Evans oxazolidinones are powerful chiral auxiliaries that direct the stereochemical outcome of enolate alkylation reactions. The stereoselectivity is highly dependent on the formation of a specific enolate geometry and the subsequent chelation-controlled approach of the electrophile.

Troubleshooting Guide: Improving Diastereoselectivity with Evans Auxiliaries

Potential Cause	Underlying Principle	Optimization Strategy
Incorrect Enolate Geometry	The desired (Z)-enolate, which leads to the major diastereomer, is formed under specific conditions.	Solution: Use a bulky base like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) in tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) to favor the formation of the (Z)-enolate.
Poor Chelation Control	The Lewis acid used for enolate formation plays a crucial role in creating a rigid, chelated transition state that directs the approach of the electrophile.	Solution: For aldol reactions, dibutylboron triflate is often used to generate a six-membered Zimmerman-Traxler transition state. For alkylations, ensure the use of a suitable Lewis acid if required by the specific transformation.
Reactive Electrophile	Highly reactive electrophiles can react with the enolate before the formation of a well-defined, ordered transition state, leading to a loss of selectivity.	Solution: Use less reactive electrophiles or add them at a very low temperature to control the reaction rate.
Epimerization	The newly formed stereocenter can epimerize under the reaction or work-up conditions, especially if the product is enolizable and a base is present.	Solution: Use a mild, non-basic work-up procedure. Quench the reaction at low temperature with a proton source.

Conceptual Diagram: Diastereoselective Alkylation with an Evans Auxiliary

Caption: Key steps for achieving high diastereoselectivity using an Evans chiral auxiliary.

FAQ 5: My asymmetric hydrogenation is giving low enantiomeric excess (ee). What factors should I investigate?

Answer:

Asymmetric hydrogenation is a powerful technique for the enantioselective synthesis of chiral amino acids, often employing chiral transition metal catalysts (e.g., Rh, Ru, Ir). The enantiomeric excess is highly sensitive to a number of reaction parameters.

Troubleshooting Guide: Optimizing Enantiomeric Excess in Asymmetric Hydrogenation

Parameter	Influence on Enantioselectivity	Optimization Tips
Catalyst and Ligand	The choice of the chiral ligand is paramount. The ligand's structure creates the chiral environment around the metal center that differentiates between the two prochiral faces of the substrate.	Solution: Screen a variety of chiral ligands. Small changes in the ligand's electronic or steric properties can have a profound impact on the ee. Consider ligands like DuPhos, BINAP, or phosphino-oxazolines.
Hydrogen Pressure	The concentration of hydrogen can influence the kinetics of the catalytic cycle and, in some cases, the enantioselectivity.	Solution: Systematically vary the hydrogen pressure. Both higher and lower pressures can be optimal depending on the specific catalyst-substrate combination.
Solvent	The solvent can affect the solubility of the catalyst and substrate, as well as the stability of key intermediates in the catalytic cycle.	Solution: Screen a range of solvents with varying polarities and coordinating abilities. Protic solvents like methanol or ethanol are often effective, but aprotic solvents may be superior in some cases.
Temperature	Lower temperatures generally lead to higher enantioselectivity by increasing the energy difference between the diastereomeric transition states leading to the two enantiomers.	Solution: Perform the reaction at the lowest practical temperature that still allows for a reasonable reaction rate.
Additives	Additives such as acids or bases can influence the catalytic activity and selectivity by altering the nature of the active catalyst or the substrate.	Solution: In some cases, the addition of a small amount of an acid, like HBr, has been shown to dramatically improve enantioselectivity.

Section 4: Purification and Analysis

The synthesis of a chiral amino acid is not complete until the product has been purified and its enantiomeric purity has been rigorously determined.

FAQ 6: I'm struggling to separate the enantiomers of my synthesized amino acid by chiral HPLC. What can I do?

Answer:

Chiral High-Performance Liquid Chromatography (HPLC) is a standard method for both analytical determination of enantiomeric excess and preparative separation of enantiomers. Separation issues can often be resolved by systematically optimizing the chromatographic conditions.

Troubleshooting Guide: Optimizing Chiral HPLC Separations

Parameter	Impact on Resolution	Troubleshooting Steps
Chiral Stationary Phase (CSP)	The CSP is the heart of the separation. The enantiomers must have different affinities for the chiral selector immobilized on the stationary phase.	Solution: Screen different types of CSPs (e.g., polysaccharide-based, cyclodextrin-based, protein-based). No single CSP works for all compounds.
Mobile Phase Composition	The composition of the mobile phase (solvents and additives) affects the interactions between the analytes and the CSP.	Solution: Systematically vary the ratio of the organic modifier (e.g., isopropanol, ethanol) to the non-polar component (e.g., hexane). Additives like trifluoroacetic acid (for basic analytes) or diethylamine (for acidic analytes) can improve peak shape and resolution.
Flow Rate	Lower flow rates generally lead to better resolution by allowing more time for the enantiomers to interact with the CSP and establish equilibrium.	Solution: Reduce the flow rate. Be mindful that this will increase the analysis time.
Temperature	Temperature affects the thermodynamics of the chiral recognition process.	Solution: Vary the column temperature. In some cases, sub-ambient temperatures can significantly enhance resolution.
Derivatization	If the underivatized amino acid is difficult to separate, derivatization can introduce functional groups that interact more strongly and selectively with the CSP.	Solution: Derivatize the amino acid, for example, by protecting the amino group with an Fmoc or Boc group, or by esterifying the carboxylic acid.

FAQ 7: What are some alternative methods for determining enantiomeric excess if I don't have access to chiral HPLC?

Answer:

While chiral HPLC is a workhorse for ee determination, other techniques are available.

Alternative Methods for Enantiomeric Excess Determination

Method	Principle	Considerations
Chiral Gas Chromatography (GC)	Volatile derivatives of the amino acid enantiomers are separated on a chiral stationary phase.	Requirement: The amino acid must be derivatized to make it volatile (e.g., N-trifluoroacetyl-O-alkyl esters).
NMR Spectroscopy with Chiral Shift Reagents or Chiral Solvating Agents	In the presence of a chiral auxiliary, the NMR signals of the two enantiomers (e.g., for the α-proton) may be resolved into two distinct peaks or sets of peaks, which can be integrated.	Advantage: Can be performed on a standard NMR spectrometer. Limitation: Peak overlap can be an issue, and accuracy may be lower than chromatographic methods.
Mass Spectrometry (MS)	Methods have been developed where diastereomeric complexes of the amino acid enantiomers with a chiral selector (like a cyclodextrin) are formed in the gas phase and their fragmentation or reaction rates are compared.	Advantage: High sensitivity. Limitation: Requires specialized MS techniques and careful calibration.
Enantioselective Indicator Displacement Assays (eIDAs)	A chiral receptor binds a colored indicator. The addition of the chiral amino acid displaces the indicator, causing a color change that is dependent on the enantiomeric composition of the amino acid.	Advantage: Can be a high-throughput method using a simple UV-Vis spectrophotometer. Limitation: Requires the development of a specific assay for the amino acid of interest.

References

• Bofeng, C. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. B&M Sci-tech. Available at: [Link]

• Getvoldsen, G. (2024). Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Pharmaffiliates. Available at: [Link]

• Grigorean, G., Ramirez, J., Ahn, S. H., & Lebrilla, C. B. (2000). A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Analytical Chemistry, 72(17), 4275-4281.
• Grigorean, G., Ramirez, J., Ahn, S. H., & Lebrilla, C. B. (2000). A Mass Spectrometry Method for the Determination of Enantiomeric Excess in Mixtures of d,l-Amino Acids. Analytical Chemistry, 72(17), 4275–4281.
• Yamaoka, H., et al. (2021). One-pot analysis of enantiomeric excess of free amino acids by electrospray ionization mass spectrometry.
• Vilar, S., et al. (2018). Protecting Groups in Peptide Synthesis. In Methods in Molecular Biology (Vol. 1787, pp. 3-24). Humana Press.
• Ulatowski, F., et al. (2016). Using Enantioselective Indicator Displacement Assays To Determine the Enantiomeric Excess of α-Amino Acids. The Journal of Organic Chemistry, 81(17), 7849–7857.

• (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. B&M Sci-tech. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide protecting groups. Chemical Reviews, 111(11), 6557-6602.
• El-Faham, A., & Albericio, F. (2011). Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non-proteinogenic amino acids by comprehensive two-dimensional gas chromatography.
• Vilar, S., et al. (2018). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 1787, 3-24.
• Tang, W., & Zhang, X. (2003). Highly Efficient Synthesis of Chiral β‐Amino Acid Derivatives via Asymmetric Hydrogenation.

• (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Available at: [Link]

• Bada, J. L. (1982). Racemization of Amino Acids in Nature. Interdisciplinary Science Reviews, 7(1), 30-46.
• Truman, C. (2023). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data.
• Yoshimura, T., & Esaki, N. (2003). Amino Acid Racemases: Functions and Mechanisms. Journal of Bioscience and Bioengineering, 96(2), 103-109.
• Ghosh, S., et al. (2013). Enantioselective separation of chiral aromatic amino acids with surface functionalized magnetic nanoparticles. Colloids and Surfaces B: Biointerfaces, 105, 267-277.
• Breuil, P.-A. R., et al. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation.
• Das, T., et al. (2022). Enantioselective Separation of Amino Acids Using Chiral Polystyrene Microspheres Synthesized by a Post-Polymer Modification Approach.
• Wang, D., et al. (2012). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry, 77(17), 7436–7443.

• (n.d.). Asymmetric hydrogenation. Wikipedia. Available at: [Link]

• Das, T., et al. (2022). Enantioselective Separation of Amino Acids Using Chiral Polystyrene Microspheres Synthesized by a Post-Polymer Modification Approach.

• (n.d.). Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). Phenomenex. Available at: [Link]

• Nsengimana, V., & Mas-Ballesté, R. (2020). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. Molecules, 25(21), 5174.
• Bodanszky, M., & Bodanszky, A. (1967). Racemization in Peptide Synthesis. Mechanism-specific Models.
• Gotor, V. (1999). Enzymatic resolution of amino acids via ester hydrolysis. Amino Acids, 16(3-4), 191-213.
• Dell, C. P. (1995). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Amino Acids, Peptides and Proteins (Vol. 26, pp. 1-70). Royal Society of Chemistry.

• (n.d.). Synthesis of Amino Acids: Strecker Synthesis Practice Problems. Pearson. Available at: [Link]

• (n.d.). Strecker Amino Acid Synthesis Mechanism & Examples. Available at: [Link]

• Soloshonok, V. A., & Ueki, H. (2018). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases.

• (n.d.). Strecker amino acid synthesis. Wikipedia. Available at: [Link]

• (n.d.). Chiral auxiliary. Wikipedia. Available at: [Link]

• (n.d.). Why doesn't Strecker synthesis produce AHAs instead?. Chemistry Stack Exchange. Available at: [Link]

• Michi, K., & Tsuna, K. (1953). Enzymatic Resolution of Racemic Amino Acids: Part V.

Technical Support Center: Post-Synthesis Purification of (R)-4-Amino-4-phenylbutanoic acid

Introduction

Welcome to the technical support guide for enhancing the chemical and enantiomeric purity of (R)-4-Amino-4-phenylbutanoic acid. This molecule is a critical chiral building block in pharmaceutical development, where purity is not merely a quality metric but a regulatory and safety necessity. This guide provides in-depth, experience-driven answers to common challenges encountered during post-synthesis purification. The protocols and troubleshooting steps are designed for researchers, process chemists, and drug development professionals aiming to achieve the highest standards of purity for their target compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of impurities in a typical synthesis of (R)-4-Amino-4-phenylbutanoic acid?

A1: Impurities can originate from several stages of the synthesis and work-up. Understanding their source is the first step to devising an effective purification strategy.

• Starting Materials: Unreacted starting materials from the synthetic route are a common source of contamination.

• By-products: Side reactions inherent to the chosen synthetic pathway can generate structurally related impurities.

• Enantiomeric Impurity: The most critical impurity is often the undesired (S)-enantiomer, which can be formed if the stereocontrol of the reaction is not absolute.

• Reagents and Solvents: Residual reagents, catalysts, or solvents from the reaction and work-up process can also contaminate the crude product.[1][2][3]

Q2: What is the first analytical step I should take to assess the purity of my crude product?

A2: A multi-faceted analytical approach is crucial. Do not rely on a single technique.

• High-Performance Liquid Chromatography (HPLC): Use a reversed-phase (RP-HPLC) method with UV detection to determine the chemical purity (presence of by-products and starting materials). A C18 column is typically effective.[4]

• Chiral HPLC: This is non-negotiable for determining the enantiomeric excess (e.e.). A specialized chiral column is required to separate the (R) and (S) enantiomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is excellent for structural confirmation and identifying organic impurities if they are present in sufficient quantities (>1-5%).

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify the mass of unknown impurities.

Q3: My primary goal is to remove the (S)-enantiomer. What is the most reliable method for this on a lab scale?

A3: For enhancing enantiomeric purity, the most robust and widely used technique is classical resolution via diastereomeric salt formation .[5][6][7] This method involves reacting the racemic or enantiomerically-enriched but impure product with a chiral resolving agent to form two diastereomeric salts. These salts have different physical properties, such as solubility, allowing them to be separated by fractional crystallization.[6][8]

Troubleshooting Guide: In-Depth Protocols & Workflows

Problem 1: My NMR and RP-HPLC show significant non-chiral impurities (>5%).

Q: What is the best strategy to improve the chemical purity of my crude (R)-4-Amino-4-phenylbutanoic acid before tackling enantiomeric separation?

A: Address chemical purity first. Attempting chiral resolution on a chemically impure mixture can complicate crystallization and lead to poor recovery. Recrystallization is the most effective initial step.

The zwitterionic nature of amino acids influences their solubility. Water and alcohol-water mixtures are often good starting points.

Rationale: Recrystallization works by exploiting the differences in solubility between the desired compound and impurities in a chosen solvent at different temperatures. The goal is to find a solvent that dissolves the product well at high temperatures but poorly at low temperatures, while impurities remain soluble at all temperatures or are insoluble at high temperatures.

Step-by-Step Methodology:

• Solvent Screening: In parallel, test the solubility of small amounts of your crude product in various solvents (see Table 1) at room temperature and upon heating.

• Dissolution: Once a suitable solvent is identified, dissolve the crude product in the minimum amount of the hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling & Crystallization: Allow the solution to cool slowly to room temperature, then further cool in an ice bath to maximize crystal formation. Slow cooling is key to forming pure, well-defined crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum.

• Analysis: Re-run RP-HPLC and NMR to confirm the removal of impurities.

Data Presentation: Solvent Selection for Recrystallization

Solvent System	Suitability for Amino Acids	Expert Insight
Water	Good for polar/zwitterionic compounds	An excellent first choice. Solubility can be low, but often provides very clean crystals.
Ethanol/Water	Highly versatile	A common and effective mixture. The ratio can be tuned to optimize solubility and recovery.
Isopropanol/Water	Good alternative to Ethanol/Water	Similar to ethanol/water, sometimes offering different selectivity against certain impurities.
Methanol	High solvating power	Can be too strong a solvent, leading to lower recovery, but useful if solubility in other systems is poor.

Problem 2: My chemical purity is high, but my enantiomeric excess (e.e.) is 95%, and I need >99.5%.

Q: How do I perform a classical resolution to remove the residual (S)-enantiomer?

A: This requires forming diastereomeric salts with a chiral resolving agent. Since your target is an amino acid (containing both an amine and a carboxylic acid), you can use either a chiral acid or a chiral base as the resolving agent. Using a chiral acid to react with the amino group is very common.

Principle: The racemic mixture of your amino acid ((R)-Acid and (S)-Acid) is reacted with a single enantiomer of a chiral resolving agent, for example, a chiral acid like (+)-Tartaric acid or (+)-Di-p-toluoyl-D-tartaric acid (DPTTA).[6][8] This creates two diastereomeric salts: [(R)-Acid:(+)-Resolving Agent] and [(S)-Acid:(+)-Resolving Agent]. These diastereomers are no longer mirror images and possess different solubilities, allowing one to be selectively crystallized.[5][8]

Step-by-Step Methodology:

• Resolving Agent & Solvent Selection: The choice is critical and often requires screening. DPTTA is a widely used agent for resolving amines.[6] A common solvent is methanol or ethanol.

• Salt Formation: Dissolve your enantiomerically-enriched (but not pure) 4-Amino-4-phenylbutanoic acid in a suitable solvent (e.g., methanol). In a separate flask, dissolve ~0.5 molar equivalents of the chiral resolving agent (e.g., (+)-DPTTA) in the same solvent. The sub-stoichiometric amount is used because you only need to resolve the unwanted enantiomer.

• Combine and Crystallize: Add the resolving agent solution to the amino acid solution. Heat the mixture to ensure complete dissolution, then allow it to cool slowly. The less soluble diastereomeric salt should precipitate.

• Isolate the Diastereomer: Filter the solid precipitate. This solid is the diastereomeric salt.

• Liberate the Free Amino Acid: The crucial step is to break the salt to recover your purified amino acid.

  • Suspend the filtered salt in a mixture of water and an organic solvent (e.g., ethyl acetate).

  • Adjust the pH to basic (pH ~10-11) with an aqueous base (e.g., NaOH) to deprotonate the resolving acid, making it water-soluble.

  • The free amino acid may precipitate or can be extracted. Adjusting the pH to its isoelectric point (~pH 7) will minimize its water solubility and promote precipitation.

• Final Isolation & Analysis: Filter the precipitated, highly pure (R)-4-Amino-4-phenylbutanoic acid. Wash with water and dry. Confirm the enantiomeric excess (>99.5%) using chiral HPLC.

Mandatory Visualization: Workflow for Chiral Resolution

Caption: Workflow for enhancing enantiomeric excess via diastereomeric salt resolution.

Problem 3: During recrystallization, my product is "oiling out" instead of forming crystals.

Q: What causes my compound to form an oil, and how can I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the concentration of the solute is too high for crystallization to occur properly. It is often exacerbated by the presence of impurities.

Troubleshooting Decision Tree:

Caption: Troubleshooting decision tree for when a product oils out during recrystallization.

Expert Tips:

• Scratching: Use a glass rod to scratch the inside surface of the flask at the meniscus. The microscopic glass fragments can serve as nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure crystalline product, add a single tiny crystal (a "seed crystal") to the cooled, supersaturated solution to induce crystallization.

References

• P. G. M. Wuts, "Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents," Tetrahedron Letters, vol. 47, no. 25, pp. 4231-4234, 2006. [Link available at: https://www.sciencedirect.com/science/article/pii/S004040390600885X]
• BenchChem, "Application Notes and Protocols for Chiral Resolution of Racemic Amines with (+)-Di-p-toluoyl-D-tartaric Acid," BenchChem Technical Notes, 2025. [Link available at: https://www.benchchem.com/product/b1134]
• Chemistry LibreTexts, "6.8: Resolution (Separation) of Enantiomers," Chemistry LibreTexts, 2022. [Link available at: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/06%3A_An_Overview_of_Organic_Reactions/6.
• BioDuro, "Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro," BioDuro News, 2018. [Link available at: https://www.bioduro-sundia.
• Wikipedia, "Chiral resolution," Wikipedia, The Free Encyclopedia, 2023. [Link available at: https://en.wikipedia.org/wiki/Chiral_resolution]
• Witczuk, B., Khaunina, R. A., & Kupryszewski, G., "3-(p-Chlorophenyl)-4-aminobutanoic acid--resolution into enantiomers and pharmacological activity," Polish Journal of Pharmacology and Pharmacy, vol. 32, no. 2, pp. 187-96, 1980. [Link available at: https://pubmed.ncbi.nlm.nih.gov/7454623/]
• precisionFDA, "4-AMINO-4-PHENYLBUTANOIC ACID HYDROCHLORIDE," precisionFDA Substance Report. [Link available at: https://precision.fda.gov/substances/d9f1238b-0e5a-4f51-8b2a-0a4e7f3c4d7d]
• PubChem, "(R)-4-Amino-4-phenylbutanoic acid," National Center for Biotechnology Information. [Link available at: https://pubchem.ncbi.nlm.nih.gov/compound/927774]
• BOC Sciences, "Chiral Resolution and Separation Services," BOC Sciences. [Link available at: https://www.bocsci.
• University of Rochester, "Tips & Tricks: Recrystallization," Department of Chemistry. [Link available at: https://www.sas.rochester.
• ChemicalBook, "(R)-4-AMINO-4-(4'-PHENYL)PHENYLBUTANOIC ACID," ChemicalBook. [Link available at: https://www.chemicalbook.com/ProductChemicalPropertiesCB1330982_EN.htm]
• PubChem, "4-Amino-4-phenylbutanoic acid," National Center for Biotechnology Information. [Link available at: https://pubchem.ncbi.nlm.nih.gov/compound/13893]
• Google Patents, "Preparation method for 4-amino-3-phenylbutyric acid," CN102115450A. [Link available at: https://patents.google.
• MDPI, "Removal of Organic Compounds with an Amino Group during the Nanofiltration Process," Water, vol. 13, no. 4, p. 555, 2021. [Link available at: https://www.mdpi.com/2073-4441/13/4/555]
• Agilent, "Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids," Agilent Technologies, 2000. [Link available at: https://www.agilent.com/cs/library/technicaloverviews/public/5980-1193.pdf]
• ChemBK, "(R)-4-Amino-3-phenylbutanoic acid," ChemBK. [Link available at: https://www.chembk.com/en/chem/(R)-4-Amino-3-phenylbutanoic%20acid]
• NIOSH, "Alphabetical Method Listing - A," NIOSH Manual of Analytical Methods 4th edition. [Link available at: https://www.cdc.gov/niosh/nmam/pdfs/Alpha-A-508.pdf]
• ACS Publications, "Investigation into the Formation of Impurities during the Optimization of Brigatinib," Organic Process Research & Development, vol. 24, no. 11, pp. 2564-2570, 2020. [Link available at: https://pubs.acs.org/doi/10.1021/acs.oprd.0c00381]
• Reddit, "Recrystallization solvent for boc-L-Phenylalanine," r/Chempros. [Link available at: https://www.reddit.
• BenchChem, "Validation of an analytical method for 2,4-Dioxo-4-phenylbutanoic acid quantification," BenchChem Technical Notes, 2025. [Link available at: https://www.benchchem.com/product/b1134]
• MDPI, "Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management," Molecules, vol. 27, no. 14, p. 4458, 2022. [Link available at: https://www.mdpi.com/1420-3049/27/14/4458]
• Biosynth, "4-Amino-3-phenylbutanoic acid," Biosynth. [Link available at: https://www.biosynth.com/p/FA130469/4-amino-3-phenylbutanoic-acid]
• Google Patents, "Method for crystallization of amino acids," US5118815A. [Link available at: https://patents.google.
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Technical Support Center: Navigating Cell Viability Assays with (R)-4-Amino-4-phenylbutanoic acid

Welcome to the technical support guide for researchers utilizing (R)-4-Amino-4-phenylbutanoic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding unexpected cell viability outcomes. As a derivative of gamma-aminobutyric acid (GABA), this compound is of significant interest; however, its interactions in cellular assays can present unique challenges.[1] This guide is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your experimental design.

Part 1: Troubleshooting Guide: Unexpected Cell Death & Assay Discrepancies

This section addresses the most common and critical issues encountered when assessing the effects of (R)-4-Amino-4-phenylbutanoic acid on cell viability. Each question is followed by an analysis of potential causes and a series of actionable solutions.

Q1: My cells exhibit high mortality after treatment with (R)-4-Amino-4-phenylbutanoic acid, even at concentrations where literature suggests minimal effects. What could be the cause?

Observing excessive cytotoxicity is a frequent challenge, often stemming from physicochemical issues of the compound in your specific assay system or uncharacterized biological sensitivities. Let's dissect the potential causes.

(R)-4-Amino-4-phenylbutanoic acid is a crystalline solid soluble in water.[2] However, its solubility can be limited in complex biological media, especially at higher concentrations. Precipitated compound can cause physical stress to cells and lead to false toxicity readings.

Troubleshooting Steps:

• Visual Inspection: Before adding to cells, carefully inspect your final diluted solution (in culture medium) under a light microscope. Look for any crystalline structures or cloudiness.

• Solvent Optimization: While the compound is water-soluble, using a solvent like DMSO for initial stock preparation is common for small molecules. Ensure the final concentration of DMSO in your culture medium is consistently low (typically <0.5%) to prevent solvent-induced cytotoxicity.[3]

• Prepare Fresh Dilutions: Do not use old working dilutions. Prepare them fresh from a validated stock solution for each experiment to minimize the risk of precipitation over time.[3]

Different cell lines possess unique metabolic profiles and sensitivities to external stimuli. A concentration that is benign in one cell line could be cytotoxic to another.

Troubleshooting Steps:

• Perform a Dose-Response Analysis: This is the most critical step. Test a wide range of (R)-4-Amino-4-phenylbutanoic acid concentrations (e.g., from nanomolar to high micromolar or even millimolar, depending on the context of your research) to determine the EC50 or IC50 value for your specific cell line.[4][5]

• Optimize Seeding Density: Cell density can significantly impact susceptibility to cytotoxic agents. Over-confluent or sparsely seeded cells can show varied responses.[3][4] Perform a titration experiment to find the optimal cell number that allows for logarithmic growth throughout the treatment period.[3]

While the on-target effects are often the focus, small molecules can have unintended interactions with cellular pathways. The related compound, 4-phenylbutyric acid (4-PBA), is known to be a histone deacetylase inhibitor that can induce apoptosis.[6] It is plausible that (R)-4-Amino-4-phenylbutanoic acid could have similar or other off-target activities that affect cell health.

Troubleshooting Steps:

• Reduce Treatment Duration: If the compound induces a slow-acting cytotoxic process, shortening the exposure time may reveal more specific, non-lethal effects.

• Investigate Apoptosis: Use an orthogonal assay to determine the mechanism of cell death. Staining with Annexin V and Propidium Iodide followed by flow cytometry can distinguish between apoptosis and necrosis, providing insight into the compound's mechanism.[7]

Below is a workflow to systematically troubleshoot unexpected cytotoxicity.

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Q2: My metabolic viability assay (e.g., MTT, MTS, Resazurin) shows a drop in signal, but my cells appear healthy under a microscope. Is the compound interfering with the assay?

This is a classic case of potential assay artifact. Many viability assays do not measure cell death directly but rather infer it from metabolic activity.[8][9] A compound can inhibit these metabolic processes without being acutely cytotoxic, or it can interfere with the detection chemistry itself.

Tetrazolium-based assays (MTT, MTS, XTT) and resazurin assays rely on the activity of cellular dehydrogenases to convert a substrate into a colored or fluorescent product.[9] (R)-4-Amino-4-phenylbutanoic acid could be directly inhibiting these enzymes, leading to a reduced signal that is misinterpreted as cell death.

Luminescent assays that measure ATP levels are also a proxy for cell viability.[8][10] A compound could disrupt mitochondrial function or other ATP-generating pathways, causing a drop in ATP long before the cell membrane loses integrity.

Troubleshooting Steps:

• Use a Non-Metabolic, Orthogonal Assay: The most definitive solution is to use a viability assay with a different mechanism.

  • Membrane Integrity Assays: These assays measure the leakage of cellular components (like LDH) or the uptake of impermeable dyes (like Propidium Iodide or CellTox™ Green).[7] They are direct measures of cell death.

  • Direct Cell Counting: The gold standard remains counting viable cells using a method like the Trypan Blue exclusion assay.[7]

• Perform a Cell-Free Interference Check: To test for direct chemical interference, run the assay in a cell-free system. Add the compound to a well containing medium and the assay reagent to see if it affects the background signal. For enzyme-dependent assays, you can add the compound to the positive control (lysed cells for LDH) to see if it inhibits the enzyme.[3]

• Measure ATP Levels: If you suspect metabolic disruption, an ATP-based assay like CellTiter-Glo® can confirm if the cellular energy charge is being affected.[10] A drop in ATP concurrent with a drop in MTT signal would suggest a true metabolic effect, not just assay interference.

This decision tree can help guide your choice of a secondary, confirmatory assay.

Caption: Decision tree for selecting an orthogonal viability assay.

Part 2: Key Experimental Protocols

To ensure reproducibility and accuracy, follow these detailed protocols for essential troubleshooting experiments.

Protocol 1: Dose-Response Cytotoxicity Assay using MTT

This protocol establishes the cytotoxic potential of (R)-4-Amino-4-phenylbutanoic acid on a specific cell line.

Materials:

• Cells in logarithmic growth phase

• 96-well clear, flat-bottom tissue culture plates

• (R)-4-Amino-4-phenylbutanoic acid

• Appropriate solvent (e.g., sterile water or DMSO)

• Complete culture medium

• MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.[5]

• Compound Preparation: Prepare a 2X concentrated serial dilution of (R)-4-Amino-4-phenylbutanoic acid in complete culture medium. Also prepare a 2X vehicle control (medium with the highest solvent concentration used).

• Cell Treatment: Remove the old medium from the cells and add an equal volume of the 2X compound dilutions to the appropriate wells. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[4][11]

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.[10]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently on an orbital shaker to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of viability for each concentration relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Control Type	Purpose
Untreated Cells	Baseline for 100% viability.
Vehicle Control	Accounts for any effect of the solvent (e.g., DMSO).
Medium Blank	Background absorbance of medium and assay reagents.
Positive Control	(Optional) A known cytotoxic agent to confirm assay performance.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is a good starting concentration range for testing (R)-4-Amino-4-phenylbutanoic acid? A: For a new compound and cell line, it is crucial to test a broad range. A logarithmic dilution series spanning from 1 nM to 1 mM is a robust starting point. This wide range will help identify the potency of the compound and establish a full dose-response curve.

Q2: How should I prepare and store stock solutions of (R)-4-Amino-4-phenylbutanoic acid? A: The compound is reported to be a white crystalline solid soluble in water.[2] For a high-concentration stock solution (e.g., 10-100 mM), sterile water or PBS can be used. Alternatively, DMSO is a common choice for creating highly concentrated stocks of small molecules that can be stored at -20°C or -80°C. Aliquot the stock solution to avoid repeated freeze-thaw cycles.[3]

Q3: Could (R)-4-Amino-4-phenylbutanoic acid affect the pH of my culture medium? A: As an amino acid derivative with both an amino and a carboxylic acid group, it has the potential to act as a buffer and could slightly alter the pH of your medium, especially at high concentrations.[2] It is good practice to check the pH of your highest concentration working solution after dilution in the medium. Most culture media contain phenol red, which will change color if the pH shifts significantly. If a shift is observed, consider using a buffered medium (e.g., HEPES) or adjusting the pH.

Q4: Are there any known mechanisms of action for this compound that could explain cytotoxicity? A: (R)-4-Amino-4-phenylbutanoic acid is a derivative of GABA, a primary inhibitory neurotransmitter, and its structure allows it to cross the blood-brain barrier, suggesting potential neurological activity.[1] Its structural relative, 4-phenylbutyric acid (4-PBA), is known to function as a chemical chaperone, relieve endoplasmic reticulum (ER) stress, and act as a histone deacetylase (HDAC) inhibitor, which can induce apoptosis.[6][12] While the specific off-target effects of the (R)-isomer are less characterized, it is plausible it could share some of these mechanisms, which are known to impact cell viability and proliferation.[6]

Part 4: References

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• PubChem. (n.d.). (R)-4-Amino-4-phenylbutanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Scientific Reports. (2021). Materials and Methods Cell viability assay. Nature. Retrieved from [Link]

• ResearchGate. (2024). Cell viability assay. All compounds were tested on three different cell lines.... Retrieved from [Link]

• Kamiloglu, S., et al. (2020). Guidelines for cell viability assays. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

• Deka, D., et al. (2025). 4‐Phenylbutyric Acid Reduces the Proliferation in Colon Cancer Cell Lines Through Modulating the Cell Cycle Regulatory Genes: An In Silico and In Vitro Approach. PubMed Central. Retrieved from [Link]

• Experimental and Therapeutic Medicine. (2020). Therapeutic effect and mechanism of 4-phenyl butyric acid on renal ischemia-reperfusion injury in mice. National Institutes of Health. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-4-phenylbutanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Kuang, L., et al. (2024). 4-phenylbutyric acid improves sepsis-induced cardiac dysfunction by modulating amino acid metabolism and lipid metabolism via Comt/Ptgs2/Ppara. PubMed Central. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 4-Amino-3-phenylbutanoic Acid in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 4-Phenylbutyric Acid. National Center for Biotechnology Information. Retrieved from [Link]

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• 1. nbinno.com [nbinno.com]
• 2. CAS 1011-60-5: 4-Amino-4-phenylbutanoic acid | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 5. ijbs.com [ijbs.com]
• 6. 4-Phenylbutyric Acid | C10H12O2 | CID 4775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. Cell viability assays | Abcam [abcam.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Therapeutic effect and mechanism of 4-phenyl butyric acid on renal ischemia-reperfusion injury in mice - PMC [pmc.ncbi.nlm.nih.gov]

Modifying experimental protocols for use with (R)-4-Amino-4-phenylbutanoic acid

This technical support guide is designed for researchers, scientists, and drug development professionals working with (R)-4-Amino-4-phenylbutanoic acid. Given the limited specific literature on this particular enantiomer, this guide synthesizes information from closely related and more extensively studied compounds, namely (R)-phenibut and (R)-baclofen. The structural and functional similarities among these GABAergic compounds allow for informed protocol modifications and troubleshooting.

Introduction to (R)-4-Amino-4-phenylbutanoic Acid

(R)-4-Amino-4-phenylbutanoic acid is the (R)-enantiomer of 4-Amino-4-phenylbutanoic acid.[1][2] It is a GABA (γ-aminobutyric acid) analogue, and like its structural relatives phenibut and baclofen, its biological activity is expected to be stereoselective.[3][4][5][6][7] The pharmacological effects of racemic phenibut are primarily attributed to the (R)-enantiomer's activity as a GABA-B receptor agonist.[3][4][8] Therefore, when designing experiments with (R)-4-Amino-4-phenylbutanoic acid, it is crucial to consider its expected mechanism of action at the GABA-B receptor.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary mechanism of action for (R)-4-Amino-4-phenylbutanoic acid?

A1: Based on its structural similarity to (R)-phenibut, the primary mechanism of action for (R)-4-Amino-4-phenylbutanoic acid is expected to be as a GABA-B receptor agonist.[3][4][8] The (R)-enantiomer of phenibut shows a significantly higher affinity for the GABA-B receptor compared to the (S)-enantiomer.[3][8] This interaction is responsible for its central nervous system depressant effects, including anxiolytic and sedative properties.[5][9]

Q2: How should I handle and store (R)-4-Amino-4-phenylbutanoic acid?

A2: (R)-4-Amino-4-phenylbutanoic acid is typically a solid.[2] For general laboratory use, it should be stored at room temperature in a tightly sealed container, protected from light and moisture. For long-term storage, especially in solution, it is advisable to store aliquots at -20°C or -80°C to prevent degradation.

Q3: What are the key differences between (R)-4-Amino-4-phenylbutanoic acid and phenibut?

A3: The key structural difference is the position of the phenyl group. In 4-Amino-4-phenylbutanoic acid, the phenyl group is on the 4th carbon atom along with the amino group. In phenibut (4-amino-3-phenylbutanoic acid), the phenyl group is on the 3rd carbon atom.[10] This seemingly small difference can impact the molecule's three-dimensional conformation and its binding affinity to target receptors. While both are expected to act on GABA-B receptors, the potency and potential off-target effects might differ.

Q4: Can I use racemic 4-Amino-4-phenylbutanoic acid in my experiments?

A4: While you can use the racemic mixture, it is crucial to understand that the biological effects will likely be dominated by the (R)-enantiomer. The (S)-enantiomer may be inactive or have different, potentially confounding, effects.[3][4][6] For mechanistic studies, using the isolated (R)-enantiomer is highly recommended to ensure target specificity and to obtain clear, interpretable results. Studies on baclofen enantiomers have shown that they can have opposing effects on alcohol consumption in animal models.[6][7]

Troubleshooting Guides

In Vitro Assays (e.g., Receptor Binding, Cell-Based Assays)

Issue 1: Low or No Biological Activity Observed

• Possible Cause 1: Incorrect Concentration Range.

  • Troubleshooting: The affinity of GABA analogues for the GABA-B receptor can vary. For instance, the affinity constant (Ki) for (R)-phenibut at the GABA-B receptor is approximately 92 µM, whereas for baclofen it is around 6.0 µM.[3][4] This indicates that a higher concentration of (R)-phenibut is required to achieve the same level of receptor occupancy as baclofen. When starting with (R)-4-Amino-4-phenylbutanoic acid, it is advisable to test a wide concentration range, for example, from 1 µM to 1 mM.

• Possible Cause 2: Compound Stability in Media.

  • Troubleshooting: Prepare fresh solutions of (R)-4-Amino-4-phenylbutanoic acid for each experiment. If you suspect degradation in your cell culture media over long incubation periods, perform a time-course experiment to determine the optimal incubation time. You can also analyze the stability of the compound in your media using analytical techniques like HPLC.

• Possible Cause 3: Low Expression of GABA-B Receptors in the Cell Line.

  • Troubleshooting: Confirm the expression of GABA-B receptors in your chosen cell line using techniques like Western blotting, qPCR, or immunocytochemistry. If the expression is low, consider using a cell line known to express high levels of GABA-B receptors or a transient transfection system to overexpress the receptor.

Issue 2: High Variability Between Replicates

• Possible Cause 1: Inconsistent Compound Solubilization.

  • Troubleshooting: Ensure complete solubilization of (R)-4-Amino-4-phenylbutanoic acid before adding it to your assay. Sonication or gentle warming may aid in dissolution. Prepare a concentrated stock solution in a suitable solvent (e.g., water or DMSO) and then dilute it to the final concentration in your assay buffer or media. Always vortex the stock solution before making dilutions.

• Possible Cause 2: Pipetting Errors.

  • Troubleshooting: Use calibrated pipettes and proper pipetting techniques. For low volume additions, use a higher concentration stock to increase the volume being pipetted, which can reduce percentage error.

In Vivo Studies (e.g., Behavioral Models)

Issue 1: Lack of Expected Behavioral Effects (e.g., anxiolytic, sedative)

• Possible Cause 1: Inadequate Dose.

  • Troubleshooting: The effective dose in vivo can be significantly different from the in vitro concentration. For (R)-phenibut, doses around 100 mg/kg have been shown to produce significant effects in animal models.[3][4] A dose-response study is essential to determine the optimal dose for (R)-4-Amino-4-phenylbutanoic acid. Start with a wide range of doses based on the literature for related compounds.

• Possible Cause 2: Poor Bioavailability or Rapid Metabolism.

  • Troubleshooting: The route of administration can significantly impact bioavailability. If oral administration is ineffective, consider intraperitoneal (i.p.) or intravenous (i.v.) injection. Pharmacokinetic studies can determine the half-life and brain penetration of the compound.[5][8] The presence of the phenyl group is known to enhance the ability of GABA analogues to cross the blood-brain barrier compared to GABA itself.[5]

• Possible Cause 3: Acclimatization and Habituation of Animals.

  • Troubleshooting: Ensure that animals are properly acclimatized to the experimental environment to reduce stress-induced variability. Habituate the animals to the handling and injection procedures before the start of the experiment.

Issue 2: Unexpected or Adverse Effects

• Possible Cause 1: Off-Target Effects.

  • Troubleshooting: While the primary target is expected to be the GABA-B receptor, high doses may lead to off-target effects. Phenibut, for example, also interacts with the α2δ subunit of voltage-dependent calcium channels.[8] To confirm that the observed effects are mediated by GABA-B receptors, use a selective GABA-B receptor antagonist, such as CGP 35348, as a control.[3][4]

• Possible Cause 2: Enantiomeric Impurity.

  • Troubleshooting: Ensure the purity of your (R)-4-Amino-4-phenylbutanoic acid. The presence of the (S)-enantiomer could potentially lead to unexpected or opposing effects.[6] Purity can be assessed using chiral chromatography.[11]

Experimental Protocols

Protocol 1: GABA-B Receptor Binding Assay (Competitive Radioligand Binding)

This protocol is adapted from studies on phenibut and baclofen.[3][4]

• Membrane Preparation:

  • Homogenize rat brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the pellet in fresh Tris-HCl buffer and repeat the centrifugation step.

  • Finally, resuspend the pellet in assay buffer (50 mM Tris-HCl, 2.5 mM CaCl2, pH 7.4) to a final protein concentration of 0.5-1.0 mg/mL.

• Binding Assay:

  • In a 96-well plate, add:

    • 50 µL of radioligand (e.g., [3H]CGP54626, a selective GABA-B antagonist).

    • 50 µL of competing ligand ((R)-4-Amino-4-phenylbutanoic acid at various concentrations or vehicle).

    • 100 µL of membrane preparation.

  • For non-specific binding, add a high concentration of a known GABA-B agonist (e.g., 1 mM GABA).

  • Incubate at room temperature for 60 minutes.

• Termination and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the competing ligand to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: In Vivo Behavioral Assessment - Elevated Plus Maze (for Anxiolytic Activity)

This is a standard protocol to assess anxiety-like behavior in rodents.

• Apparatus:

  • A plus-shaped maze raised above the floor with two open arms and two closed arms.

• Procedure:

  • Administer (R)-4-Amino-4-phenylbutanoic acid (at various doses) or vehicle to the animals (e.g., mice or rats) via the chosen route of administration (e.g., i.p.).

  • Allow for a pre-treatment period (e.g., 30 minutes) for the compound to take effect.

  • Place the animal in the center of the maze, facing an open arm.

  • Record the animal's behavior for 5 minutes using a video camera.

• Data Analysis:

  • Measure the following parameters:

    • Time spent in the open arms.

    • Number of entries into the open arms.

    • Total number of arm entries (a measure of general locomotor activity).

  • An increase in the time spent and the number of entries into the open arms is indicative of an anxiolytic effect.

Data Presentation

Table 1: Comparative Binding Affinities of GABA-B Receptor Agonists

Compound	Ki (µM) at GABA-B Receptor	Reference
Baclofen	6.0 ± 1	[3][4]
(R)-Phenibut	92 ± 3	[3][4]
Racemic Phenibut	177 ± 2	[3][4]
(S)-Phenibut	>1,000	[8]

Visualizations

Caption: Experimental workflow for characterizing (R)-4-Amino-4-phenylbutanoic acid.

Caption: Expected GABA-B receptor signaling pathway for (R)-4-Amino-4-phenylbutanoic acid.

References

• Dambrova, M., Zvejniece, L., Liepinsh, E., et al. (2008). Comparative pharmacological activity of optical isomers of phenibut. European Journal of Pharmacology, 583(1), 128-134. [Link]

• Phenibut - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• Comparative pharmacological activity of optical isomers of phenibut - RSU Research Portal. (2008). Retrieved January 17, 2026, from [Link]

• Pre-Review Report: PHENIBUT - World Health Organization (WHO). (2021). Retrieved January 17, 2026, from [Link]

• Pharmacokinetics and Pharmacodynamics of Phenibut with Their Potential Dependence on Endogenous Hydrogen Sulfide: A Literature Review. (2021). Retrieved January 17, 2026, from [Link]

• Efficacy of the different baclofen enantiomers on the reduction of binge drinking in a rodent model: a gender study - Universidade de Lisboa. (2020). Retrieved January 17, 2026, from [Link]

• (R)-4-Amino-4-phenylbutanoic acid | C10H13NO2 | CID 927774 - PubChem. (n.d.). Retrieved January 17, 2026, from [Link]

• Bidirectional enantioselective effects of the GABAB receptor agonist baclofen in two mouse models of excessive ethanol consumption - PMC - NIH. (2014). Retrieved January 17, 2026, from [Link]

• R(+)-Baclofen, but Not S(−)-Baclofen, Alters Alcohol Self-Administration in Alcohol-Preferring Rats - Frontiers. (2016). Retrieved January 17, 2026, from [Link]

• Resolution of Enantiomers of (RS)-Baclofen by Ligand-Exchange Thin-Layer Chromatography | Journal of Chromatographic Science | Oxford Academic. (2016). Retrieved January 17, 2026, from [Link]

• Sex-related differences in the efficacy of Baclofen enantiomers on self-administered alcohol in a binge drinking pattern and dopamine release in the core of the nucleus accumbens - Frontiers. (2021). Retrieved January 17, 2026, from [Link]

• 4-Amino-4-phenylbutanoic acid | C10H13NO2 | CID 13893 - PubChem - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• 4-AMINO-4-PHENYLBUTANOIC ACID HYDROCHLORIDE - precisionFDA. (n.d.). Retrieved January 17, 2026, from [Link]

• 4-AMINO-4-PHENYLBUTANOIC ACID - gsrs. (n.d.). Retrieved January 17, 2026, from [Link]

• (R)-3-Amino-4-phenylbutanoic acid - MySkinRecipes. (n.d.). Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

Introduction: Deconstructing Phenibut's Chirality and Pharmacological Identity

An In-Depth Comparative Analysis of Racemic Phenibut and its Active Enantiomer, (R)-4-Amino-3-phenylbutanoic acid

Phenibut, chemically known as 4-amino-3-phenylbutanoic acid, is a neuropsychotropic drug developed in the Soviet Union in the 1960s.[1][2] As a derivative of the principal inhibitory neurotransmitter γ-aminobutyric acid (GABA), Phenibut is distinguished by the addition of a phenyl ring to the GABA backbone at the β-position.[3][4] This structural modification is critical, as it allows the molecule to cross the blood-brain barrier, a feat that GABA itself cannot readily accomplish.[3][5]

Clinically utilized in Russia and some Eastern European countries for its anxiolytic and nootropic (cognition-enhancing) properties, Phenibut is typically administered as a racemic mixture.[1][6] This means it consists of an equal-parts combination of its two stereoisomers: (R)-phenibut and (S)-phenibut. It is crucial to distinguish this compound from its positional isomer, 4-amino-4-phenylbutanoic acid, where the phenyl group is attached at the γ-carbon. This guide will focus on the scientifically well-documented comparison between racemic Phenibut (4-amino-3-phenylbutanoic acid) and its pharmacologically dominant enantiomer, (R)-phenibut, which is responsible for the compound's canonical effects at the GABA-B receptor.[7][8] Understanding the distinct contributions of each enantiomer is paramount for elucidating the compound's full pharmacological profile and exploring its therapeutic potential with greater precision.

Part 1: Molecular Structure and Physicochemical Properties

The chirality of Phenibut, originating from the stereocenter at the C3 carbon, is the fundamental determinant of its differential pharmacology. The spatial arrangement of the phenyl and amino groups in the (R) and (S) enantiomers dictates their ability to bind to specific biological targets.

Property	Racemic Phenibut	(R)-Phenibut	(S)-Phenibut
IUPAC Name	4-amino-3-phenylbutanoic acid[9]	(3R)-4-amino-3-phenylbutanoic acid	(4S)-4-amino-3-phenylbutanoic acid
Synonyms	Fenibut, β-Phenyl-GABA[1][3]	(R)-4-Amino-3-phenylbutyric acid	(S)-4-Amino-3-phenylbutyric acid
Molecular Formula	C₁₀H₁₃NO₂[3][9]	C₁₀H₁₃NO₂	C₁₀H₁₃NO₂
Molar Mass	179.22 g/mol [3][9]	179.22 g/mol	179.22 g/mol
CAS Number	1078-21-3[3][9]	35568-35-5	35568-36-6

Part 2: Pharmacodynamics: A Stereoselective Interaction with Dual Targets

The pharmacological activity of Phenibut is not monolithic; it arises from interactions with at least two distinct and crucial central nervous system targets: the GABA-B receptor and the α2δ subunit of voltage-gated calcium channels (VGCCs).[3][4][10] Critically, the engagement with these targets is highly dependent on the molecule's stereochemistry.

GABA-B Receptor Agonism: The Domain of (R)-Phenibut

The primary mechanism historically attributed to Phenibut is its action as a full agonist at the GABA-B receptor, similar to the muscle relaxant baclofen.[1][3] However, binding studies have unequivocally demonstrated that this activity resides almost exclusively with the (R)-enantiomer.[7][8][10] The (S)-enantiomer shows negligible affinity for the GABA-B receptor.[10][11] Consequently, the GABA-B-mediated effects of racemic Phenibut—such as sedation, anxiolysis, and muscle relaxation—are produced by only half of its constituent molecules, making (R)-phenibut approximately twice as potent in eliciting these specific effects.[6][7]

GABA-B receptors are G-protein coupled receptors that, upon activation, trigger downstream signaling cascades leading to neuronal inhibition. This includes the inhibition of adenylyl cyclase and the modulation of ion channels, specifically the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the closing of voltage-dependent calcium channels.

Caption: GABA-B receptor signaling pathway activated by (R)-Phenibut.

Voltage-Gated Calcium Channel (VGCC) α2δ Subunit Blockade

More recent research has unveiled a second major mechanism of action for Phenibut: the blockade of the α2δ subunit of VGCCs.[3][10] This identifies Phenibut as a gabapentinoid, placing it in the same functional class as gabapentin and pregabalin.[4] In stark contrast to the GABA-B receptor interaction, both (R)- and (S)-phenibut bind to the α2δ subunit with similar affinities.[10] This mechanism is thought to be primarily responsible for the analgesic effects of Phenibut and may contribute significantly to its anxiolytic properties.[10][12]

The α2δ subunit is an auxiliary protein of VGCCs that is crucial for their trafficking and function. By binding to this subunit, gabapentinoids reduce the influx of calcium into presynaptic neurons, which in turn decreases the release of excitatory neurotransmitters like glutamate.

Caption: VGCC α2δ subunit blockade by Phenibut enantiomers.

Summary of Receptor Binding Affinities

The following table summarizes the quantitative binding affinity data from key studies. Lower Ki (equilibrium dissociation constant) values indicate higher binding affinity.

Compound	GABA-B Receptor (Ki, μM)	α2δ Subunit of VDCC (Ki, μM)
(R)-Phenibut	92 ± 3[7][8]	23[10]
(S)-Phenibut	> 1000 (inactive)[10]	39[10]
Racemic Phenibut	177 ± 2[7][8]	Not explicitly tested, but activity is inferred from enantiomers
Baclofen (Reference)	6.0 ± 1[7][8]	156[10][13]
Gabapentin (Reference)	Inactive	0.05[10]

This data clearly illustrates that (R)-phenibut has a higher affinity for the α2δ subunit than for the GABA-B receptor.[10] Baclofen, in contrast, is a potent GABA-B agonist with very weak activity at the α2δ subunit.[10][13]

Part 3: Comparative In Vivo Pharmacological Effects

The differential pharmacodynamics of the Phenibut enantiomers translate directly into distinct in vivo effects, as demonstrated in preclinical rodent models.

Pharmacological Effect	Observation and Comparison	Primary Mechanism
Locomotor Depression	(R)-phenibut is approximately twice as potent as racemic Phenibut in reducing spontaneous locomotor activity. (S)-phenibut is inactive.[6][7]	GABA-B Agonism
Antidepressant-like Activity	In the forced swim test, only (R)-phenibut (at 100 mg/kg) significantly decreased immobility time. The effect is blocked by a GABA-B antagonist.[7][8]	GABA-B Agonism
Analgesic (Antinociceptive) Activity	Both (R)- and (S)-phenibut alleviate neuropathic pain and reduce nociceptive responses in the formalin test.[10] This effect is not blocked by a GABA-B antagonist.[10][12]	α2δ Subunit Blockade

These findings underscore a critical point: the pharmacological profile of racemic Phenibut is a composite of two distinct sets of activities. The GABA-B-mediated effects are driven solely by the (R)-enantiomer, while the gabapentinoid-like effects are produced by both enantiomers.

Part 4: Key Experimental Protocols

For researchers aiming to validate these findings or characterize similar compounds, the following protocols provide a robust methodological framework.

Protocol 1: Competitive Radioligand Binding Assay for GABA-B Receptor Affinity

Causality : This assay directly quantifies the binding affinity of a test compound for the GABA-B receptor by measuring its ability to displace a known high-affinity radiolabeled antagonist. This is the gold standard for determining receptor-ligand interaction strength.

Methodology :

• Tissue Preparation : Homogenize rat whole brain tissue in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge at low speed to remove nuclei and debris, then centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the crude membrane fraction. Wash the membranes multiple times by resuspension and centrifugation to remove endogenous ligands.

• Assay Setup : In a 96-well plate, combine the prepared brain membranes, a fixed concentration of a selective GABA-B radioligand (e.g., [³H]CGP54626), and varying concentrations of the test compounds ((R)-phenibut, racemic Phenibut, baclofen).[7][8]

• Incubation : Incubate the mixture at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Termination & Separation : Rapidly terminate the reaction by vacuum filtration through glass fiber filters, washing immediately with ice-cold buffer to separate bound from free radioligand.

• Quantification : Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis : Plot the percentage of radioligand displacement against the logarithm of the test compound concentration. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ (concentration that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation, which accounts for the affinity and concentration of the radioligand.

Caption: Workflow for GABA-B Receptor Radioligand Binding Assay.

Protocol 2: In Vivo Formalin Test for Antinociception

Causality : This behavioral model assesses analgesic activity by inducing a biphasic pain response. It is particularly useful for differentiating mechanisms, as the first phase represents acute nociception and the second phase involves inflammatory pain signaling. Co-administration with a selective antagonist can probe the involvement of a specific receptor system.

Methodology :

• Acclimation : Acclimate male mice or rats to individual observation chambers for at least 30 minutes before the experiment to reduce stress-induced behavioral changes.

• Drug Administration : Administer the test compounds (e.g., (R)-phenibut, vehicle control) via intraperitoneal (i.p.) or oral (p.o.) route. For mechanism-probing studies, a group will receive a GABA-B antagonist (e.g., CGP35348) prior to the test compound.[7][10]

• Formalin Injection : After a set pretreatment time (e.g., 30-60 minutes), inject a small volume (e.g., 20 µL) of dilute formalin solution (e.g., 2.5%) into the plantar surface of one hind paw.

• Behavioral Observation : Immediately return the animal to the chamber and record the cumulative time spent licking or biting the injected paw. This is typically done in two blocks: Phase 1 (0-5 minutes post-injection) and Phase 2 (15-30 minutes post-injection).

• Data Analysis : Compare the total licking/biting time in the drug-treated groups to the vehicle control group for both phases using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant reduction in time indicates an antinociceptive effect.

Conclusion and Implications for Drug Development

• (R)-Phenibut as the GABAergic Moiety : (R)-phenibut is the exclusive agonist at the GABA-B receptor and is therefore responsible for the baclofen-like sedative and depressant effects of the racemic mixture.[6][7][8]

• Dual Enantiomer Activity at VGCCs : Both (R)- and (S)-phenibut act as gabapentinoids by blocking the α2δ subunit of VGCCs, a mechanism that underlies the compound's analgesic effects.[10][12]

From a drug development perspective, these findings hold significant implications. The development of enantiopure (R)-phenibut could offer a more targeted therapeutic agent. By eliminating the (S)-enantiomer, which contributes to the α2δ blockade but not the GABA-B agonism, it may be possible to achieve the desired GABAergic effects (e.g., for certain types of anxiety or spasticity) with a lower total dose, potentially reducing the overall burden of side effects associated with the gabapentinoid mechanism. Conversely, understanding that the analgesic properties are not dependent on GABA-B agonism opens avenues for its use in neuropathic pain, where it may function similarly to gabapentin but with a different pharmacokinetic and pharmacodynamic profile.[10] This detailed understanding allows researchers to move beyond the racemic compound and design more precise therapeutic strategies targeting specific neurological pathways.

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A Comparative In Vivo Validation Guide: The Neuroprotective Potential of (R)-4-Amino-4-phenylbutanoic Acid in a Parkinson's Disease Model

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate the neuroprotective effects of (R)-4-Amino-4-phenylbutanoic acid, a GABA derivative, in a preclinical setting. We will move beyond a simple recitation of protocols to explain the scientific rationale behind each experimental choice, ensuring a self-validating and robust study design. This document is structured to serve as a practical, in-depth guide for comparing the efficacy of this compound against relevant alternatives using a well-established neurotoxin-based model of Parkinson's Disease (PD).

Introduction: The Scientific Premise

Neurodegenerative diseases like Parkinson's are characterized by the progressive loss of specific neuronal populations.[1] In PD, the primary pathology is the degeneration of dopaminergic (DA) neurons in the substantia nigra pars compacta (SNc), leading to debilitating motor symptoms.[2] Current therapies primarily offer symptomatic relief, making the quest for true neuroprotective agents—those that can slow or halt the degenerative process—a critical priority in neuroscience research.[3]

(R)-4-Amino-4-phenylbutanoic acid, also known as (R)-phenibut, is a derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA).[4] The addition of a phenyl ring allows it to cross the blood-brain barrier more effectively than GABA itself.[4] While its anxiolytic and nootropic effects are documented, its potential as a neuroprotective agent is an emerging area of interest. Its structural relative, 4-phenylbutyric acid (4-PBA), has demonstrated neuroprotective properties by acting as a chemical chaperone to reduce endoplasmic reticulum (ER) stress and as a histone deacetylase (HDAC) inhibitor.[5][6][7] This guide outlines a strategy to investigate if (R)-4-Amino-4-phenylbutanoic acid exerts similar protective effects against neurodegeneration.

We will utilize the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model, a cornerstone of PD research. MPTP is a neurotoxin that selectively destroys dopaminergic neurons in the SNc, effectively recapitulating the primary pathology of Parkinson's disease.[3][8] This allows for the robust assessment of a compound's ability to protect these vulnerable neurons from toxin-induced death.

Experimental Design: A Multi-Tiered Validation Approach

A successful in vivo study hinges on a meticulously planned design that incorporates appropriate controls and multiple levels of analysis. Here, we propose a workflow that integrates behavioral, histological, and biochemical endpoints to provide a holistic view of neuroprotection.

Overall Experimental Workflow

The study will proceed from acclimating the animals and establishing baseline motor function, through the induction of the PD-like pathology and treatment administration, to the final multi-level assessment of the outcomes.

Caption: High-level experimental workflow from animal preparation to multi-modal analysis.

Animal Model and Grouping

• Species: C57BL/6 mice (male, 8-10 weeks old). This strain is widely used and is susceptible to MPTP-induced neurotoxicity.

• Justification: Rodent models are essential for initial in vivo validation due to their well-characterized genetics, established protocols, and relevance to human neurodegenerative pathways.[9]

• Experimental Groups (n=12-15 per group):

  • Sham + Vehicle: Saline injection instead of MPTP; treated with vehicle. This group controls for the effects of injections and handling.

  • MPTP + Vehicle: MPTP injection; treated with vehicle. This is the negative control group, establishing the full extent of neurotoxic damage.

  • MPTP + (R)-4-Amino-4-phenylbutanoic acid: MPTP injection; treated with the test compound. The primary experimental group.

  • MPTP + Positive Control (e.g., Curcumin): MPTP injection; treated with a known neuroprotective agent. This group validates the model's sensitivity to neuroprotection and provides a benchmark for comparison.[10]

Dosing and Administration

• MPTP Administration: 20 mg/kg, intraperitoneal (i.p.) injection, once daily for 5 consecutive days. This sub-acute regimen reliably induces significant loss of DA neurons.

• Test Compound Administration: (R)-4-Amino-4-phenylbutanoic acid, dose to be determined by prior pharmacokinetic/toxicology studies (e.g., 50 mg/kg), administered orally (p.o.) or i.p. once daily, beginning on the first day of MPTP injection and continuing for 21 days.

• Positive Control: Curcumin, 100 mg/kg, i.p., administered on the same schedule as the test compound. Curcumin has well-documented antioxidant and anti-inflammatory properties.[10]

• Vehicle: The solvent used to dissolve the test compounds (e.g., saline with 0.5% Tween 80).

Core Methodologies: Step-by-Step Protocols

The trustworthiness of the results depends on the rigorous execution of validated protocols.

Behavioral Analysis of Motor Function

Behavioral tests are crucial for assessing the functional consequences of neurodegeneration and any potential therapeutic rescue.[2] These tests should be performed blind to the experimental groups.

Protocol 1: Rotarod Test This test evaluates motor coordination and balance.[11][12]

• Apparatus: An automated rotarod unit with a rotating rod (e.g., 3 cm diameter).

• Training (Pre-MPTP): Place mice on the rod rotating at a constant low speed (4 rpm) for 5 minutes for 3 consecutive days.

• Testing (Day 18 post-first MPTP injection): a. Place the mouse on the rod. b. Start the trial with the rod accelerating from 4 to 40 rpm over 5 minutes. c. Record the latency to fall (in seconds). d. Perform three trials per mouse with a 15-minute inter-trial interval. e. The average latency to fall across the three trials is the final score for each animal.

Protocol 2: Pole Test This test measures bradykinesia (slowness of movement), a key symptom of parkinsonism.[11]

• Apparatus: A wooden pole (1 cm diameter, 50 cm height) with a rough surface, placed vertically in a home cage.

• Procedure (Day 20 post-first MPTP injection): a. Place the mouse head-upward on the top of the pole. b. Record the time it takes for the mouse to turn completely downward (T-turn) and the total time to descend to the base of the pole (T-total). c. A maximum cut-off time of 120 seconds is set. d. Perform three trials per mouse and average the results.

Histological and Immunohistochemical Analysis

This is the definitive endpoint for assessing the preservation of neurons.

Protocol 3: Brain Tissue Processing and Tyrosine Hydroxylase (TH) Staining TH is the rate-limiting enzyme in dopamine synthesis and serves as a reliable marker for dopaminergic neurons.[1][13]

• Perfusion and Fixation (Day 21): a. Deeply anesthetize the mouse (e.g., with isoflurane or ketamine/xylazine). b. Perform transcardial perfusion with ice-cold saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS). c. Dissect the brain and post-fix in 4% PFA overnight at 4°C. d. Cryoprotect the brain by incubating in 30% sucrose in PBS at 4°C until it sinks.

• Sectioning: a. Freeze the brain and cut coronal sections (e.g., 30 µm thickness) through the substantia nigra and striatum using a cryostat. b. Collect sections in series in a cryoprotectant solution.

• Immunohistochemistry (IHC): a. Rinse free-floating sections in PBS. b. Quench endogenous peroxidase activity with 3% H₂O₂ in PBS for 15 minutes. c. Block non-specific binding with a blocking solution (e.g., 5% normal goat serum, 0.3% Triton X-100 in PBS) for 1 hour. d. Incubate overnight at 4°C with a primary antibody against TH (e.g., rabbit anti-TH, 1:1000 dilution). e. Rinse and incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit, 1:500) for 2 hours. f. Incubate with an avidin-biotin-peroxidase complex (ABC kit) for 1 hour. g. Visualize the staining using 3,3'-diaminobenzidine (DAB) as a chromogen. h. Mount sections on slides, dehydrate, and coverslip.

• Quantification: a. Use stereological software (e.g., Stereo Investigator) to perform an unbiased count of TH-positive neurons in the substantia nigra pars compacta. b. For the striatum, measure the optical density of TH-positive fibers as an indicator of terminal integrity.

Biochemical Analysis

Biochemical assays provide insight into the mechanisms underlying neuroprotection, such as the reduction of oxidative stress.

Protocol 4: Malondialdehyde (MDA) Assay MDA is a key product of lipid peroxidation and a widely used marker of oxidative stress.[14][15]

• Sample Preparation (Day 21): a. From a separate cohort or the contralateral brain hemisphere, rapidly dissect the striatum and substantia nigra on ice. b. Homogenize the tissue in ice-cold lysis buffer (e.g., RIPA buffer with protease inhibitors).[16] c. Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C. d. Collect the supernatant for analysis. e. Determine the total protein concentration using a BCA assay.

• TBARS Assay Procedure: a. Use a commercial Thiobarbituric Acid Reactive Substances (TBARS) assay kit. b. Add the thiobarbituric acid (TBA) reagent to the tissue lysates and standards. c. Incubate the mixture at 95°C for 60 minutes. This reaction forms a pink-colored product with MDA. d. Cool the samples on ice and centrifuge to pellet any precipitate. e. Measure the absorbance of the supernatant at 532 nm using a microplate reader. f. Calculate the MDA concentration (in nmol) and normalize it to the protein content (nmol/mg protein).

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison across groups.

Table 1: Comparative Behavioral Outcomes

Group	Rotarod Latency (s)	Pole Test (T-turn, s)	Pole Test (T-total, s)
Sham + Vehicle	Mean ± SEM	Mean ± SEM	Mean ± SEM
MPTP + Vehicle	Mean ± SEM	Mean ± SEM	Mean ± SEM
MPTP + (R)-4-Amino-4-phenylbutanoic acid	Mean ± SEM	Mean ± SEM	Mean ± SEM

| MPTP + Positive Control | Mean ± SEM | Mean ± SEM | Mean ± SEM |

Table 2: Comparative Histological and Biochemical Outcomes

Group	TH+ Neurons in SNc (% of Sham)	Striatal TH Fiber Density (% of Sham)	Striatal MDA (nmol/mg protein)
Sham + Vehicle	100%	100%	Mean ± SEM
MPTP + Vehicle	Mean ± SEM	Mean ± SEM	Mean ± SEM
MPTP + (R)-4-Amino-4-phenylbutanoic acid	Mean ± SEM	Mean ± SEM	Mean ± SEM

| MPTP + Positive Control | Mean ± SEM | Mean ± SEM | Mean ± SEM |

Statistical Analysis: Data should be analyzed using one-way ANOVA followed by a post-hoc test (e.g., Tukey's or Dunnett's) to compare between groups. A p-value < 0.05 is typically considered statistically significant.

Mechanistic Insights and Proposed Pathways

The data gathered can help elucidate the neuroprotective mechanism of (R)-4-Amino-4-phenylbutanoic acid. If the compound proves effective, a reduction in MDA levels would suggest an antioxidant or anti-lipid peroxidation effect. The preservation of TH-positive neurons would be the ultimate confirmation of its neuroprotective capacity in this model.

Based on related compounds, a potential mechanism involves the mitigation of cellular stress pathways.

Caption: Hypothesized neuroprotective mechanism against MPTP-induced toxicity.

Conclusion

This guide provides a robust, multi-faceted strategy for the in vivo validation of (R)-4-Amino-4-phenylbutanoic acid as a potential neuroprotective agent. By integrating behavioral, histological, and biochemical analyses within a well-controlled experimental design, researchers can generate high-confidence data suitable for publication and further drug development decisions. The causality-driven approach ensures that the results are not just observational but provide insights into the functional and cellular efficacy of the compound, laying a trustworthy foundation for future translational research.

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A Comparative Efficacy Analysis: (R)-4-Amino-4-phenylbutanoic acid versus Baclofen

An In-Depth Guide for Researchers in Pharmacology and Drug Development

This guide provides a detailed, objective comparison of the efficacy of (R)-4-Amino-4-phenylbutanoic acid, the active enantiomer of phenibut, and baclofen. Both compounds are analogues of the primary inhibitory neurotransmitter γ-aminobutyric acid (GABA) and exert their principal effects through the GABA-B receptor. This analysis synthesizes preclinical data to inform researchers and drug development professionals on their distinct pharmacological profiles.

Executive Summary

While both (R)-4-Amino-4-phenylbutanoic acid (hereafter R-phenibut) and baclofen are GABA-B receptor agonists, they exhibit significant differences in potency, receptor affinity, and off-target activities. Baclofen is a considerably more potent and selective GABA-B agonist.[1][2] R-phenibut, while less potent at the GABA-B receptor, also interacts with α2δ subunit-containing voltage-gated calcium channels (VGCCs), a mechanism it shares with gabapentinoids, which contributes to its unique pharmacological profile.[3][4] These fundamental differences in molecular pharmacology translate to distinct efficacy and side-effect profiles, which are critical considerations for experimental design and therapeutic development.

Introduction: Structural Analogs with Divergent Profiles

Baclofen, or β-(4-chlorophenyl)-GABA, is a well-established muscle relaxant and antispasmodic agent, FDA-approved for treating spasticity resulting from conditions like multiple sclerosis and spinal cord injuries.[5] Its clinical efficacy is primarily attributed to its potent agonism at GABA-B receptors.[6]

(R)-4-Amino-4-phenylbutanoic acid is a chiral molecule, and its racemic form, phenibut (β-phenyl-GABA), was developed in the Soviet Union.[7] It is used in some countries to treat anxiety, insomnia, and other neurological conditions.[4][7] Pharmacological studies have demonstrated that the (R)-enantiomer is the active component responsible for GABA-B receptor-mediated effects.[3] A key structural difference from baclofen is the absence of a chlorine atom on the phenyl ring.[8] This seemingly minor modification has profound implications for receptor affinity and overall potency.[2][9]

Pharmacodynamics: A Tale of Two Affinities

The primary mechanism of action for both compounds is the activation of the GABA-B receptor, a G-protein coupled receptor (GPCR) that mediates inhibitory neurotransmission.[6][10] Activation of this receptor leads to a cascade of downstream effects, including the inhibition of adenylyl cyclase, activation of inwardly rectifying potassium channels (GIRKs), and inhibition of voltage-gated calcium channels, which collectively reduce neuronal excitability.[6]

Figure 1: GABA-B Receptor Signaling Pathway.

Receptor Binding Affinity:

Experimental data consistently show that baclofen has a significantly higher binding affinity for the GABA-B receptor than R-phenibut. Radioligand binding studies indicate that baclofen is approximately 15 to 100 times more potent in its affinity for the GABA-B receptor compared to phenibut.[1][2]

Compound	Receptor Target	Binding Affinity (Ki, µM)	Source
Baclofen	GABA-B	6.0 ± 1	[2]
(R)-phenibut	GABA-B	92 ± 3	[2]
Racemic phenibut	GABA-B	177 ± 2	[2]
(S)-phenibut	GABA-B	No significant binding	[2]
Baclofen	α2δ VGCC	156	[1]
(R)-phenibut	α2δ VGCC	23	[1]
(S)-phenibut	α2δ VGCC	39	[1]

Table 1: Comparative Receptor Binding Affinities.

This substantial difference in affinity means that a much lower concentration of baclofen is required to occupy GABA-B receptors and elicit a physiological response. The pharmacological activity of racemic phenibut is almost entirely due to the R-enantiomer.[3]

Off-Target Activity:

A critical point of divergence is their activity at α2δ subunit-containing voltage-gated calcium channels (VGCCs). While both molecules show some interaction, R-phenibut binds to this subunit with a much higher affinity than baclofen.[1] This makes R-phenibut a gabapentinoid in addition to being a GABA-B agonist, which likely contributes to its anxiolytic and nootropic effects not as prominently seen with baclofen.[4][11]

Comparative Efficacy: Preclinical Evidence

Direct head-to-head efficacy data is often derived from animal models assessing muscle relaxation, anti-nociception, and anxiety.

Muscle Relaxation and Spasticity:

Baclofen is the gold standard in this domain. Its potent and selective action at GABA-B receptors in the spinal cord effectively reduces both monosynaptic and polysynaptic reflexes, leading to a profound reduction in muscle spasticity.[5][12] Clinical studies have repeatedly demonstrated baclofen's efficacy in alleviating flexor spasms and improving muscle tone in patients with spinal cord lesions.[13] While R-phenibut possesses muscle relaxant properties due to its GABA-B agonism, its lower potency necessitates significantly higher doses to achieve effects comparable to baclofen, increasing the likelihood of off-target effects.

Anxiolytic and Nootropic Effects:

Phenibut is more commonly associated with anxiolytic and cognitive-enhancing effects.[7] This is likely due to its dual mechanism of action: moderate GABA-B agonism and more potent α2δ VGCC blockade.[3][11] At lower doses, phenibut may also increase dopamine concentrations, contributing to a stimulant-like effect alongside anxiety reduction.[4][8] Baclofen's effects are more purely sedative and relaxing, with less evidence for pro-cognitive or mood-elevating properties.[8]

Experimental Protocols for Efficacy Assessment

To objectively compare these compounds, standardized and validated experimental workflows are essential.

Protocol 1: In Vitro GABA-B Receptor Functional Assay ([³⁵S]GTPγS Binding)

This assay provides a direct measure of G-protein activation following receptor-agonist binding, serving as a reliable indicator of functional potency (EC₅₀) and efficacy.

Objective: To determine the potency (EC₅₀) and maximal efficacy (Emax) of R-phenibut and baclofen at the GABA-B receptor.

Methodology:

• Membrane Preparation: Prepare crude membrane fractions from CHO-K1 cells stably expressing human GABA-B receptors or from rat brain tissue.

• Assay Buffer: Prepare an assay buffer containing 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, and 1 mM EDTA, pH 7.4.

• Incubation: In a 96-well plate, incubate cell membranes with increasing concentrations of the test agonist (baclofen or R-phenibut), 50 pM [³⁵S]GTPγS, and 30 µM GDP for 60 minutes at 30°C.

• Non-specific Binding: Determine non-specific binding in the presence of 10 µM unlabeled GTPγS.

• Termination: Terminate the reaction by rapid filtration through GF/B filters using a cell harvester.

• Scintillation Counting: Wash filters, dry, and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Plot specific binding against agonist concentration and fit the data to a sigmoidal dose-response curve to determine EC₅₀ and Emax values.

Self-Validation: The protocol's integrity is maintained by including a known full agonist (GABA) as a positive control and a buffer-only condition as a negative control. The use of unlabeled GTPγS ensures accurate determination of specific binding.

Figure 2: Workflow for [³⁵S]GTPγS Functional Assay.

Protocol 2: In Vivo Assessment of Motor Coordination (Rotarod Test)

This test is widely used to assess the sedative and motor-impairing effects of centrally acting drugs, which are common side effects of GABA-B agonists.

Objective: To compare the dose-dependent effects of R-phenibut and baclofen on motor coordination and balance in rodents.

Methodology:

• Animal Acclimation: Acclimate male C57BL/6 mice to the laboratory environment for at least 7 days.

• Training: Train the mice on the rotarod apparatus (e.g., accelerating from 4 to 40 rpm over 5 minutes) for 2-3 consecutive days until a stable baseline performance is achieved.

• Drug Administration: On the test day, administer various doses of R-phenibut, baclofen, or vehicle control (e.g., saline) via intraperitoneal (i.p.) injection.

• Testing: At a predetermined time post-injection (e.g., 30 minutes), place the mice on the rotarod and record the latency to fall. Conduct 3 trials per animal.

• Data Analysis: Analyze the average latency to fall for each treatment group. A significant decrease in latency compared to the vehicle group indicates motor impairment. Compare the dose-response curves for both compounds.

Causality and Controls: The inclusion of a vehicle control group is crucial to ensure that any observed effects are due to the drug and not the injection procedure or other environmental factors. The pre-training phase establishes a reliable baseline, making the subsequent drug-induced changes more interpretable.

Synthesis and Conclusion for the Researcher

The choice between R-phenibut and baclofen for research or development depends entirely on the intended application.

• For studying selective GABA-B receptor functions, particularly in the context of spasticity and muscle relaxation, baclofen is the superior tool. Its high potency and selectivity allow for targeted investigation of the GABA-B system with minimal confounding effects from other targets at therapeutic concentrations.[1][5]

• For investigating complex behaviors like anxiety, or for exploring polypharmacological approaches, R-phenibut offers a more multifaceted profile. Its dual action on GABA-B receptors and α2δ VGCC subunits presents a unique mechanism that may offer therapeutic advantages in certain neuropsychiatric conditions.[3][11] However, researchers must be cognizant of this dual activity when interpreting results, as effects cannot be solely attributed to GABA-B agonism.

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A Senior Scientist's Comparative Guide to Determining the Enantiomeric Purity of (R)-4-Amino-4-phenylbutanoic Acid

Introduction: The Critical Role of Chirality for (R)-4-Amino-4-phenylbutanoic Acid

In the landscape of pharmaceutical development, molecular stereochemistry is not a trivial detail; it is a fundamental determinant of therapeutic activity and safety. 4-Amino-4-phenylbutanoic acid, commonly known as Phenibut, is a prime example of this principle.[1][2] It exists as a pair of non-superimposable mirror images, or enantiomers: (R)-Phenibut and (S)-Phenibut.[3] Pharmacological studies have unequivocally demonstrated that the desired GABA-mimetic and anxiolytic activities reside almost exclusively in the (R)-enantiomer, the eutomer.[4][5][6] The (S)-enantiomer, or distomer, is significantly less active.[4][6]

This stark difference in biological function necessitates the development of robust, accurate, and reliable analytical methods to determine the enantiomeric purity of the desired (R)-isomer. For researchers, scientists, and drug development professionals, ensuring the enantiomeric excess (% ee) of (R)-4-Amino-4-phenylbutanoic acid is a critical quality attribute that directly impacts clinical efficacy and safety.[7][8]

This guide provides an in-depth comparison of analytical techniques for this purpose, focusing on the gold-standard High-Performance Liquid Chromatography (HPLC) method while objectively evaluating viable alternatives. We will delve into the causality behind methodological choices, present detailed experimental protocols, and provide supporting data to empower you to select and implement the most appropriate strategy for your analytical needs.

Part 1: The Benchmark Method - Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is universally regarded as the definitive technique for enantiomeric purity assessment in pharmaceutical settings due to its high resolution, sensitivity, and accuracy.[7][9] The method's power lies in the use of a Chiral Stationary Phase (CSP), which creates a chiral environment where the two enantiomers can be physically separated.

The Causality of Chiral Recognition on a CSP

The separation mechanism is based on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP. The (R)- and (S)-enantiomers, due to their different three-dimensional arrangements, will have different interaction energies with the CSP. The enantiomer that forms the more stable complex (lower energy) will be retained longer on the column, resulting in a difference in retention times and, thus, separation. For amino acids and their derivatives, several types of CSPs, including polysaccharide, macrocyclic glycopeptide, and crown-ether phases, are effective.[10][11][12] A polysaccharide-based CSP, such as amylose-tris(3,5-dimethylphenylcarbamate), is an excellent starting point due to its broad enantiorecognition capabilities for a wide range of chiral compounds, including those with aromatic groups and amino functionalities like Phenibut.[13][14]

Experimental Protocol: Chiral HPLC Analysis

This protocol outlines a robust normal-phase HPLC method for the baseline separation of (R)- and (S)-4-Amino-4-phenylbutanoic acid.

1. Instrument and Consumables:

• HPLC system with UV detector

• Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on 5 µm silica gel (e.g., Chiralpak® AD-H, 250 x 4.6 mm)

• HPLC-grade n-Hexane

• HPLC-grade Ethanol (EtOH)

• Trifluoroacetic Acid (TFA)

• Volumetric flasks and autosampler vials

2. Chromatographic Conditions:

Parameter	Condition	Rationale
Mobile Phase	n-Hexane / Ethanol / TFA (90:10:0.1, v/v/v)	The non-polar hexane and polar ethanol create a competitive environment for analyte interaction with the CSP. TFA serves as an ionic modifier to improve peak shape and resolution for the amino acid.[15]
Flow Rate	1.0 mL/min	Provides a balance between analysis time and optimal separation efficiency.
Column Temp.	25°C	Temperature control ensures reproducible retention times and selectivity.
Detection	UV at 220 nm	The phenyl group in the molecule provides strong UV absorbance at this wavelength.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

3. Sample Preparation:

• Standard Solution (Racemic): Accurately weigh and dissolve ~10 mg of racemic 4-Amino-4-phenylbutanoic acid in the mobile phase to prepare a 1.0 mg/mL solution. This is used for system suitability.

• Sample Solution: Prepare the (R)-4-Amino-4-phenylbutanoic acid sample at the same concentration (1.0 mg/mL) using the mobile phase as the diluent.

4. Analysis Workflow:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the racemic standard solution to confirm system suitability. The resolution between the (S)- and (R)-enantiomer peaks should be ≥ 2.0.[15]

• Inject the sample solution.

• Identify the peaks based on the retention times established with the racemic standard.

• Integrate the peak areas for both enantiomers.

5. Calculation of Enantiomeric Purity: The enantiomeric excess (% ee) is calculated using the peak areas of the (R)- and (S)-enantiomers: % ee = [(Area(R) - Area(S)) / (Area(R) + Area(S))] x 100

Workflow for HPLC Enantiomeric Purity Determination

Caption: HPLC analysis workflow from preparation to final calculation.

Part 2: A Comparative Guide to Alternative Methodologies

While chiral HPLC is the benchmark, other techniques can be employed for determining enantiomeric excess, each with a unique set of principles, advantages, and limitations.[9][16] The choice of method often depends on the specific requirements of the analysis, such as required accuracy, sample throughput, and available instrumentation.

Alternative Techniques Overview

• Chiral Gas Chromatography (GC): This technique separates enantiomers in the gas phase using a capillary column coated with a chiral stationary phase.[17] For non-volatile compounds like amino acids, derivatization is mandatory to increase volatility and thermal stability. This extra sample preparation step can introduce variability and is a significant drawback compared to direct HPLC analysis. Furthermore, thermal degradation of Phenibut has been reported during GC analysis, posing a risk to accuracy.[18]

• NMR Spectroscopy with Chiral Reagents: Nuclear Magnetic Resonance (NMR) can distinguish between enantiomers without physical separation.[9] This is achieved by adding a chiral solvating or derivatizing agent to the sample. This agent interacts with the enantiomers to form diastereomeric complexes, which have distinct signals in the NMR spectrum. While rapid, NMR typically offers lower sensitivity and accuracy for quantifying minor enantiomeric impurities (e.g., <1%) compared to chromatographic methods.[9]

• Chiroptical Methods (Circular Dichroism): Techniques like Circular Dichroism (CD) measure the differential absorption of left- and right-circularly polarized light.[19] Because enantiomers interact differently with this light, CD can be used to determine enantiomeric excess. These methods are very fast and can be suitable for high-throughput screening. However, they are generally less robust for precise quantification in a quality control environment, as the signal can be affected by the presence of other chromophoric or chiral impurities.[19]

Head-to-Head Method Comparison

Parameter	Chiral HPLC	Chiral GC	NMR (with Chiral Reagents)
Principle	Physical separation on a Chiral Stationary Phase (CSP)	Physical separation in the gas phase on a chiral column	In-situ formation of diastereomeric complexes leading to distinct spectral signals
Sample Prep	Direct analysis (dissolution in mobile phase)	Derivatization required (e.g., esterification)	Addition of chiral solvating or derivatizing agent
Sensitivity	Very High (can detect <0.1% impurity)	High, but limited by derivatization efficiency	Moderate to Low (difficult to quantify <1% impurity)
Accuracy	High	Moderate (potential for racemization or side reactions during derivatization)	Moderate
Analysis Time	15-35 minutes per sample	10-30 minutes (plus derivatization time)	< 15 minutes per sample
Key Advantage	"Gold Standard": High accuracy, sensitivity, and regulatory acceptance.[7][9]	Excellent for volatile compounds.	No physical separation needed; rapid analysis.[9]
Key Limitation	Higher solvent consumption.	Derivatization is complex and can be a source of error; risk of thermal degradation.[18]	Lower sensitivity for trace impurities; requires pure chiral reagents.

Decision Logic for Method Selection

Caption: Decision tree for selecting an analytical method for enantiopurity.

Conclusion

For the definitive determination of the enantiomeric purity of (R)-4-Amino-4-phenylbutanoic acid, chiral HPLC stands out as the superior methodology. Its unparalleled combination of accuracy, sensitivity, and robustness makes it the most trustworthy and scientifically sound choice for research, development, and quality control applications. The direct analysis capability of HPLC eliminates the risks and complexities of derivatization associated with chiral GC, while its sensitivity far exceeds that of NMR for the quantification of the undesired (S)-enantiomer as a trace impurity.

While alternative methods like NMR and chiroptical spectroscopy have their place for rapid screening or specialized research, they do not offer the same level of validation and precision required to meet the stringent standards of pharmaceutical development. Therefore, the implementation of a well-developed and validated chiral HPLC method is the recommended course of action for any scientist or professional tasked with ensuring the quality and stereochemical integrity of (R)-4-Amino-4-phenylbutanoic acid.

References

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• Macnaughtan, W. (2016). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available at: [Link]

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• Tanasova, M., & Anslyn, E. V. (2014). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research, 47(8), 2383–2394. Available at: [Link]

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• Zvejniece, L., et al. (2021). R-phenibut binds to the GABA B receptor and is the active enantiomer of racemic phenibut in alleviating anxiety, fighting pain, and reducing locomotor activity. ResearchGate. Available at: [Link]

• Binkley, Z., Logan, R., & Treml, J. (2021). Representations of the two enantiomeric forms of Phenibut. ResearchGate. Available at: [Link]

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• Annunziata, F., et al. (2024). Improving the Current European Pharmacopoeia Enantio-Selective HPLC Method for the Determination of Enantiomeric Purity in Atorvastatin Calcium Salt Drug Substance. Molecules, 29(10), 2297. Available at: [Link]

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• Fanali, S., et al. (2019). Application of Amino Acid-Based Chiral Ionic Liquids for Enantioseparation in Capillary Electrophoresis. Methods in Molecular Biology, 2024, 207-220. Available at: [Link]

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A Senior Application Scientist's Guide to the Strategic Use of Racemic 4-Amino-4-phenylbutanoic Acid as an Experimental Control

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of neuroscience and pharmacology research, the selection of appropriate controls is a cornerstone of experimental validity. This guide provides an in-depth comparison of racemic 4-amino-4-phenylbutanoic acid, widely known as phenibut, as a control agent. We will explore the nuanced pharmacology of its constituent enantiomers and benchmark its performance against other common alternatives, supported by experimental data and detailed protocols.

Understanding the Rationale: Why Use a Racemic Mixture?

4-Amino-4-phenylbutanoic acid is a chiral molecule existing as two non-superimposable mirror images, or enantiomers: (R)-phenibut and (S)-phenibut. The commercially available form is typically a racemic mixture, containing equal amounts of both.[1] This mixture is not merely a cost-effective default; its use as a control is a deliberate choice to account for a dual mechanism of action.

The pharmacological activity of racemic phenibut is a composite of the distinct actions of its enantiomers.[2] (R)-phenibut is the primary active enantiomer at the γ-aminobutyric acid (GABA) type B (GABA-B) receptor, where it acts as a full agonist.[2] In contrast, both (R)- and (S)-phenibut bind to the α2-δ subunit of voltage-dependent calcium channels (VDCCs), acting as gabapentinoids.[2] Therefore, using the racemate as a control allows researchers to validate assays and models sensitive to both GABA-B agonism and α2-δ subunit modulation simultaneously.

Caption: Chiral composition and primary targets of racemic phenibut.

Comparative Pharmacological Profile

A critical aspect of experimental design is understanding the specific contributions of each component of a control substance. The distinct affinities of phenibut's enantiomers for their respective targets are crucial for interpreting results.

Compound	Primary Target	Affinity (Ki, µM)	Primary Pharmacological Effect
(R)-phenibut	GABA-B Receptor	92 µM[3]	Anxiolytic, Sedative
α2-δ VDCC Subunit	23 µM[4]	Antinociceptive
(S)-phenibut	α2-δ VDCC Subunit	39 µM[4]	Nootropic (putative), Antinociceptive
GABA-B Receptor	>100-fold lower than (R)-phenibut[2]	Inactive at typical doses[3]
Racemic Phenibut	GABA-B & α2-δ VDCC	GABA-B Ki: 177 µM[3]	Anxiolytic, Sedative, Nootropic[5]
Baclofen	GABA-B Receptor	6.0 µM[3]	Muscle Relaxant, Anxiolytic
α2-δ VDCC Subunit	156 µM[6]	Weak binding, likely not clinically relevant[6]
Gabapentin	α2-δ VDCC Subunit	0.05 µM[4]	Anticonvulsant, Analgesic

Key Insights from the Data:

• (R)-phenibut is the enantiomer responsible for the GABAergic effects of the racemic mixture, though it also binds to the α2-δ subunit.[2][4]

• Baclofen , a structural analog, is a significantly more potent and selective GABA-B agonist than (R)-phenibut.[3][6]

• Both (R)- and (S)-phenibut bind to the α2-δ subunit with similar affinity, making them gabapentinoids.[2] However, they are substantially less potent than gabapentin itself.[4]

• The overall effect of racemic phenibut is a combination of these activities, which can be advantageous as a broad-spectrum positive control but may introduce confounding variables if the goal is to isolate a specific mechanism.

Strategic Selection of Controls: A Decision Framework

The choice between racemic phenibut, its isolated enantiomers, or more selective compounds like baclofen and gabapentin depends entirely on the experimental question.

Caption: Decision workflow for selecting an appropriate experimental control.

• Scenario 1: Broad Anxiolytic Screening: When testing a novel compound for general anxiolytic or sedative properties, racemic phenibut serves as an excellent positive control. Its well-documented effects in behavioral models like the Elevated Plus Maze provide a reliable benchmark for anxiolytic activity.[7]

• Scenario 2: Investigating GABA-B Agonism: If the hypothesis is that a test compound acts on GABA-B receptors, the more potent and selective agonist, baclofen , is a superior positive control.[8] Using racemic phenibut here could be misleading due to the concurrent activity at VDCCs.

• Scenario 3: Dissecting Mechanism of Action: To determine if a compound's effects are mediated by GABA-B receptors, α2-δ subunits, or both, a comparative study is necessary. Testing the novel compound alongside racemic phenibut, (R)-phenibut, (S)-phenibut, baclofen, and gabapentin can help triangulate the mechanism of action.

Experimental Protocols

Trustworthy data is built on robust and reproducible protocols. Below are standard methodologies for assessing compounds using racemic phenibut as a control.

Protocol 1: In Vitro GABA-B Receptor Competitive Binding Assay

This protocol determines a compound's ability to displace a known radioligand from the GABA-B receptor in brain tissue preparations.

Objective: To determine the binding affinity (Ki) of a test compound compared to racemic phenibut.

Materials:

• Rat brain tissue (cortex or whole brain)

• Radioligand: [3H]CGP54626 (a high-affinity GABA-B antagonist)

• Homogenization Buffer: 0.32 M sucrose, pH 7.4

• Assay Buffer: 50 mM Tris-HCl, 2.5 mM CaCl2, pH 7.4

• Unlabeled Ligands: Racemic phenibut, Test Compound, GABA (for non-specific binding)

• Glass fiber filters and vacuum filtration manifold

• Scintillation counter

Step-by-Step Methodology:

• Membrane Preparation: Homogenize rat brain tissue in ice-cold homogenization buffer. Centrifuge at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

• Centrifuge the resulting supernatant at 20,000 x g for 20 minutes at 4°C. The pellet contains the crude membrane fraction.

• Washing: To remove endogenous GABA, resuspend the pellet in assay buffer and centrifuge again. Repeat this washing step at least three times.[9]

• Resuspend the final pellet in a known volume of assay buffer and determine protein concentration (e.g., via Bradford assay).

• Binding Reaction: In reaction tubes, combine:

  • 100 µL of membrane preparation (~100-200 µg protein)

  • 50 µL of [3H]CGP54626 (final concentration ~1-2 nM)

  • 50 µL of assay buffer (for total binding), a high concentration of GABA (e.g., 100 µM, for non-specific binding), or varying concentrations of the test compound/racemic phenibut.

• Incubation: Incubate the tubes for 30 minutes at room temperature.

• Termination: Rapidly terminate the reaction by vacuum filtration through glass fiber filters. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place filters in scintillation vials with scintillation fluid and quantify radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding (Total Binding - Non-specific Binding). Plot the percent displacement of the radioligand against the log concentration of the competitor (phenibut or test compound) to determine the IC50. Convert IC50 to Ki using the Cheng-Prusoff equation.

Protocol 2: In Vivo Elevated Plus Maze (EPM) for Anxiolytic Activity

The EPM is a standard behavioral test for assessing anxiety-like behavior in rodents, based on their natural aversion to open, elevated spaces.[10]

Objective: To assess the anxiolytic effects of a test compound using racemic phenibut as a positive control.

Materials:

• Elevated Plus Maze apparatus

• Rodents (rats or mice)

• Vehicle (e.g., saline), Test Compound, Racemic Phenibut solution

• Video tracking software

Step-by-Step Methodology:

• Habituation: Allow animals to acclimate to the testing room for at least 60 minutes before the experiment begins to reduce novelty-induced stress.[11]

• Drug Administration: Administer the vehicle, test compound, or racemic phenibut (e.g., 10-25 mg/kg, i.p. for mice) 30-60 minutes prior to testing.[7]

• Test Procedure: Place the animal in the center of the maze, facing one of the open arms.[10]

• Allow the animal to explore the maze freely for a 5-minute session.[10]

• Recording: Record the session using an overhead camera connected to video tracking software.

• Data Collection: The software will automatically score key parameters:

  • Time spent in the open arms

  • Time spent in the closed arms

  • Number of entries into open arms

  • Number of entries into closed arms

  • Total distance traveled (as a measure of general locomotor activity)

• Cleaning: Thoroughly clean the maze with 70% ethanol between each animal to eliminate olfactory cues.[12]

• Data Analysis: An anxiolytic effect is indicated by a statistically significant increase in the time spent and/or the number of entries into the open arms compared to the vehicle-treated group. The results for the test compound should be compared against both the vehicle (negative control) and the racemic phenibut (positive control) groups.

Caption: Experimental workflow for the Elevated Plus Maze assay.

Conclusion and Best Practices

References

• Maze Engineers. (2018). Phenibut: A Nootropic Needing More Behavioral Studies. [Link]

• Dambrova, M., et al. (2008). Comparative pharmacological activity of optical isomers of phenibut. ResearchGate. [Link]

• Lapin, I. (2001). Phenibut (beta-phenyl-GABA): A tranquilizer and nootropic drug. ResearchGate. [Link]

• Zvejniece, L., et al. (2015). R-phenibut Binds to the α2-δ Subunit of Voltage-Dependent Calcium Channels and Exerts Gabapentin-Like Anti-Nociceptive Effects. PubMed. [Link]

• Wikipedia contributors. (n.d.). Phenibut. Wikipedia. [Link]

• Wikipedia contributors. (n.d.). Baclofen. Wikipedia. [Link]

• Ahuja, T., et al. (2018). A case of phenibut withdrawal and treatment with baclofen. PMC - NIH. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Amino-4-phenylbutanoic acid. PubChem. [Link]

• Enna, S. J., & Möhler, H. (2007). Characterization of GABA Receptors. PMC - PubMed Central. [Link]

• Mash, J. E., & Leo, R. J. (2020). Phenibut: A Novel Nootropic With Abuse Potential. Psychiatrist.com. [Link]

• Walf, A. A., & Frye, C. A. (2007). The use of the elevated plus maze as an assay of anxiety-related behavior in rodents. PMC. [Link]

• Hôrtnagl, H., et al. (2020). Phenibutan—an Illegal Food Supplement With Psychotropic Effects and Health Risks. NIH. [Link]

• GHP News. (2023). Phenibut HCL Nootropics: Detailed Research Resource for Labs. [Link]

• Halabalaki, M., et al. (2022). Identification of Orthosteric GABAB Receptor Ligands by Virtual Screening and In Vitro Validation. ACS Omega. [Link]

• protocols.io. (2023). Elevated plus maze protocol. [Link]

• Wikipedia contributors. (n.d.). Gabapentinoid. Wikipedia. [Link]

• precisionFDA. (n.d.). 4-AMINO-4-PHENYLBUTANOIC ACID HYDROCHLORIDE. [Link]

• Klusa, V., et al. (2020). Mitochondrial-Protective Effects of R-Phenibut after Experimental Traumatic Brain Injury. Hindawi. [Link]

• PDSP. (n.d.). GABAA Receptor Binding Assay Protocol. [Link]

• Samokhvalov, A. V., et al. (2019). Now Phenibut! What's Next?. Annals of Clinical Case Reports. [Link]

• G-SRS. (n.d.). 4-AMINO-4-PHENYLBUTANOIC ACID. [Link]

• Hardman, C. S., & Morris, M. (2023). Seizure Occurring During Baclofen Monotherapy for Phenibut Withdrawal. PubMed. [Link]

• Schumacher, L., et al. (2016). A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem. ResearchGate. [Link]

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• Frang, N., et al. (2021). The GABA B Receptor—Structure, Ligand Binding and Drug Development. MDPI. [Link]

• Izyaslav Lapin. (2001). Phenibut (β‐Phenyl‐GABA): A Tranquilizer and Nootropic Drug. ResearchGate. [Link]

• Reddit. (2022). Does anyone actually find Baclofen to have similar effects to Phenibut?. [Link]

• Taylor, C. P. (1997). Mechanisms of action of gabapentin. PubMed. [Link]

• YouTube. (2024). Mastering the Elevated Plus Maze: A Step-by-Step Protocol Guide. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of (R)-4-Amino-4-phenylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Rigorous Validation

(R)-4-Amino-4-phenylbutanoic acid, a chiral derivative of γ-aminobutyric acid (GABA), belongs to a class of compounds with significant interest in neuroscience and pharmacology.[1] As a specific enantiomer, its biological activity is intrinsically tied to its three-dimensional structure. This stereospecificity demands an exceptionally high level of analytical rigor. In drug development, failing to confirm the identity, purity, and chiral integrity of a lead compound can lead to misinterpreted biological data, wasted resources, and potential safety concerns.

This guide provides a comprehensive framework for the cross-validation of experimental results for (R)-4-Amino-4-phenylbutanoic acid. It is designed not as a rigid protocol but as a logical workflow, explaining the causality behind each experimental choice. We will delve into the orthogonal methods required to build a self-validating data package, ensuring the material used in subsequent research is unequivocally defined. This approach moves beyond simple confirmation to a robust, cross-validated characterization essential for regulatory submission and peer-reviewed publication.

Foundational Workflow for Compound Validation

The validation of a chiral compound is a multi-step process where each step provides a piece of evidence. When combined, these pieces create an unassailable profile of the molecule. The workflow relies on the principle of orthogonality , where different analytical techniques based on distinct chemical and physical principles are used to measure the same attribute. A successful cross-validation is achieved when these orthogonal methods yield concordant results.

Figure 1: Comprehensive workflow for the cross-validation of (R)-4-Amino-4-phenylbutanoic acid.

Synthesis and Structural Confirmation: Establishing Identity

Before any property can be measured, the correct molecule must be synthesized and its structure unequivocally confirmed.

Synthesis Strategy: Enantioselective Approach

The synthesis of a single enantiomer like (R)-4-Amino-4-phenylbutanoic acid can be approached in two primary ways:

• Asymmetric Synthesis: Building the molecule from achiral precursors using a chiral catalyst or auxiliary to control the stereochemistry. This is often the more elegant and efficient approach for large-scale production.

• Chiral Resolution: Synthesizing the racemic mixture (both R and S enantiomers) and then separating them. This can be achieved via diastereomeric salt formation with a chiral resolving agent or by preparative chiral chromatography.[]

For this guide, we will reference an asymmetric synthesis approach, as it is a modern and highly efficient method. A common strategy involves the asymmetric Michael addition to a nitroolefin, followed by reduction.[3][4]

Rationale (Expertise & Experience): An asymmetric synthesis is often preferred because it avoids "wasting" 50% of the material as the unwanted enantiomer, a significant consideration for cost and efficiency. The chosen method, using a cinchona alkaloid-derived thiourea catalyst, is well-documented for its high enantioselectivity in forming the crucial carbon-carbon bond that establishes the chiral center.[3]

Protocol: Structural Confirmation via NMR and HRMS

This protocol assumes the material has been synthesized and purified. The goal here is to confirm that the atomic connectivity and mass match the target compound.

A. High-Resolution Mass Spectrometry (HRMS)

• Objective: To confirm the elemental composition by measuring the exact mass.

• Methodology:

  • Sample Preparation: Prepare a ~1 mg/mL solution of the compound in a suitable solvent (e.g., Methanol:Water 50:50 with 0.1% formic acid).

  • Instrumentation: Use an ESI-TOF or Orbitrap mass spectrometer.

  • Analysis: Infuse the sample and acquire the spectrum in positive ion mode. The protonated molecule [M+H]⁺ should be the base peak.

  • Validation: The measured mass should be within 5 ppm of the theoretical mass.

    • Theoretical Mass for C₁₀H₁₄NO₂⁺ ([M+H]⁺): 180.1019

    • Acceptance Criterion: Measured mass must fall within ± 0.0009 Da of the theoretical value.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the carbon-hydrogen framework and atomic connectivity.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆).

  • Instrumentation: Use a ≥400 MHz NMR spectrometer.

  • Acquisition: Acquire ¹H NMR and ¹³C NMR spectra.

  • Interpretation & Cross-Validation:

    • ¹H NMR: Protons on the phenyl ring should appear in the aromatic region (~7.2-7.4 ppm). The protons on the aliphatic chain will appear at distinct chemical shifts. The integration of these peaks must correspond to the number of protons in the structure (e.g., 5 aromatic protons, 1 proton at the chiral center, etc.).

    • ¹³C NMR: The number of distinct signals should correspond to the number of unique carbon atoms in the molecule. The chemical shifts should align with expected values (e.g., ~170-180 ppm for the carboxylic acid carbon, ~125-140 ppm for aromatic carbons).

    • Self-Validation: The data from ¹H and ¹³C NMR must be mutually consistent. Advanced 2D NMR techniques like COSY and HSQC can be used to further confirm proton-proton and proton-carbon connectivities, respectively.

Purity Determination: A Two-Dimensional Problem

For a chiral molecule, purity is not a single value. It must be assessed in two orthogonal dimensions: chemical purity (what percentage of the material is the desired chemical formula) and enantiomeric purity (of that material, what percentage is the desired 'R' enantiomer).

Chemical Purity by Reversed-Phase HPLC (RP-HPLC)

• Causality: RP-HPLC separates compounds based on their polarity (hydrophobicity). A C18 column retains nonpolar compounds longer. This method is excellent for separating the target molecule from synthesis precursors, byproducts, or degradation products which will almost certainly have different polarities.

• Protocol: RP-HPLC with UV Detection

  • Instrumentation: HPLC system with a UV detector, autosampler, and a C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

  • Reagents: Acetonitrile (ACN, HPLC grade), Water (HPLC grade), Formic Acid (FA).

  • Chromatographic Conditions:

    • Mobile Phase A: 0.1% FA in Water

    • Mobile Phase B: 0.1% FA in ACN

    • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection Wavelength: 254 nm (due to the phenyl group).

    • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the sample in Mobile Phase A at ~0.5 mg/mL. Filter through a 0.45 µm syringe filter.

  • Validation & Data Interpretation:

    • The main peak should be sharp and symmetrical (Tailing factor < 1.5).

    • Chemical purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

    • Trustworthiness: The method's performance should be validated by assessing linearity, limit of detection (LOD), and limit of quantification (LOQ).[6]

Enantiomeric Purity by Chiral HPLC

• Causality: This is the most critical validation step. Chiral HPLC uses a chiral stationary phase (CSP) that interacts differently with the R and S enantiomers, allowing them to be separated. Enantiomers have identical physical properties (polarity, mass) and cannot be separated by RP-HPLC. The choice of CSP is paramount. For amino acid derivatives, macrocyclic glycopeptide (e.g., Teicoplanin-based) or polysaccharide-based CSPs are often effective.[7]

• Protocol: Chiral HPLC

  • Instrumentation: HPLC system with a UV detector and a chiral column (e.g., Astec CHIROBIOTIC T, 25 cm x 4.6 mm).[7]

  • Chromatographic Conditions:

    • Mobile Phase: A simple isocratic system, often a mixture of an alcohol (Methanol or Ethanol), water, and an acidic or basic modifier (e.g., Formic Acid or Triethylamine) is a good starting point. A typical mobile phase could be Water:Methanol:Formic Acid (e.g., 80:20:0.1 v/v/v).

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25°C

    • Detection Wavelength: 254 nm

  • Sample Preparation: Prepare a solution of the racemic compound (if available) to confirm the method separates both enantiomers. Prepare a solution of the (R)-enantiomer sample.

  • Validation & Data Interpretation:

    • Inject the racemic standard to determine the retention times for both (R) and (S) enantiomers. The resolution between the two peaks should be >1.5.

    • Inject the (R)-sample. The enantiomeric excess (% e.e.) is calculated as: [((Area of R-peak - Area of S-peak) / (Area of R-peak + Area of S-peak))] * 100.

    • A high-purity sample should show a single, large peak at the retention time corresponding to the (R)-enantiomer, with a minimal or non-existent peak for the (S)-enantiomer.

Sources

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• 7. sigmaaldrich.com [sigmaaldrich.com]

Comparing the GABA-B receptor affinity of (R)- and (S)-4-Amino-3-phenylbutanoic acid.

An In-Depth Comparative Analysis of GABA-B Receptor Affinity: (R)- vs. (S)-4-Amino-3-phenylbutanoic Acid

Introduction: The Critical Role of Stereoselectivity at the GABA-B Receptor

The γ-aminobutyric acid type B (GABA-B) receptor is a cornerstone of inhibitory neurotransmission within the central nervous system (CNS).[1][2] As a metabotropic G-protein coupled receptor (GPCR), it mediates slow and prolonged inhibitory signals, contrasting with the fast, ionotropic action of GABA-A receptors.[1] Structurally, a functional GABA-B receptor is an obligate heterodimer, composed of GABA-B1 and GABA-B2 subunits that work in concert to regulate neuronal excitability.[1][2][3][4] Agonist binding to the GABA-B1 subunit triggers a conformational change that activates G-proteins via the GABA-B2 subunit, leading to the downstream modulation of ion channels and adenylyl cyclase.[1][5][6]

4-Amino-3-phenylbutanoic acid, commonly known as phenibut, is a synthetic analog of GABA that is recognized for its anxiolytic and nootropic effects.[7][8] It functions primarily as a GABA-B receptor agonist.[7][9] The molecule possesses a chiral center, meaning it exists as two non-superimposable mirror-image isomers, or enantiomers: (R)-phenibut and (S)-phenibut.[10] In pharmacology, such stereoisomers can exhibit dramatically different affinities, efficacies, and metabolic profiles.[11][12][13] This guide provides a detailed, evidence-based comparison of the binding affinities of (R)- and (S)-4-Amino-3-phenylbutanoic acid for the GABA-B receptor, elucidating the profound stereoselectivity of this interaction.

The GABA-B Receptor Signaling Cascade

Understanding the downstream effects of receptor binding is crucial to appreciating the functional consequences of differential affinity. Activation of the GABA-B receptor initiates a well-defined signaling cascade that ultimately dampens neuronal activity.

• Agonist Binding: The process begins when an agonist, such as the active enantiomer of phenibut, binds to the orthosteric site located in the extracellular "Venus Flytrap" (VFT) domain of the GABA-B1 subunit.[1][2]

• G-Protein Coupling: This binding event induces a conformational change across the heterodimer, which allows the intracellular loops of the GABA-B2 subunit to couple with and activate a pertussis toxin-sensitive Gαi/o-type G-protein.[1][5][6]

• Subunit Dissociation: The activated G-protein releases its bound GDP, binds GTP, and dissociates into its constituent Gα and Gβγ subunits.[1][14]

• Effector Modulation: These dissociated subunits then interact with their respective effector proteins:

  • The Gβγ subunit directly activates G-protein-gated inwardly rectifying potassium (GIRK) channels, causing an efflux of K+ ions and hyperpolarization of the postsynaptic membrane.[1][3][14] This makes it more difficult for the neuron to fire an action potential. Presynaptically, the Gβγ subunit inhibits N-type and P/Q-type voltage-gated Ca2+ channels, which is a key mechanism for reducing the release of neurotransmitters.[1][5]

  • The Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity.[1][2][5]

Caption: GABA-B receptor signaling pathway upon agonist binding.

Comparative Analysis of Receptor Binding Affinity

The central finding from pharmacological studies is that the GABA-B receptor exhibits a high degree of stereoselectivity. The biological activity of racemic phenibut is almost exclusively attributable to the (R)-enantiomer.[15][16][17]

Radioligand binding assays have quantitatively demonstrated this difference. In these experiments, a radiolabeled antagonist ([3H]CGP54626) is used to occupy the GABA-B receptors. The ability of unlabeled compounds—(R)-phenibut, (S)-phenibut, and racemic phenibut—to displace this radioligand is measured, allowing for the calculation of their respective affinity constants (Ki). A lower Ki value signifies a higher binding affinity.

Experimental data clearly show that (R)-phenibut is the active enantiomer, whereas (S)-phenibut is virtually inactive at the GABA-B receptor.[15][16]

Table 1: Comparative GABA-B Receptor Binding Affinities

Compound	Affinity Constant (Ki) in µM	Relative Potency
(R)-4-Amino-3-phenylbutanoic acid	92 ± 3	Active
(S)-4-Amino-3-phenylbutanoic acid	Inactive	Inactive
Racemic Phenibut	177 ± 2	~2x less potent than (R)-form

| Baclofen (Reference Agonist) | 6.0 ± 1 | High Affinity |

Data sourced from Dambrova et al., European Journal of Pharmacology, 2008.[15][16][17]

These results are unequivocal. The affinity of (R)-phenibut is approximately twice that of the racemic mixture, which is consistent with the racemate being a 50/50 mixture of an active and an inactive isomer.[15][16] Furthermore, pharmacological tests confirm these binding results; (R)-phenibut produces antidepressant, antinociceptive, and locomotor-depressing effects that are inhibited by a GABA-B receptor antagonist, while (S)-phenibut is inactive in the same tests at doses up to 500 mg/kg.[15][16]

Experimental Protocol: Competitive Radioligand Binding Assay

To ensure trustworthiness and reproducibility, the determination of binding affinity follows a rigorous, self-validating protocol. The competitive radioligand binding assay is the gold standard for this purpose.

Causality Behind Experimental Choices:

• Receptor Source: Synaptosomal membranes from rodent cerebral cortex are used as they provide a rich, native source of GABA-B receptors.

• Radioligand: A high-affinity, selective GABA-B antagonist like [3H]CGP54626 is chosen. An antagonist is often preferred for binding assays as its binding is less sensitive to G-protein coupling state than an agonist's.

• Buffer System: The buffer is formulated to mimic physiological conditions and contains divalent cations (e.g., Ca2+, Mg2+) that are often necessary for optimal receptor conformation and binding.

• Separation Method: Rapid vacuum filtration is critical. It quickly separates the large membrane fragments (with bound radioligand) from the free radioligand in the solution, minimizing the dissociation of the ligand-receptor complex that could occur with slower methods.

• Non-Specific Binding: This is determined using a high concentration of a known, non-radioactive ligand (e.g., baclofen) to saturate all specific binding sites. Any remaining radioactivity is considered non-specific (e.g., binding to the filter or lipids) and must be subtracted to reveal the true specific binding.

Caption: Experimental workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: a. Homogenize fresh or frozen rat cerebral cortex tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). b. Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris. c. Centrifuge the resulting supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes. d. Wash the pellet by resuspending in fresh buffer and repeating the centrifugation step multiple times to remove endogenous GABA.[18] e. Resuspend the final pellet in assay buffer to a protein concentration of approximately 0.5-1.0 mg/mL, determined by a protein assay (e.g., BCA).

• Binding Assay: a. In a 96-well plate or individual tubes, add the following in a final volume of 250 µL: i. Total Binding: 150 µL membrane suspension, 50 µL buffer, and 50 µL of radioligand (e.g., 2-5 nM [3H]CGP54626). ii. Non-Specific Binding (NSB): 150 µL membrane suspension, 50 µL of a saturating concentration of a non-labeled agonist (e.g., 100 µM Baclofen), and 50 µL of radioligand. iii. Competition: 150 µL membrane suspension, 50 µL of varying concentrations of the test compound ((R)- or (S)-phenibut), and 50 µL of radioligand. b. Incubate the plate for 60-90 minutes at room temperature with gentle agitation to allow binding to reach equilibrium.[19]

• Separation and Quantification: a. Terminate the incubation by rapid vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[19] b. Wash the filters rapidly three times with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove unbound radioligand. c. Place the filters into scintillation vials, add scintillation cocktail, and quantify the trapped radioactivity using a liquid scintillation counter.

• Data Analysis: a. Calculate Specific Binding = Total Binding - Non-Specific Binding. b. Plot the percentage of specific binding as a function of the log concentration of the competitor compound. c. Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value for each competitor. d. Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Implications

This finding has significant implications for both researchers and drug development professionals. It underscores the principle that stereochemistry is a critical determinant of pharmacological activity. For phenibut, it clarifies that its therapeutic actions as a GABA-B agonist—including its anxiolytic and sedative properties—are mediated solely by (R)-phenibut. While the (S)-enantiomer is known to interact with other targets, such as the α2δ subunit of voltage-dependent calcium channels, its lack of activity at the GABA-B receptor is clear.[9] This knowledge is essential for designing more selective and potent therapeutic agents, potentially leading to drugs with improved efficacy and reduced off-target side effects.

References

• Kim, K. M., et al. (2016). Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling. Experimental & Molecular Medicine, 48(5), e230. [Link]

• Tygesen, C. K., & Kjaer, S. (2012). GABA B receptors: Structure, functions, and clinical implications. Neurology, 78(8), 573-581. [Link]

• Ribosome Studio. (2021). How the GABA-B Receptor Works: An Essential G-Protein Coupled Receptor. YouTube. [Link]

• Wikipedia. (n.d.). GABAB receptor. [Link]

• Dambrova, M., et al. (2008). Comparative pharmacological activity of optical isomers of phenibut. European Journal of Pharmacology, 583(1), 128-134. [Link]

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A Comparative Guide to the In Vivo Validation of (R)-4-Amino-4-phenylbutanoic Acid's Mechanism of Action

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This guide provides a comprehensive framework for the in vivo validation of the mechanism of action for (R)-4-Amino-4-phenylbutanoic acid, a GABA analogue. Given the limited direct research on this specific enantiomer, this document establishes a robust, multi-tiered validation strategy. This is achieved by drawing comparisons with the well-characterized, structurally similar compound phenibut (a racemic mixture of 4-amino-3-phenylbutanoic acid) and other key GABAergic modulators like baclofen.[1][2][3][4][5]

The primary objective is to elucidate whether (R)-4-Amino-4-phenylbutanoic acid acts as a GABA-B receptor agonist, and to differentiate its pharmacological profile from related compounds that may exhibit additional mechanisms, such as modulation of voltage-gated calcium channels.[1][6] This guide is intended for researchers, scientists, and drug development professionals seeking to characterize novel CNS-active compounds.

Part 1: Hypothesized Mechanism and Comparative Landscape

(R)-4-Amino-4-phenylbutanoic acid is a derivative of the principal inhibitory neurotransmitter in the central nervous system, γ-aminobutyric acid (GABA).[5] The inclusion of a phenyl group enhances its ability to cross the blood-brain barrier, a significant limitation of GABA itself.[1][2] Structurally, it is an analogue of phenibut and baclofen, suggesting its primary mechanism of action is likely agonism at the GABA-B receptor.[1][3][4]

GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory signals in the nervous system.[7][8] Their activation leads to a cascade of downstream effects, including the activation of inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels, which collectively suppress neuronal excitability.[7][8][9]

Comparative Compounds:

To effectively validate the mechanism of (R)-4-Amino-4-phenylbutanoic acid, it is essential to compare its in vivo profile with established compounds:

Compound	Primary Mechanism of Action	Key Differentiating Features
(R)-4-Amino-4-phenylbutanoic acid (Hypothesized)	Selective GABA-B Receptor Agonist	To be determined through the validation process outlined in this guide.
Phenibut ((R,S)-4-amino-3-phenylbutanoic acid)	GABA-B Receptor Agonist; α2δ subunit-containing Voltage-Gated Calcium Channel (VDCC) blocker	Acts on both GABA-B receptors and VDCCs. The (R)-enantiomer has a significantly higher affinity for the GABA-B receptor.[1]
Baclofen	Selective GABA-B Receptor Agonist	Considered the prototypical selective GABA-B agonist, used clinically as a muscle relaxant and antispastic agent.[3][10][11]
Gabapentin / Pregabalin	α2δ subunit-containing VDCC blocker	Act on the α2δ subunit of VDCCs, but do not have activity at GABA receptors.[6][12]

GABA-B Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway initiated by the activation of GABA-B receptors.

Caption: Canonical GABA-B receptor signaling cascade.

Part 2: A Tiered In Vivo Validation Strategy

A logical, stepwise approach is critical to robustly validate the mechanism of action. This tiered strategy progresses from broad behavioral screening to specific mechanistic challenges.

Experimental Workflow

Caption: Tiered workflow for in vivo validation.

Tier 1: Behavioral Phenotyping

The initial step is to determine if (R)-4-Amino-4-phenylbutanoic acid elicits CNS effects consistent with GABAergic modulation. Key behavioral assays include assessments of anxiety, motor coordination, and nociception.

Anxiety Models

Animal models of anxiety are crucial for the initial screening of anxiolytic-like drugs.[13][14][15][16][17]

• Elevated Plus Maze (EPM): This test is based on the conflict between a rodent's natural tendency to explore a novel environment and its aversion to open, elevated spaces.[13] An increase in the time spent in the open arms is indicative of an anxiolytic effect.

• Light/Dark Box Test: This model utilizes the innate aversion of rodents to brightly lit areas.[13] Anxiolytic compounds typically increase the time spent in the light compartment.

Motor Coordination and Sedation

• Rotarod Test: This assay is a standard for assessing motor coordination and balance in rodents.[18][19][20][21][22] Animals are placed on a rotating rod, and the latency to fall is measured. A decrease in performance can indicate sedative effects or motor impairment, which is a common side effect of GABAergic drugs.

Nociception Model

• Hot Plate Test: This method is used to evaluate the analgesic properties of a compound by measuring the reaction time of an animal to a thermal stimulus.[23][24][25][26][27] An increased latency to respond (e.g., paw licking or jumping) suggests an analgesic effect. GABA-B agonists are known to possess analgesic properties.[28]

Expected Outcomes for Tier 1

Assay	Expected Outcome for (R)-4-Amino-4-phenylbutanoic acid	Comparative Data (Phenibut/Baclofen)
Elevated Plus Maze	Increased time in open arms	Anxiolytic effects observed.[29]
Light/Dark Box	Increased time in the light compartment	Anxiolytic effects expected.
Rotarod Test	Potential dose-dependent decrease in latency to fall	Known to cause sedation and motor impairment at higher doses.
Hot Plate Test	Increased latency to response	Analgesic effects are a known property of GABA-B agonists.[28]

Tier 2: Target Engagement - Confirming GABA-B Receptor Specificity

If Tier 1 assays demonstrate CNS activity, the next crucial step is to confirm that these effects are mediated through the hypothesized target, the GABA-B receptor. This is achieved through antagonist challenge studies.

The core principle of this self-validating system is that if (R)-4-Amino-4-phenylbutanoic acid acts as a GABA-B agonist, its behavioral effects should be blocked or significantly attenuated by pretreatment with a selective GABA-B receptor antagonist.

• Antagonist Selection: A selective, brain-penetrant GABA-B antagonist such as CGP 35348 or CGP 55845A should be used.[8][30][31][32] These compounds have been shown to block the effects of GABA-B agonists in vivo.[32][33]

• Experimental Design:

  • Administer the vehicle control.

  • Administer the GABA-B antagonist alone.

  • Administer (R)-4-Amino-4-phenylbutanoic acid alone.

  • Administer the GABA-B antagonist prior to (R)-4-Amino-4-phenylbutanoic acid.

• Chosen Behavioral Assay: The most robust and reproducible behavioral effect observed in Tier 1 (e.g., anxiolysis in the EPM or analgesia in the hot plate test) should be used for the antagonist challenge.

Expected Outcomes for Tier 2

A successful validation in this tier would show that the effects of (R)-4-Amino-4-phenylbutanoic acid are significantly reduced in the group pretreated with the GABA-B antagonist compared to the group receiving only the test compound.

Tier 3: Mechanism Differentiation

This final tier aims to differentiate the mechanism of (R)-4-Amino-4-phenylbutanoic acid from compounds like phenibut, which have a dual action.[1] The key question is whether the test compound also interacts with the α2δ subunit of voltage-gated calcium channels, a characteristic of gabapentinoids.[6][12][34][35][36]

• Comparative In Vivo Profiling: The behavioral profile of (R)-4-Amino-4-phenylbutanoic acid should be directly compared to that of a selective α2δ ligand like gabapentin or pregabalin in the same battery of tests from Tier 1. While both classes of drugs can produce anxiolytic and analgesic effects, there may be subtle differences in their sedative or motor coordination profiles.

• Lack of Efficacy in Specific Models: Certain preclinical models may be more sensitive to one mechanism over the other. For instance, some models of neuropathic pain show a more robust response to gabapentinoids than to GABA-B agonists.

• Ex Vivo Binding Assays (Follow-up): While this guide focuses on in vivo validation, the definitive differentiation would come from subsequent ex vivo radioligand binding assays on brain tissue from treated animals to assess binding affinity for both the GABA-B receptor and the α2δ subunit.

Expected Outcomes for Tier 3

Comparison	If (R)-4-Amino-4-phenylbutanoic acid is a Selective GABA-B Agonist	If (R)-4-Amino-4-phenylbutanoic acid has a Dual Mechanism (like Phenibut)
Behavioral Profile vs. Gabapentin	Distinct behavioral profile, particularly in motor coordination and sedation assays.	Overlapping behavioral profile with gabapentin.
Antagonist Challenge	Effects are fully blocked by a GABA-B antagonist.	Effects are only partially blocked by a GABA-B antagonist.
Ex Vivo Binding	High affinity for GABA-B receptors, no significant binding to the α2δ subunit.	Affinity for both GABA-B receptors and the α2δ subunit.

Part 3: Detailed Experimental Protocols

Protocol 1: Elevated Plus Maze (EPM)

• Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.[13]

• Acclimation: Allow mice to acclimate to the testing room for at least 60 minutes before the test.

• Dosing: Administer (R)-4-Amino-4-phenylbutanoic acid, vehicle, or a comparator drug (e.g., phenibut, baclofen) via the appropriate route (e.g., intraperitoneal injection) 30 minutes prior to testing.

• Procedure: Place the mouse in the center of the maze, facing an open arm. Allow the mouse to explore freely for 5 minutes.

• Data Collection: Record the time spent in the open arms, closed arms, and the center, as well as the number of entries into each arm using an automated tracking system.

• Analysis: Anxiolytic activity is indicated by a statistically significant increase in the percentage of time spent in the open arms and/or the percentage of open arm entries.

Protocol 2: Rotarod Test

• Apparatus: A commercially available rotarod apparatus for mice.[18][19]

• Acclimation and Training: Handle the mice for several days prior to testing. Some protocols include a training session on the day before the test to acclimate them to the apparatus.[20]

• Dosing: Administer the test compound, vehicle, or comparator as described above.

• Procedure: Place the mouse on the rotating rod, which is set to accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).[18][19][20]

• Data Collection: Record the latency to fall from the rod for each mouse. Conduct three trials with an inter-trial interval of at least 15 minutes.[19]

• Analysis: A significant decrease in the average latency to fall compared to the vehicle group indicates impaired motor coordination or sedation.

Protocol 3: Hot Plate Test

• Apparatus: A hot plate analgesia meter with a surface maintained at a constant temperature (e.g., 55 ± 0.5°C).[27] A transparent cylinder confines the animal to the plate.[23]

• Acclimation: Acclimate the animals to the testing room.

• Baseline Measurement: Before drug administration, place each mouse on the hot plate and record the baseline latency to a nociceptive response (paw licking or jumping). A cut-off time (e.g., 30-45 seconds) must be used to prevent tissue damage.[27]

• Dosing: Administer the test compound, vehicle, or a positive control (e.g., morphine) as described.

• Procedure: At set time points after dosing (e.g., 30, 60, 90 minutes), place the animal back on the hot plate and measure the response latency.

• Analysis: Analgesia is indicated by a statistically significant increase in the response latency compared to the baseline and vehicle-treated group.

Conclusion

This guide outlines a systematic and comparative approach to the in vivo validation of (R)-4-Amino-4-phenylbutanoic acid's mechanism of action. By progressing through tiered behavioral phenotyping, specific antagonist challenges, and differentiation from known dual-action compounds, researchers can build a comprehensive pharmacological profile. This structured methodology, grounded in established protocols and comparative pharmacology, ensures a high degree of scientific integrity and provides a clear path to elucidating the therapeutic potential of this novel compound.

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A Guide to Enhancing Reproducibility and Statistical Validation in (R)-4-Amino-4-phenylbutanoic Acid Research

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for designing, executing, and validating studies involving (R)-4-Amino-4-phenylbutanoic acid, the active enantiomer of phenibut. By emphasizing rigorous chemical characterization, robust biological validation, and sound statistical practices, this document aims to foster reproducibility and confidence in research outcomes within this area of study.

Introduction: The Imperative of Reproducibility

(R)-4-Amino-4-phenylbutanoic acid is a neuropsychotropic drug with anxiolytic and nootropic effects.[1] Its primary mechanisms of action are agonism at the GABA-B receptor and blockade of α2δ subunit-containing voltage-dependent calcium channels.[2][3] As with any bioactive compound, and particularly those purchased online, the reliability of scientific findings is critically dependent on the quality of the compound and the rigor of the experimental design.[2][3] Reports of dependence and intoxication, often associated with high doses of phenibut obtained from non-pharmaceutical sources, underscore the importance of verifying the identity and purity of the substance under investigation.[2][3][4] This guide outlines a systematic approach to ensure the chemical integrity of (R)-4-Amino-4-phenylbutanoic acid and the statistical validity of subsequent biological investigations.

Section 1: Synthesis and Rigorous Chemical Characterization

The pharmacological activity of racemic phenibut is primarily attributed to the (R)-enantiomer, which demonstrates a significantly higher affinity for the GABA-B receptor than the (S)-enantiomer.[5][6] Therefore, the enantiomeric purity of the compound is a critical parameter that must be established and reported.

Synthesis and Chiral Resolution

While various synthetic routes to 4-amino-3-phenylbutanoic acid exist, a common laboratory-scale approach involves the resolution of the racemic mixture.[7] This can be achieved through methods such as diastereomeric salt formation with a chiral resolving agent, followed by crystallization.[]

Illustrative Protocol: Chiral Resolution via Diastereomeric Crystallization

• Salt Formation: Dissolve racemic 4-amino-4-phenylbutanoic acid in a suitable solvent (e.g., methanol or ethanol). Add an equimolar amount of a chiral resolving agent (e.g., L-(+)-tartaric acid).

• Crystallization: Allow the solution to cool slowly to promote the crystallization of one diastereomeric salt. The choice of solvent and cooling rate are critical parameters that may require optimization.

• Isolation: Isolate the crystals by filtration and wash with a small amount of cold solvent.

• Liberation of the Enantiomer: Dissolve the diastereomeric salt in water and adjust the pH to the isoelectric point of 4-amino-4-phenylbutanoic acid to precipitate the desired enantiomer.

• Purification: Recrystallize the enantiomerically enriched product to enhance its purity.

Analytical Validation: Ensuring Identity and Purity

A multi-pronged analytical approach is essential to confirm the identity, purity, and enantiomeric excess of the synthesized (R)-4-Amino-4-phenylbutanoic acid.

Analytical Technique	Parameter Assessed	Typical Expected Outcome
¹H and ¹³C NMR	Chemical Structure and Purity	Spectra consistent with the proposed structure of (R)-4-Amino-4-phenylbutanoic acid, with minimal impurity signals.
Mass Spectrometry (MS)	Molecular Weight	A molecular ion peak corresponding to the exact mass of the compound.[9]
High-Performance Liquid Chromatography (HPLC)	Purity	A single major peak, with purity typically >98%.
Chiral HPLC	Enantiomeric Excess (e.e.)	Baseline separation of the (R)- and (S)-enantiomers, with the (R)-enantiomer representing >99% of the total peak area.
Melting Point	Purity and Identity	A sharp melting point consistent with literature values for the pure enantiomer.

Workflow for Synthesis and Quality Control of (R)-4-Amino-4-phenylbutanoic acid

Caption: Dual mechanism of action of (R)-4-Amino-4-phenylbutanoic acid.

Section 3: In Vivo Experimental Design and Statistical Validation

Reproducibility in in vivo studies hinges on careful experimental design, unbiased data collection, and appropriate statistical analysis.

Animal Models and Behavioral Assays

The anxiolytic effects of (R)-4-Amino-4-phenylbutanoic acid can be evaluated in standard rodent models of anxiety, such as the elevated plus-maze or the light-dark box test. [10] Protocol: Elevated Plus-Maze Test

• Acclimation: Acclimate the animals to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer (R)-4-Amino-4-phenylbutanoic acid (e.g., 10-25 mg/kg, i.p.) or vehicle to the animals. [10]The route and timing of administration should be consistent across all groups.

• Testing: Place each animal in the center of the elevated plus-maze, facing an open arm, and record its behavior for a set period (e.g., 5 minutes).

• Blinding: The experimenter should be blind to the treatment conditions to avoid bias in scoring.

• Parameters Measured: Key parameters include the time spent in the open arms and the number of entries into the open and closed arms. An anxiolytic effect is indicated by an increase in the time spent in and the number of entries into the open arms.

Statistical Validation and Reporting

The choice of statistical test depends on the experimental design. For a simple comparison between a vehicle and a drug-treated group, an independent samples t-test may be appropriate. For multiple dose groups, a one-way analysis of variance (ANOVA) followed by post-hoc tests should be used.

Key Considerations for Statistical Analysis:

• Power Analysis: Conduct a power analysis before the study to determine the appropriate sample size to detect a meaningful effect.

• Assumptions of Statistical Tests: Ensure that the data meet the assumptions of the chosen statistical test (e.g., normality, homogeneity of variances).

• Reporting: Report the exact p-values, test statistics (e.g., t-value, F-value), and degrees of freedom. Effect sizes and confidence intervals should also be reported to provide a more complete picture of the findings.

Workflow for a Reproducible In Vivo Experiment

Caption: A structured workflow for conducting and analyzing in vivo experiments.

Section 4: Comparative Analysis

To provide context for the findings, it is useful to compare the effects of (R)-4-Amino-4-phenylbutanoic acid with those of its racemate and the (S)-enantiomer. Studies have shown that (R)-phenibut is approximately twice as potent as the racemic mixture, while (S)-phenibut is largely inactive. [5]This highlights the stereoselectivity of its pharmacological action and reinforces the need for enantiopure compounds in research.

Compound	GABA-B Receptor Affinity (Ki, µM) [5]	Relative In Vivo Potency [5]
(R)-phenibut	92	~2x Racemate
(S)-phenibut	>1000 (inactive)	Inactive
Racemic phenibut	177	1x

Conclusion

The reproducibility of research on (R)-4-Amino-4-phenylbutanoic acid is contingent upon a foundation of meticulous chemical synthesis and characterization, followed by well-designed and statistically validated biological experiments. By adhering to the principles and protocols outlined in this guide, researchers can enhance the reliability and impact of their work, contributing to a more robust understanding of this compound's pharmacology.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (R)-4-Amino-4-phenylbutanoic Acid

This guide provides an in-depth, procedural framework for the safe and compliant disposal of (R)-4-Amino-4-phenylbutanoic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to instill a deep understanding of the chemical's nature and the causality behind each disposal step. Our commitment is to provide value beyond the product, ensuring that safety and regulatory compliance are integral to your laboratory's operations.

Section 1: Core Principles of Chemical Waste Management

The foundation of proper chemical disposal lies in a comprehensive understanding of the substance's potential hazards and the regulatory landscape. The overriding principle is that no experiment should begin without a clear plan for the disposal of all generated waste.[1]

Hazard Assessment of (R)-4-Amino-4-phenylbutanoic Acid

As of this writing, specific, comprehensive toxicological and environmental hazard data for (R)-4-Amino-4-phenylbutanoic acid is not thoroughly established.[2] A safety data sheet for the closely related compound, 4-amino-3-phenylbutyric acid, indicates that the chemical, physical, and toxicological properties have not been fully investigated.[2] In the absence of complete data, a cautious approach is mandated. Laboratory best practices require treating substances with unknown toxicity as potentially hazardous.

Based on data for analogous compounds, potential hazards may include:

• Skin, eye, and respiratory irritation.[3][4]

• Release of irritating gases and vapors upon thermal decomposition, such as carbon oxides and nitrogen oxides (NOx).[5]

Waste Characterization: Hazardous vs. Non-Hazardous

All chemical waste must be evaluated against the criteria established by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[6][7] A waste is considered hazardous if it is specifically "listed" by the EPA or exhibits at least one of the following characteristics[8][9]:

• Ignitability: Flash point < 140°F (< 60°C).

• Corrosivity: Aqueous solutions with pH ≤ 2 or ≥ 12.5.

• Reactivity: Unstable, reacts violently with water, or generates toxic gases.

• Toxicity: Harmful when ingested or absorbed.

(R)-4-Amino-4-phenylbutanoic acid is not a listed waste. Based on its structure as an amino acid, it is unlikely to be ignitable, corrosive, or reactive under normal conditions. However, due to the lack of complete toxicological data, it is prudent to manage it as a potentially toxic chemical waste stream. Therefore, it is your responsibility to determine if your waste is hazardous or non-hazardous, and if in doubt, to manage it as hazardous.[10]

Section 2: The Disposal Workflow: A Step-by-Step Protocol

This section provides a direct, procedural guide for managing (R)-4-Amino-4-phenylbutanoic acid from the point of generation to its final disposal.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure substance, solutions, or waste), ensure you are wearing the appropriate PPE to prevent exposure.[11]

Protection Type	Specific Equipment	Purpose
Eye/Face	Chemical safety goggles or glasses with side shields.[5]	Protects against dust particles and splashes.
Hand	Chemical-resistant gloves (e.g., nitrile rubber).[2]	Prevents direct skin contact. Always inspect gloves before use and use proper removal technique.[2]
Body	Laboratory coat.[11]	Prevents contamination of personal clothing.
Respiratory	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust is generated or ventilation is inadequate.[2][11]	Prevents inhalation of airborne particles.

Step 2: Segregate Waste Streams

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.[12]

• Do Not Mix: Never mix (R)-4-Amino-4-phenylbutanoic acid waste with other chemical waste streams (e.g., solvents, acids, bases) unless explicitly permitted by your institution's EHS department.[13]

• Solid vs. Liquid: Keep solid waste (e.g., powder, contaminated wipes) separate from liquid waste (e.g., solutions).[12]

• Contaminated Materials: Items contaminated with the chemical, such as gloves, weigh boats, and absorbent paper, should be disposed of as solid chemical waste.[6]

Step 3: Use Proper Containerization

The integrity of your waste containment is paramount for safety and compliance.

• Compatibility: Use containers made of materials compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.[6][8] Do not use metal containers for acidic or basic solutions.[6]

• Condition: Containers must be in good condition, leak-proof, and have a tightly sealing lid.[8]

• Headspace: Do not overfill liquid waste containers; a general rule is to fill to no more than 90% capacity to allow for expansion.[6]

Step 4: Label Waste Containers Correctly

Accurate labeling is a regulatory requirement and essential for safety.[14] The moment the first drop of waste enters the container, it must be labeled.[14] The label should be clear, legible, and include:

• The words "Hazardous Waste".[6]

• The full chemical name: "(R)-4-Amino-4-phenylbutanoic acid". Avoid abbreviations or formulas.

• A list of all contents, including solvents and water, with approximate concentrations.[14]

• The specific hazard(s) associated with the waste (e.g., "Toxic," "Irritant").[14]

• The name of the principal investigator or responsible person.[14]

• The date when waste was first added to the container (accumulation start date).[14]

Step 5: Accumulate Waste in a Designated Area

Waste must be stored in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of laboratory personnel.[8]

• Storage: The SAA should be a secure, secondary containment area (like a spill tray) to prevent leaks from reaching the environment.[15]

• Closure: Waste containers must be kept tightly closed at all times, except when actively adding waste.[8][14]

Step 6: Arrange for Final Disposal

Given the nature of this compound, there are two primary routes for final disposal. Drain disposal is strictly prohibited.[2]

• Recommended Method: Licensed Waste Disposal Vendor: The most appropriate and compliant method is to contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup by a licensed professional waste disposal service.[2] The vendor will typically use high-temperature incineration for destruction.[2]

• Disposal of Empty Containers: An "empty" container that held (R)-4-Amino-4-phenylbutanoic acid must be managed carefully. To be considered non-hazardous, the container must be triple-rinsed with a suitable solvent.[16] The rinsate must be collected and disposed of as hazardous liquid waste.[16] After rinsing, remove or deface the original label and dispose of the container in the regular trash or recycling, in accordance with institutional policy.[12][17]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-4-Amino-4-phenylbutanoic acid.

Caption: Disposal workflow for (R)-4-Amino-4-phenylbutanoic acid.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-4-Amino-4-phenylbutanoic acid

As researchers and scientists in drug development, our primary commitment is to both groundbreaking discovery and the unwavering safety of our laboratory personnel. The handling of any chemical compound, regardless of its known hazard profile, demands a systematic approach to risk mitigation. This guide provides essential, immediate safety and logistical information for handling (R)-4-Amino-4-phenylbutanoic acid, focusing on the correct selection and use of Personal Protective Equipment (PPE). Our goal is to instill a deep understanding of why each piece of equipment is necessary, empowering you to work with confidence and security.

Hazard Assessment: Understanding the Risks

(R)-4-Amino-4-phenylbutanoic acid is a solid, crystalline compound.[1] While specific toxicity data is limited, the primary risks associated with handling this and structurally similar amino acids in powdered form stem from direct contact and inhalation. Safety Data Sheets (SDS) for analogous compounds, such as 4-Amino-3-phenylbutanoic acid and 4-Phenylbutyric acid, indicate potential for skin, eye, and respiratory irritation.[2][3][4][5] Therefore, we must operate under the precautionary principle, assuming similar hazards.

Key Potential Hazards:

• Eye Irritation: Fine dust particles can cause serious irritation upon contact with the eyes.[2][3][5]

• Skin Irritation: Prolonged or repeated contact with the solid may lead to skin irritation.[2][3][5]

• Respiratory Tract Irritation: Inhalation of airborne dust can irritate the nose, throat, and lungs.[2][3][4][5]

• Ingestion: While not a primary route of occupational exposure, accidental ingestion can occur through poor hygiene practices.[6]

The following table summarizes the core hazard information and the corresponding PPE required to mitigate these risks.

Hazard	Route of Exposure	Potential Effect	Required PPE Control
Dust Particulates	Inhalation	Respiratory Tract Irritation	Local Exhaust Ventilation (Fume Hood), Respirator (as needed)
Direct Contact	Eyes	Serious Eye Irritation	Chemical Safety Goggles / Face Shield
Direct Contact	Skin	Skin Irritation	Chemical-Resistant Gloves, Lab Coat / Coveralls
Accidental Transfer	Ingestion	Unknown	Hand Washing, No Food/Drink in Lab

Core PPE Directives for Routine Handling

For all routine, low-volume tasks such as weighing, preparing solutions, and transfers, the following PPE ensemble is mandatory. This baseline protocol is designed to prevent accidental contact under standard laboratory conditions.

• Eye Protection: Wear ANSI Z87.1-compliant or EN166-rated chemical safety goggles at all times.[6] Goggles provide a seal around the eyes, offering superior protection from dust compared to safety glasses.

• Hand Protection: Wear chemical-resistant gloves.[7] Nitrile gloves are a suitable choice for handling solid amino acids. Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid contaminating your skin.[7]

• Body Protection: A long-sleeved laboratory coat is required to protect skin and clothing from contamination.[8][9] Ensure the coat is fully buttoned.

• Footwear: Closed-toe shoes that cover the entire foot are mandatory in any laboratory setting.[9]

Task-Specific Operational Plans and PPE Escalation

Certain procedures carry a higher risk of exposure and require an escalation in PPE. The causality behind these choices is rooted in the potential for increased dust generation or splash hazards.

Weighing and Transferring Solids

This is the point of highest risk for dust generation. All weighing and transfer operations involving powdered (R)-4-Amino-4-phenylbutanoic acid must be conducted within a certified chemical fume hood or a powder containment hood to control airborne particulates at the source.

Procedural Steps:

• Preparation: Don core PPE (safety goggles, nitrile gloves, lab coat).

• Containment: Perform all manipulations within a chemical fume hood with the sash at the lowest practical height.

• Technique: Use spatulas and weighing paper gently to minimize aerosolization. Avoid pouring the powder from a height.

• Cleanup: After transfer, carefully wipe down the spatula, weighing boat, and balance surfaces with a damp cloth or towel to collect any residual dust. Dispose of the wipe as chemical waste.[10]

Preparing Solutions

Creating solutions involves both the solid and liquid phases, introducing a splash hazard in addition to the initial dust risk.

Procedural Steps:

• Initial Transfer: Follow the protocol for "Weighing and Transferring Solids" inside a fume hood.

• Solvent Addition: When adding solvent, do so slowly down the side of the flask or beaker to prevent splashing.[11]

• Escalated Eye Protection: If there is a significant risk of splashing, particularly when working with larger volumes or corrosive solvents, augment your protection by wearing a full-face shield over your safety goggles.[8]

• Dissolution: If heating or agitation is required, ensure the vessel is securely clamped and monitored.

Spill Response and Cleanup

In the event of a spill, the immediate priority is to contain the material and protect personnel.

Procedural Steps:

• Alert & Evacuate: Alert colleagues in the immediate area. If the spill is large, evacuate the lab.

• Don Enhanced PPE: Before cleanup, don additional PPE:

  • Double-glove with chemical-resistant gloves.

  • Wear a disposable coverall if there is a risk of significant body contamination.[12]

  • If the powder has become airborne, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is required.[7]

• Containment: Gently cover the spill with absorbent pads or a dry material like sand to prevent further dispersal.[13]

• Cleanup: Carefully sweep the solid material into a designated chemical waste container.[6][7] Avoid aggressive sweeping that could create dust.

• Decontamination: Wipe the area with a wet cloth, working from the outside in. Dispose of all cleanup materials as hazardous waste.[14]

PPE Selection & Decontamination Workflow

The logical flow for selecting and using PPE is a self-validating system that ensures safety at every stage. The following diagram illustrates this critical path.

Caption: PPE Selection, Use, and Disposal Workflow.

Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Correct Donning and Doffing Sequence.

Disposal Plan

Proper disposal is the final step in the chemical handling lifecycle.

• Chemical Waste: All waste containing (R)-4-Amino-4-phenylbutanoic acid, including residual powder and solutions, must be collected in a clearly labeled, sealed hazardous waste container.[14]

• Contaminated PPE: Used gloves, disposable coveralls, and materials from spill cleanups (e.g., absorbent pads, wipes) must be placed in the solid hazardous waste container.[7]

• Empty Containers: Original chemical containers must be triple-rinsed with a suitable solvent.[14] The rinsate must be collected and disposed of as liquid hazardous waste.[14] After rinsing, deface the label and dispose of the container according to your institution's guidelines.[14]

By adhering to these protocols, you build a self-validating system of safety that protects you, your colleagues, and your research.

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